Tbaj-876

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Tbaj-876 (Sorfequiline)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876, also known as sorfequiline, is a next-generation diarylquinoline (DARQ) antibiotic currently in clinical development for the treatment of tuberculosis (TB), including drug-resistant strains.[1][2][3] As a structural analogue of bedaquiline (B32110), the first diarylquinoline antibiotic to be approved, Tbaj-876 was developed to improve upon the pharmacological and toxicological profile of its predecessor.[1][4] Preclinical and clinical data suggest that Tbaj-876 is more potent and possesses a better safety profile than bedaquiline, with a lower predicted clinical dose and reduced potential for cardiotoxicity.[2][5][6] This guide provides a detailed technical overview of the core mechanism of action of Tbaj-876, supported by available quantitative data, experimental methodologies, and visual representations of key pathways and workflows.

Core Mechanism of Action: Dual Inhibition of Mycobacterial F-ATP Synthase

The primary molecular target of Tbaj-876 is the F1Fo-ATP synthase, a crucial enzyme for energy production in Mycobacterium tuberculosis.[7][8][9] Similar to bedaquiline, Tbaj-876 exerts its potent bactericidal activity by inhibiting this enzyme through a dual-subunit binding mechanism.[7][9] It interferes with the function of both the c and ε subunits of the F-ATP synthase.[7][9]

• Inhibition of the c-subunit: By binding to the c-subunit, Tbaj-876 stalls the rotation of the c-ring, which is a critical component of the proton motive force that drives ATP synthesis.[9]

• Inhibition of the ε-subunit: Tbaj-876 also binds to the ε-subunit, which blocks the coupling of the c-ring's rotation to the catalytic activity of the α3:β3 headpiece where ATP is synthesized.[7][9]

This dual inhibition effectively shuts down the primary energy-generating pathway of the mycobacterium, leading to rapid bactericidal effects.[7]

A key distinction from bedaquiline is that Tbaj-876 does not exhibit the secondary mechanism of action as a protonophore or uncoupler.[8][10] Bedaquiline can translocate protons across the mycobacterial membrane, dissipating the pH gradient and uncoupling electron transport from ATP synthesis.[8][10] Tbaj-876, being significantly less lipophilic than bedaquiline, has lost this protonophore activity.[10] Comparative studies have shown that despite the absence of this uncoupling activity, Tbaj-876 demonstrates equivalent bactericidal potency to bedaquiline, suggesting that the uncoupler activity is not essential for the diarylquinolines' bactericidal effects.[10]

Figure 1: Mechanism of F-ATP Synthase Inhibition by Tbaj-876.

Quantitative Data

The following tables summarize the available quantitative data for Tbaj-876, comparing it with bedaquiline where applicable.

Table 1: Physical and Biological Properties of Bedaquiline vs. Tbaj-876

Property	Bedaquiline	Tbaj-876	Reference(s)
cLogP	7.25	5.15	[10]

Table 2: In Vitro Activity against Mycobacterium tuberculosis

Parameter	Bedaquiline (nM)	Tbaj-876 (nM)	Reference(s)
ATP Synthesis IC50	Not specified as higher than analogues	0.031 - 0.2	[7]
Intrabacterial ATP Depletion IC50	Not specified as higher than analogues	< Bedaquiline	[7]
MIC90 (M. bovis BCG)	Not specified as higher than analogues	< Bedaquiline	[7]

Experimental Protocols

While detailed, step-by-step experimental protocols are not publicly available, the following methodologies were employed in the preclinical evaluation of Tbaj-876's mechanism of action.

Biochemical Assays for ATP Synthesis Inhibition: These assays utilized inverted membrane vesicles prepared from Mycobacterium bovis BCG. The inhibition of ATP synthesis by Tbaj-876 and its analogues was measured to determine their 50% inhibitory concentrations (IC50).[7]

Intrabacterial ATP Depletion Assays: To confirm that the inhibition of F-ATP synthase leads to a depletion of cellular energy, intact Mycobacterium cells were treated with Tbaj-876. The intracellular ATP levels were then measured to determine the concentration of the drug required to deplete ATP by 50% (IC50).[7]

Susceptibility Testing: The minimum inhibitory concentration required to inhibit 90% of mycobacterial growth (MIC90) was determined for Tbaj-876 against M. bovis BCG.[7] Additionally, susceptibility testing was performed on strains overexpressing the ε subunit and those with engineered mutations in the ε subunit binding site to confirm that Tbaj-876 targets this subunit.[7]

Nuclear Magnetic Resonance (NMR) Titration Studies: NMR titration studies were conducted to provide biophysical evidence of the binding of Tbaj-876 to the ε subunit of the F-ATP synthase at the same binding site as bedaquiline.[7]

Protonophore Activity Assay: The protonophore activity was assessed by measuring the effect of the compounds on the transmembrane pH gradient in inverted membrane vesicles. The quenching of a fluorescent probe was used to monitor the pH gradient, and the reduction in quenching upon addition of the drug indicated protonophore activity.[8]

Murine Model of Tuberculosis: The in vivo efficacy of Tbaj-876 was evaluated in a murine model of tuberculosis. This model is crucial for assessing the bactericidal activity and pharmacokinetic/pharmacodynamic properties of new anti-TB drug candidates.[5][10]

Figure 2: Experimental Workflow for Tbaj-876 Mechanism of Action Studies.

Metabolism

Preclinical in vivo studies in Sprague Dawley rats have identified three major metabolites of Tbaj-876.[1] These metabolites are formed through demethylation reactions.

• Metabolite 3: Arises from mono-demethylation in the dimethylamino sidechain.

• Metabolite 4: Represents the bis-demethylated analogue.

• Metabolite 5: Results from two sites of demethylation: one on the dimethylamino sidechain and another on one of the methoxy (B1213986) groups.

The formation of these metabolites is an important consideration for drug safety and efficacy studies.[1]

Figure 3: Proposed Metabolic Pathways of Tbaj-876 in Rats.

Clinical Development and Future Directions

Tbaj-876 has progressed to Phase 2 clinical trials.[2] The NC-009 trial, a pan-Phase 2 study, has shown that Tbaj-876 has greater activity than bedaquiline.[2][3] A regimen of sorfequiline, pretomanid, and linezolid (B1675486) (SPaL) demonstrated greater activity against TB than the standard of care (HRZE) and had a comparable safety profile.[2][3] These findings suggest the potential for shorter treatment times for active TB.[2][3] Phase 3 clinical trials are anticipated to begin in 2026.[2]

The development of Tbaj-876 represents a significant advancement in the pursuit of more effective and safer treatment regimens for tuberculosis. Its potent, targeted mechanism of action, coupled with an improved safety profile, positions it as a promising candidate to replace bedaquiline in future TB therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. tballiance.org [tballiance.org]
• 3. Phase 2 clinical trial results show potential to shorten TB treatment time | EurekAlert! [eurekalert.org]
• 4. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. tballiance.org [tballiance.org]
• 7. journals.asm.org [journals.asm.org]
• 8. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 9. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]

TBAJ-876: A Technical Guide to a Next-Generation Diarylquinoline for Tuberculosis Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

TBAJ-876, also known as sorfequiline, is a novel second-generation diarylquinoline antibiotic currently in clinical development for the treatment of both drug-sensitive and drug-resistant tuberculosis (TB). As a structural analogue of the approved anti-TB drug bedaquiline (B32110), TBAJ-876 exhibits a refined profile with enhanced potency and an improved safety margin. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and development of TBAJ-876, with a focus on quantitative data, detailed experimental methodologies, and key signaling and experimental workflows.

Introduction

Tuberculosis remains a global health crisis, necessitating the development of more effective and safer treatment regimens. The diarylquinoline class of antibiotics, which includes the FDA-approved drug bedaquiline, has been a significant advancement in the fight against multidrug-resistant TB. However, concerns regarding bedaquiline's long half-life and potential for cardiac toxicity have driven the search for next-generation compounds with improved properties. TBAJ-876 emerged from these medicinal chemistry efforts as a promising candidate with potent antimycobacterial activity and a reduced risk of adverse effects.

Discovery and Development

TBAJ-876 was developed through a focused drug discovery program aimed at identifying a diarylquinoline with superior potency against Mycobacterium tuberculosis, lower lipophilicity, higher clearance, and a reduced risk of QT interval prolongation compared to bedaquiline. This was achieved by modifying the C-unit of the bedaquiline scaffold, replacing the naphthalene (B1677914) group with a 3,5-dialkoxy-4-pyridyl moiety, which led to greatly attenuated hERG blockade.

Preclinical studies in murine models of TB demonstrated the superior efficacy of TBAJ-876, both as a monotherapy and in combination regimens, compared to bedaquiline. These promising preclinical results have led to its advancement into clinical trials. Notably, the NC-009 trial, a pan-Phase 2 study, is evaluating TBAJ-876 in a combination regimen with pretomanid (B1679085) and linezolid (B1675486) (SPaL).

Mechanism of Action

TBAJ-876, like its predecessor bedaquiline, targets the F1Fo-ATP synthase in Mycobacterium tuberculosis. This enzyme is crucial for generating ATP, the primary energy currency of the cell.

Inhibition of Mycobacterial F-ATP Synthase

TBAJ-876 exerts its bactericidal effect by binding to the F-ATP synthase and inhibiting its function. Biochemical assays have confirmed that TBAJ-876 is a potent inhibitor of this enzyme. The binding of TBAJ-876 to the F-ATP synthase disrupts the proton motive force, leading to a depletion of intracellular ATP and ultimately cell death. Nuclear magnetic resonance (NMR) titration studies have provided insights into the binding interaction between TBAJ-876 and the ε subunit of the F-ATP synthase.

Figure 1: Simplified signaling pathway of TBAJ-876's mechanism of action.

Quantitative Data

In Vitro Activity

Compound	M. tuberculosis H37Rv MIC (μg/mL)	M. tuberculosis H37Rv MIC (nM)	Reference
TBAJ-876	0.004	7.2	[1]
Bedaquiline	0.03	400	[1]

Table 1: Minimum Inhibitory Concentration (MIC) of TBAJ-876 and Bedaquiline against M. tuberculosis H37Rv.

F-ATP Synthase Inhibition

Compound	IC50 (nM)	Reference
TBAJ-876	0.031 - 0.2	[2]
Bedaquiline	5.3	[2]

Table 2: 50% Inhibitory Concentration (IC50) against mycobacterial F-ATP synthase.

Preclinical Pharmacokinetics in Mice

Compound	Dose (mg/kg)	Cmax (μg/mL)	AUC0-24h (μg·h/mL)	Reference
TBAJ-876	6.25	0.45	4.3	[3]
Bedaquiline	25	1.2	18.2	[3]

Table 3: Pharmacokinetic parameters of TBAJ-876 and Bedaquiline in BALB/c mice after oral administration.

Phase 1 Clinical Trial Pharmacokinetics in Healthy Adults (Single Ascending Dose)

Dose (mg)	Cmax (ng/mL)	AUC0-inf (ng·h/mL)	t1/2 (h)	Reference
10	23.5	1,020	185	[4]
50	124	5,880	208	[4]
200	453	24,100	227	[4]
800	1,480	103,000	269	[4]

Table 4: Mean pharmacokinetic parameters of TBAJ-876 in healthy adults after a single oral dose.

Experimental Protocols

In Vitro MIC Determination (Broth Microdilution)

A detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of TBAJ-876 against M. tuberculosis using the broth microdilution method is as follows:

• Preparation of Drug Solutions: Prepare a stock solution of TBAJ-876 in dimethyl sulfoxide (B87167) (DMSO). Perform serial two-fold dilutions in 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) in a 96-well microplate.

• Inoculum Preparation: Grow M. tuberculosis H37Rv to mid-log phase in 7H9-OADC broth. Adjust the bacterial suspension to a McFarland standard of 1.0, and then dilute to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Seal the microplates and incubate at 37°C for 7-14 days.

• MIC Determination: The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.

Murine Model of Tuberculosis Efficacy Study

The following protocol outlines a typical in vivo efficacy study of TBAJ-876 in a murine model of chronic TB infection:

• Infection: Female BALB/c mice are infected via aerosol with a low dose of M. tuberculosis H37Rv to establish a chronic infection in the lungs.

• Treatment: Four to six weeks post-infection, mice are randomized into treatment groups. TBAJ-876 is administered orally, once daily, for a specified duration (e.g., 4 or 8 weeks). A control group receives the vehicle, and a comparator group may receive bedaquiline.

• Bacterial Load Determination: At various time points during and after treatment, cohorts of mice are euthanized, and their lungs are aseptically removed and homogenized. Serial dilutions of the lung homogenates are plated on 7H11 agar (B569324) plates.

• Data Analysis: After incubation at 37°C for 3-4 weeks, colony-forming units (CFU) are counted, and the bacterial load in the lungs is calculated. The efficacy of TBAJ-876 is determined by the reduction in lung CFU counts compared to the control group.[5]

Figure 2: General workflow for a murine efficacy study of TBAJ-876.

NC-009 Pan-Phase 2 Clinical Trial Design

The NC-009 trial is a multi-arm, randomized, partially blinded study designed to evaluate the efficacy, safety, and pharmacokinetics of different doses of TBAJ-876 in combination with pretomanid and linezolid (SPaL) in adults with drug-sensitive pulmonary TB.

Figure 3: Simplified workflow of the NC-009 clinical trial.

Conclusion

TBAJ-876 represents a significant advancement in the development of new anti-tuberculosis drugs. Its enhanced potency against M. tuberculosis and improved safety profile, particularly its reduced cardiotoxicity compared to bedaquiline, position it as a promising candidate for future TB treatment regimens. The ongoing clinical development, including the innovative NC-009 trial, will further elucidate its potential to shorten and improve the treatment of both drug-sensitive and drug-resistant TB, offering hope for a more effective and patient-friendly approach to combating this global health threat.

References

• 1. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug's Uncoupler Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

What is the chemical structure of Tbaj-876?

An In-depth Technical Guide to Tbaj-876

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of Tbaj-876, a promising anti-tuberculosis drug candidate. It details its chemical structure, mechanism of action, relevant quantitative data, and key experimental methodologies.

Introduction to Tbaj-876

Tbaj-876 is a next-generation diarylquinoline and a structural analogue of bedaquiline (B32110) (BDQ), the first drug from this class approved for treating multidrug-resistant tuberculosis.[1][2] Developed to improve upon the pharmacological and toxicological profile of its predecessor, Tbaj-876 exhibits potent antimycobacterial activity.[2][3] It is currently under investigation in clinical trials and is considered a high-priority compound for potential inclusion in a pan-TB treatment regimen.[4][5] Unlike BDQ, which has a high lipophilicity and a long terminal half-life, Tbaj-876 was designed to be less lipophilic and have a higher clearance, potentially reducing cardiotoxic liabilities.[3][6]

Chemical Structure and Properties

Tbaj-876 is identified by the CAS Number 2332841-25-3 and has the molecular formula C31H37BrN4O7.[7][] Its structure is derived from bedaquiline, retaining the core quinoline (B57606) and dimethylamino groups.[2][9] Key structural modifications involve the replacement of bedaquiline's phenyl and naphthalene (B1677914) moieties with 2,3,5-trialkoxypyridin-4-yl and 3,5-dialkoxypyridin-4-yl groups, respectively.[2] These changes result in a significantly lower lipophilicity compared to the parent compound.[2]

Property	Value	Reference
Molecular Formula	C31H37BrN4O7	[7][]
Molecular Weight	657.55 g/mol	[]
CAS Number	2332841-25-3	[10]
cLogP	5.15	[2]

Mechanism of Action

Tbaj-876 exerts its potent bactericidal activity by inhibiting the F1Fo-ATP synthase in Mycobacterium tuberculosis, an enzyme crucial for bacterial energy metabolism.[3][] The mechanism is consistent with that of bedaquiline, involving a dual-targeting approach on two distinct subunits of the enzyme.[1][3][6]

• c-Subunit Inhibition: Tbaj-876 binds to the c-subunit ring of the F-ATP synthase. This interaction stalls the rotation of the c-ring, which is the primary motor for ATP synthesis, thus directly halting energy production.[3][11]

• ε-Subunit Interference: The compound also binds to the ε-subunit, a key component that couples the rotation of the c-ring to the catalytic activity of the α3:β3 headpiece where ATP is synthesized.[1][3][11] Binding to the ε-subunit disrupts this critical linkage.[1][6]

A notable distinction from bedaquiline is that Tbaj-876 does not retain significant protonophore (uncoupler) activity.[1][2] This finding suggests that the uncoupling of the electron transport chain from ATP synthesis is not an essential mechanism for the bactericidal effects of diarylquinolines.[1][2]

Mechanism of Action of Tbaj-876 on F-ATP Synthase.

Quantitative Data Summary

Tbaj-876 has demonstrated superior or comparable potency to bedaquiline in various assays.

Table 1: In Vitro Potency and Activity

Parameter	Tbaj-876	Bedaquiline	Organism/System	Reference
MIC90	125 nM	400 nM	M. tuberculosis H37Rv	[2]
MIC90	7.2 nM	70 nM	M. bovis BCG	[2]
IC50 (ATP Synthesis)	0.031 - 0.2 nM	5.3 nM	M. bovis BCG Inverted Vesicles	[3]
Intracellular pH Change (1 µM)	+0.17 units	+0.35 units	E. coli Liposomes	[2]

Table 2: Pharmacokinetic Data in Mice (Long-Acting Injectable Formulation B)

Dose (IM)	Median Plasma AUC0-6wks (µg-h/mL)	Plasma Concentration ≥36 ng/mL for	Reference
62.5 mg/kg	143	4 weeks	[12]
125 mg/kg	206	6 weeks	[12]
250 mg/kg	391	>6 weeks	[12]

Key Experimental Protocols

ATP Synthesis Inhibition Assay

This biochemical assay is used to determine the 50% inhibitory concentration (IC50) of compounds against the F-ATP synthase.

Methodology:

• Preparation of Vesicles: Inverted membrane vesicles are prepared from Mycobacterium bovis BCG. These vesicles contain functional F-ATP synthase oriented to synthesize ATP when provided with a proton motive force.

• Assay Conditions: The vesicles are incubated with varying concentrations of Tbaj-876, its analogues, or bedaquiline.

• ATP Synthesis Initiation: The reaction is initiated by adding substrates necessary for ATP synthesis (e.g., ADP and phosphate) and generating a proton gradient.

• Measurement: The amount of ATP produced is quantified, typically using a luciferase-based luminescence assay.

• Data Analysis: The ATP synthesis rates at different inhibitor concentrations are measured, and the data are fitted to a dose-response curve to calculate the IC50 value.[3]

Time-Kill Kinetics Assay

This assay evaluates the bactericidal activity of a compound over time.

Methodology:

• Culture Preparation: Mycobacterium tuberculosis H37Rv is grown to a logarithmic phase in appropriate culture media.

• Drug Exposure: The bacterial cultures are treated with Tbaj-876 or bedaquiline at concentrations corresponding to 3x, 30x, and 300x their respective minimum inhibitory concentrations (MIC90).

• Time Course: The treatment is carried out over a period of 21 days.

• Viability Assessment: At specific time points (e.g., day 0, 3, 7, 14, 21), aliquots are removed from the cultures, serially diluted, and plated on solid agar.

• CFU Enumeration: After incubation, the number of colony-forming units (CFU) is counted to determine the number of viable bacteria remaining. The results are plotted as log10 CFU/mL versus time.[2]

Experimental Workflow for Time-Kill Kinetics Assay.

Nuclear Magnetic Resonance (NMR) Titration

NMR titration studies are conducted to confirm the physical binding of Tbaj-876 to its target protein, the ε-subunit of F-ATP synthase.

Methodology:

• Protein Expression and Purification: The ε-subunit protein of M. tuberculosis is expressed and purified, often with isotopic labeling (e.g., 15N) for NMR spectroscopy.

• NMR Spectrum Acquisition: A baseline 2D 1H-15N HSQC spectrum of the protein is recorded. Each peak in this spectrum corresponds to a specific amino acid residue in the protein.

• Titration: Small amounts of a concentrated solution of Tbaj-876 are incrementally added to the protein sample.

• Spectral Monitoring: After each addition, another HSQC spectrum is recorded.

• Data Analysis: The spectra are overlaid to observe chemical shift perturbations (CSPs). Significant changes in the position of specific peaks indicate that the corresponding amino acid residues are in or near the binding site of the compound. This allows for the mapping of the binding interface on the protein.[3]

Conclusion

Tbaj-876 is a highly potent anti-tuberculosis agent that functions through the dual inhibition of the mycobacterial F-ATP synthase. Its improved pharmacological profile, including lower lipophilicity compared to bedaquiline, and its robust bactericidal activity make it a leading candidate for future TB treatment regimens. The detailed understanding of its mechanism and the development of scalable synthetic processes and novel formulations underscore its potential to address the global health challenge of tuberculosis.[4][12][13]

References

• 1. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 2. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. TBAJ-876 | Medicines for All Institute [medicines4all.vcu.edu]
• 5. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 6. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tbaj-876 | C31H37BrN4O7 | CID 155510360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. croiconference.org [croiconference.org]
• 13. pubs.acs.org [pubs.acs.org]

Tbaj-876: A Deep Dive into its Core Target and Pathway Analysis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Tbaj-876, also known as Sorfequiline, is a next-generation diarylquinoline antimicrobial agent under development by the TB Alliance for the treatment of tuberculosis (TB), including drug-resistant strains. As a structural analogue of bedaquiline (B32110), Tbaj-876 shares its primary molecular target, the F-ATP synthase in Mycobacterium tuberculosis. However, preclinical and early-phase clinical studies have demonstrated that Tbaj-876 exhibits greater potency and an improved safety profile, positioning it as a promising candidate to enhance TB treatment regimens. This guide provides a comprehensive analysis of Tbaj-876's target, mechanism of action, and associated pathways, supported by quantitative data and detailed experimental methodologies.

Molecular Target and Mechanism of Action

The primary molecular target of Tbaj-876 is the F1Fo-ATP synthase, a crucial enzyme for energy production in Mycobacterium tuberculosis.[1] Tbaj-876 exerts its bactericidal effect through a dual-inhibitory mechanism, targeting two distinct subunits of the F-ATP synthase enzyme.[2]

This dual-binding activity effectively halts the rotation of the c-ring, a critical component of the enzyme's proton-motive force-driven ATP synthesis, thereby depleting the mycobacterium's energy supply and leading to cell death.[2][3] A noteworthy distinction from its predecessor, bedaquiline, is that Tbaj-876 does not exhibit significant uncoupler activity, suggesting that this particular mechanism is not essential for its potent bactericidal effects.[4][5]

Signaling Pathway Diagram: Inhibition of Mycobacterial F-ATP Synthase by Tbaj-876

Tbaj-876 dual-inhibitory action on F-ATP synthase.

Quantitative Data Summary

Tbaj-876 has demonstrated superior in vitro and in vivo potency compared to bedaquiline. The following tables summarize key quantitative data from preclinical studies.

Table 1: In Vitro Activity of Tbaj-876 against F-ATP Synthase

Compound	Target	Assay	IC50 (nM)	Reference
Tbaj-876	Mycobacterial F-ATP Synthase	ATP synthesis in inverted membrane vesicles	0.031 - 0.2	[2]
Bedaquiline	Mycobacterial F-ATP Synthase	ATP synthesis in inverted membrane vesicles	5.3	[2]

Table 2: In Vitro Antimycobacterial Activity of Tbaj-876

Compound	Organism	MIC90 (nM)	Reference
Tbaj-876	M. tuberculosis H37Rv	125	[5]
Bedaquiline	M. tuberculosis H37Rv	400	[5]
Tbaj-876	M. abscessus	460	[6]
Bedaquiline	M. abscessus	550	[6]

Key Experimental Protocols

This section details the methodologies for pivotal experiments used to characterize the activity of Tbaj-876.

F-ATP Synthase Inhibition Assay

This assay determines the 50% inhibitory concentration (IC50) of Tbaj-876 against mycobacterial F-ATP synthase.

Methodology:

• Preparation of Inverted Membrane Vesicles: Inverted membrane vesicles are prepared from Mycobacterium bovis BCG cultures as previously described.[2]

• ATP Synthesis Assay:

  • The ATP synthesis reaction is initiated by the addition of a respiratory substrate (e.g., succinate) to the inverted membrane vesicles.[7]

  • Vesicles are incubated with varying concentrations of Tbaj-876.

  • The amount of ATP synthesized is quantified using a luciferin-luciferase-based assay, which produces a luminescent signal proportional to the ATP concentration.

  • The IC50 value is calculated by plotting the percentage of ATP synthesis inhibition against the logarithm of the Tbaj-876 concentration and fitting the data to a dose-response curve.[2]

Time-Kill Assay for Bactericidal Activity

This assay evaluates the bactericidal potency of Tbaj-876 against M. tuberculosis over time.

Methodology:

• Inoculum Preparation: A mid-logarithmic phase culture of M. tuberculosis H37Rv is diluted to a standardized starting inoculum.[5]

• Drug Exposure: The bacterial culture is exposed to Tbaj-876 at concentrations corresponding to multiples of its minimum inhibitory concentration (MIC), typically 3x, 30x, and 300x MIC.[5]

• Sampling and Viability Assessment:

  • Aliquots are collected from the cultures at various time points over a period of 21 days.[5]

  • Serial dilutions of each aliquot are plated on solid growth medium.

  • The plates are incubated until colony-forming units (CFUs) are visible.

  • The number of CFUs is counted to determine the number of viable bacteria at each time point.

• Data Analysis: The logarithm of the CFU/mL is plotted against time to generate time-kill curves, which illustrate the rate and extent of bacterial killing.[5]

Experimental Workflow: Time-Kill Assay

Workflow for determining bactericidal activity.

Nuclear Magnetic Resonance (NMR) Titration for Target Engagement

NMR titration is employed to confirm the binding of Tbaj-876 to the ε-subunit of the F-ATP synthase.

Methodology:

• Protein Expression and Purification: The ε-subunit of M. tuberculosis F-ATP synthase is expressed and purified.[2]

• NMR Spectroscopy: A highly resolved 2D 1H-15N HSQC (Heteronuclear Single Quantum Coherence) spectrum of the purified ε-subunit is acquired.[2]

• Titration: Tbaj-876 is incrementally added to the protein sample, and a 2D 1H-15N HSQC spectrum is recorded after each addition.

• Data Analysis: Changes in the chemical shifts of the protein's backbone amide protons and nitrogens upon ligand binding are monitored. These chemical shift perturbations (CSPs) are mapped onto the protein's structure to identify the binding site.[2][8]

Clinical Development and Future Outlook

Tbaj-876 is currently being evaluated in a pan-Phase 2 clinical trial (NC-009) in combination with pretomanid (B1679085) and linezolid (B1675486) (the SPaL regimen).[1][9] This trial aims to assess the safety, efficacy, and optimal dosage of Tbaj-876 for treating both drug-sensitive and drug-resistant TB.[9][10] Results from this trial will be crucial in determining the future role of Tbaj-876 in shorter, safer, and more effective TB treatment regimens. The improved safety profile of Tbaj-876, particularly its reduced potential for cardiotoxicity (hERG channel inhibition and QT prolongation) compared to bedaquiline, is a significant advantage that could lead to its widespread adoption.[6][11]

References

• 1. tballiance.org [tballiance.org]
• 2. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding properties of the anti-TB drugs bedaquiline and TBAJ-876 to a mycobacterial F-ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tballiance.org [tballiance.org]
• 10. NC-009 Trial | Working Group for New TB Drugs [newtbdrugs.org]
• 11. mdpi.com [mdpi.com]

Preclinical Profile of Tbaj-876: A Next-Generation Diarylquinoline for Tuberculosis

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Tbaj-876 is a novel, second-generation diarylquinoline antibiotic currently under development for the treatment of both drug-susceptible and drug-resistant tuberculosis (TB).[1][2] As an analog of bedaquiline (B32110), the first-in-class diarylquinoline, Tbaj-876 exhibits a more potent preclinical profile with an improved safety margin, positioning it as a promising candidate to shorten and enhance TB treatment regimens.[3][4] This technical guide provides a comprehensive overview of the preclinical data on Tbaj-876, focusing on its mechanism of action, in vitro and in vivo efficacy, pharmacokinetics, and safety profile.

Mechanism of Action: Dual Inhibition of F-ATP Synthase

Tbaj-876, similar to bedaquiline, targets the F-ATP synthase in Mycobacterium tuberculosis, an essential enzyme for energy production within the bacterium.[5] However, detailed mechanistic studies have revealed that Tbaj-876 retains bedaquiline's dual-subunit mechanism of action, interfering with the function of both the c- and ε-subunits of the F-ATP synthase.[6][7] This dual inhibition is crucial for the potent antimycobacterial activity of this drug class.[8][9]

Binding to the c-subunit stalls the rotation of the c-ring, directly inhibiting ATP synthesis.[6][8] Simultaneously, interaction with the ε-subunit is thought to disrupt the coupling of c-ring rotation to ATP synthesis at the catalytic α3:β3-headpiece.[6][9] Interestingly, while bedaquiline exhibits protonophore activity, leading to the uncoupling of the electron transport chain, Tbaj-876 does not retain this activity, suggesting it is not essential for the bactericidal effect of diarylquinolines.[8][10]

Figure 1: Mechanism of action of Tbaj-876 on Mycobacterium tuberculosis F-ATP synthase.

In Vitro and In Vivo Efficacy

Tbaj-876 demonstrates superior potency against M. tuberculosis compared to bedaquiline. In biochemical assays, Tbaj-876 inhibited ATP synthesis in inverted membrane vesicles from Mycobacterium bovis BCG with a 50% inhibitory concentration (IC50) of 0.031 to 0.2 nM, significantly lower than that of bedaquiline (5.3 nM).[7]

Table 1: In Vitro Activity of Tbaj-876 and Bedaquiline

Compound	IC50 (nM) vs. M. bovis BCG F-ATP Synthase	MIC (µg/mL) vs. M. tuberculosis H37Rv	MIC (µg/mL) vs. Rv0678 mutant
Tbaj-876	0.031 - 0.2[7]	0.004[3]	10-fold lower than BDQ[3][11]
Bedaquiline	5.3[7]	0.04[3]	-

In a murine model of tuberculosis, Tbaj-876 showed dose-dependent bactericidal activity against both the wild-type H37Rv strain and a bedaquiline-resistant Rv0678 loss-of-function mutant.[3][11] Notably, a dose of 6.25 mg/kg of Tbaj-876 exhibited greater efficacy than 25 mg/kg of bedaquiline, both as a monotherapy and in combination with pretomanid (B1679085) and linezolid.[3][11] These findings suggest that Tbaj-876 could be more effective in treating and preventing infections caused by emerging bedaquiline-resistant strains.[3][11][12]

Figure 2: Generalized experimental workflow for in vivo efficacy studies of Tbaj-876.

Pharmacokinetics and Metabolism

Pharmacokinetic studies in healthy adult volunteers have shown that Tbaj-876 exhibits multi-compartmental pharmacokinetics with a long terminal half-life, leading to accumulation with multiple dosing.[1][2][13] The exposures of Tbaj-876 were found to be dose-proportional in both single-ascending dose (SAD) and multiple-ascending dose (MAD) studies.[1][2][13]

Table 2: Summary of Phase 1 Pharmacokinetic Data for Tbaj-876

Study Type	Dosing	Key Findings
Single-Ascending Dose (SAD)	Single doses up to 800 mg[1][2][13]	Dose-proportional exposure; long terminal half-life.[1][2][13]
Multiple-Ascending Dose (MAD)	Up to 200 mg for 14 days[1][2][13]	Accumulation with multiple dosing.[1][2][13]
Food Effect	100 mg tablet (fed vs. fasted)[14]	Food increased the mean transit time.[14]
Drug-Drug Interaction	Co-administration with midazolam and digoxin[1][2][13]	No significant effect on midazolam (CYP3A4 substrate) AUC; increased digoxin (B3395198) (P-gp substrate) AUC and Cmax.[1][2][13]

Preclinical studies in rats and mice identified several circulating metabolites of Tbaj-876, with the major ones resulting from demethylation.[15][16] The N-desmethyl metabolite, M3, is also active against M. tuberculosis.[17] A semi-mechanistic population pharmacokinetic model has been developed to characterize the pharmacokinetics of both Tbaj-876 and its M3 metabolite.[14]

Safety and Tolerability

Tbaj-876 has been well-tolerated in Phase 1 clinical trials at single doses up to 800 mg and multiple doses up to 200 mg for 14 days, with no deaths or serious adverse events reported.[1][2][13] A key advantage of Tbaj-876 over bedaquiline is its potentially better safety profile, particularly concerning cardiotoxicity.[4][18] Preclinical studies and Phase 1 data have shown a low potential for QT interval prolongation, a known risk associated with bedaquiline.[4][5]

Experimental Protocols

Detailed, step-by-step experimental protocols are proprietary and not fully available in the public domain. However, the cited literature provides an overview of the methodologies used in the preclinical evaluation of Tbaj-876.

• In Vitro Susceptibility Testing: Minimum Inhibitory Concentrations (MICs) were determined using standard broth microdilution methods against M. tuberculosis H37Rv and clinical isolates.

• F-ATP Synthase Inhibition Assay: The inhibitory activity of Tbaj-876 on F-ATP synthase was assessed using inverted membrane vesicles from M. bovis BCG. ATP synthesis was measured via a luciferin-luciferase-based assay.[7]

• Murine Model of Tuberculosis: BALB/c mice were infected via aerosol with M. tuberculosis H37Rv. Treatment with Tbaj-876, bedaquiline, or control regimens was initiated at a specified time point post-infection. Efficacy was determined by enumerating colony-forming units (CFU) in the lungs and spleens at various time points.[3][11]

• Pharmacokinetic Analysis: Plasma concentrations of Tbaj-876 and its metabolites were determined using liquid chromatography-tandem mass spectrometry (LC-MS/MS) following oral administration in mice, rats, and healthy human volunteers.[14][17]

• Safety Pharmacology: The potential for cardiotoxicity was evaluated through in vitro hERG channel inhibition assays and in vivo cardiovascular monitoring in preclinical species and electrocardiograms in human subjects.[5]

Conclusion

The preclinical data for Tbaj-876 strongly support its continued development as a next-generation diarylquinoline for the treatment of tuberculosis. Its enhanced potency, activity against bedaquiline-resistant strains, and improved safety profile, particularly the reduced risk of cardiotoxicity, highlight its potential to become a cornerstone of future, shorter, and more effective TB regimens. Further clinical investigations are underway to fully elucidate its efficacy and safety in patients with tuberculosis.[4][19]

References

• 1. journals.asm.org [journals.asm.org]
• 2. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. tballiance.org [tballiance.org]
• 5. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 9. mdpi.com [mdpi.com]
• 10. journals.asm.org [journals.asm.org]
• 11. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 15. mdpi.com [mdpi.com]
• 16. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. TBAJ-876 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]

In Vitro Efficacy of Tbaj-876 Against Mycobacterium tuberculosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Tbaj-876, a next-generation diarylquinoline, against Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. Tbaj-876 has emerged as a promising drug candidate, demonstrating more potent in vitro activity against Mtb compared to its predecessor, bedaquiline (B32110).[1] This document summarizes key quantitative data, details experimental protocols for its evaluation, and visualizes its mechanism of action.

Quantitative In Vitro Activity

Tbaj-876 exhibits potent bactericidal activity against both drug-susceptible and drug-resistant strains of M. tuberculosis. Its efficacy is highlighted by low minimum inhibitory concentrations (MICs) and its ability to overcome resistance mechanisms that affect bedaquiline.

Minimum Inhibitory Concentration (MIC)

The MIC is a fundamental measure of a drug's in vitro potency. Tbaj-876 consistently demonstrates lower MIC values than bedaquiline against various Mtb strains.

M. tuberculosis Strain	Tbaj-876 MIC	Bedaquiline MIC	Reference
H37Rv (Wild-Type)	0.006 µg/mL	0.03 µg/mL	[2]
H37Rv	125 nM	400 nM	[3]
Beijing VN 2002-1585	Lower than H37Rv	Lower than H37Rv	[1]
Rv0678 Mutant	0.025 µg/mL	0.25 µg/mL	[2]

Note: MIC values can vary slightly between studies due to different methodologies.

Activity Against Bedaquiline-Resistant Strains

A key advantage of Tbaj-876 is its retained activity against Mtb strains with mutations in the Rv0678 gene, a primary cause of bedaquiline resistance.[1] The MIC of Tbaj-876 against an Rv0678 mutant was found to be 10-fold lower than that of bedaquiline, highlighting its potential to treat infections caused by such resistant strains.[2][4]

Bactericidal Activity

Time-kill assays reveal that Tbaj-876 exerts bactericidal activity comparable to bedaquiline against actively replicating M. tuberculosis.[3] However, against non-replicating Mtb, its activity, similar to bedaquiline, is substantially reduced and delayed.[1]

Mechanism of Action

Tbaj-876, like bedaquiline, targets the F1F0-ATP synthase of M. tuberculosis, an essential enzyme for cellular energy production.

Dual Targeting of F1F0-ATP Synthase

Biochemical, genetic, and biophysical studies have confirmed that Tbaj-876 inhibits the mycobacterial F1F0-ATP synthase.[3][5] It does so through a dual-subunit mechanism, interfering with the functions of both the c and ε subunits of the enzyme.[5][6][7] This dual-targeting is believed to be crucial for its potent antimycobacterial activity.[6][7]

Caption: Mechanism of action of Tbaj-876 on M. tuberculosis F1F0-ATP synthase.

Lack of Protonophore Activity

Interestingly, unlike bedaquiline, Tbaj-876 does not exhibit significant protonophore (uncoupler) activity.[3][6] This suggests that the uncoupling of electron transport from ATP synthesis is not essential for the bactericidal activity of diarylquinolines.[3][6]

The Role of the Active Metabolite M3

In vivo, Tbaj-876 is metabolized to an active metabolite, TBAJ-876-M3 (M3), which also demonstrates potent activity against M. tuberculosis.[1][8] Studies in murine models have shown that M3 exposures are significantly higher than that of the parent drug following Tbaj-876 administration, and M3 substantially contributes to the overall bactericidal activity.[1][8][9]

Experimental Protocols

Detailed methodologies are crucial for the accurate in vitro assessment of novel anti-tubercular agents.

Minimum Inhibitory Concentration (MIC) Determination

A common method for determining the MIC of Tbaj-876 is the broth macrodilution method in 7H9 media.[2]

Caption: Workflow for MIC determination by broth macrodilution.

Protocol:

• Drug Preparation: Prepare stock solutions of Tbaj-876 in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO).[1]

• Serial Dilutions: Perform two-fold serial dilutions of the drug in Middlebrook 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC) in multi-well plates or tubes.

• Inoculum Preparation: Prepare a standardized inoculum of the M. tuberculosis strain to be tested, typically to a McFarland standard of 0.5.

• Inoculation: Inoculate each well or tube with the bacterial suspension.

• Incubation: Incubate the plates or tubes at 37°C for 7-14 days.

• Reading Results: The MIC is determined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.

Time-Kill Assays

Time-kill assays are performed to assess the bactericidal activity of a compound over time.

Protocol:

• Culture Preparation: Grow M. tuberculosis cultures to mid-log phase in 7H9 broth.

• Drug Exposure: Add Tbaj-876 at various multiples of its MIC (e.g., 3x, 30x, 300x MIC) to the bacterial cultures.[3]

• Sampling: At specified time points (e.g., 0, 3, 7, 14, 21 days), collect aliquots from each culture.

• Viable Cell Counting: Perform serial dilutions of the collected samples and plate them on Middlebrook 7H10 or 7H11 agar (B569324) plates.

• Incubation and Counting: Incubate the plates at 37°C for 3-4 weeks and then count the number of colony-forming units (CFU).

• Data Analysis: Plot the log10 CFU/mL versus time to generate the time-kill curves.

F1F0-ATP Synthase Inhibition Assay

Biochemical assays using inverted membrane vesicles from M. bovis BCG can be used to determine the inhibitory effect of Tbaj-876 on ATP synthesis.[5][10]

Protocol:

• Vesicle Preparation: Prepare inverted membrane vesicles from M. bovis BCG.

• Assay Reaction: Set up a reaction mixture containing the inverted membrane vesicles, a substrate for ATP synthesis (e.g., NADH), and varying concentrations of Tbaj-876.

• ATP Measurement: Measure the amount of ATP produced, often using a luciferase-based assay.

• IC50 Determination: Calculate the 50% inhibitory concentration (IC50) of Tbaj-876 on ATP synthesis.

Conclusion

Tbaj-876 is a potent next-generation diarylquinoline with significant in vitro activity against Mycobacterium tuberculosis, including strains resistant to bedaquiline. Its dual-targeting mechanism of the F1F0-ATP synthase and its favorable profile make it a strong candidate for further development in the fight against tuberculosis. The standardized protocols outlined in this guide are essential for the continued evaluation and understanding of this promising anti-tubercular agent.

References

• 1. academic.oup.com [academic.oup.com]
• 2. journals.asm.org [journals.asm.org]
• 3. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 7. mdpi.com [mdpi.com]
• 8. Relative Contributions of the Novel Diarylquinoline TBAJ-876 and its Active Metabolite to the Bactericidal Activity in a Murine Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pure.eur.nl [pure.eur.nl]
• 10. journals.asm.org [journals.asm.org]

TBAJ-876: A Technical Guide for a Next-Generation Diarylquinoline for Drug-Resistant Tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

TBAJ-876, also known as sorfequiline, is a next-generation diarylquinoline antibiotic currently in clinical development for the treatment of both drug-susceptible and drug-resistant tuberculosis (TB). As a structural analogue of bedaquiline (B32110), the first diarylquinoline approved for TB, TBAJ-876 exhibits a similar mechanism of action by targeting the mycobacterial F-ATP synthase, a critical enzyme for cellular energy production. However, preclinical and early clinical data suggest that TBAJ-876 possesses a superior profile, including greater potency against Mycobacterium tuberculosis, activity against bedaquiline-resistant strains, and an improved safety profile, particularly with regard to cardiotoxicity. This technical guide provides a comprehensive overview of the current knowledge on TBAJ-876, including its mechanism of action, preclinical and clinical data, and detailed experimental methodologies.

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) tuberculosis poses a significant global health threat, necessitating the development of novel therapeutics. Bedaquiline, a diarylquinoline that inhibits the F-ATP synthase, has been a cornerstone of treatment for drug-resistant TB.[1] However, concerns regarding its long half-life, potential for cardiac QT interval prolongation, and the emergence of resistance have driven the search for next-generation diarylquinolines with improved properties.[2]

TBAJ-876 has emerged as a promising candidate from these efforts.[3] It is a member of the same diarylquinoline class as bedaquiline and is being developed by the TB Alliance.[4] Preclinical studies have demonstrated its potent bactericidal activity against M. tuberculosis, including strains with mutations in the Rv0678 gene, which are a primary cause of bedaquiline resistance.[5][6] Furthermore, TBAJ-876 has shown a potentially better safety profile than bedaquiline.[6] A pan-Phase 2 clinical trial (NC-009) is currently underway to evaluate the efficacy and safety of a TBAJ-876-containing regimen.[4][7]

Mechanism of Action

TBAJ-876, like bedaquiline, targets the F-ATP synthase of Mycobacterium tuberculosis. This enzyme is essential for generating ATP, the primary energy currency of the cell.

Inhibition of F-ATP Synthase

The mycobacterial F-ATP synthase is a multi-subunit complex. TBAJ-876 exerts its inhibitory effect through a dual-binding mechanism, targeting both the c-subunit and the ε-subunit of the enzyme.[1][8] Binding to the c-subunit stalls the rotation of the c-ring, a key component of the enzyme's proton-translocating motor.[8] This disruption of proton flow directly inhibits ATP synthesis. Additionally, TBAJ-876 binds to the ε-subunit, which is involved in coupling the rotation of the c-ring to the catalytic activity of the enzyme's headpiece.[8] This dual-targeting mechanism is believed to contribute to the potent activity of diarylquinolines. Unlike bedaquiline, TBAJ-876 does not appear to possess significant uncoupler activity, suggesting this is not essential for its bactericidal effect.[9]

dot

Figure 1: Mechanism of action of TBAJ-876.

Quantitative Data

In Vitro Activity

TBAJ-876 demonstrates potent in vitro activity against M. tuberculosis, with Minimum Inhibitory Concentration (MIC) values significantly lower than those of bedaquiline.

Table 1: Minimum Inhibitory Concentrations (MICs) of TBAJ-876 and Bedaquiline

Compound	M. tuberculosis Strain	MIC (μg/mL)	Reference(s)
TBAJ-876	H37Rv	0.004	[6]
	Rv0678 mutant	0.03	[6]
Bedaquiline	H37Rv	0.04	[6]

| | Rv0678 mutant | 0.3 |[6] |

F-ATP Synthase Inhibition

The potent antimycobacterial activity of TBAJ-876 is correlated with its strong inhibition of the F-ATP synthase.

Table 2: IC50 Values for F-ATP Synthase Inhibition

Compound	Assay Type	IC50 (nM)	Reference(s)
TBAJ-876	ATP synthesis inhibition (M. bovis BCG inverted membrane vesicles)	0.2	[8]

| Bedaquiline | ATP synthesis inhibition (M. bovis BCG inverted membrane vesicles) | 5.3 |[8] |

In Vivo Efficacy in Murine Models

In murine models of tuberculosis, TBAJ-876 has demonstrated superior efficacy compared to bedaquiline, both as a monotherapy and in combination regimens.

Table 3: In Vivo Efficacy of TBAJ-876 in a Murine Model of Tuberculosis

Treatment Group	Dose (mg/kg)	Bacterial Load Reduction (log10 CFU) vs. Untreated Control	Reference(s)
TBAJ-876	6.25	Significantly greater than Bedaquiline at 25 mg/kg	[5][6]
	12.5	Significantly greater than Bedaquiline at 25 mg/kg	[5][6]
Bedaquiline	25	-	[5][6]
SPaL (TBAJ-876 + Pretomanid (B1679085) + Linezolid)	TBAJ-876 at ≥6.25	Greater efficacy than BPaL	[5]

| BPaL (Bedaquiline + Pretomanid + Linezolid) | Bedaquiline at 25 | - |[5] |

Clinical Trial Data (NC-009)

The NC-009 trial is a pan-Phase 2 study evaluating different doses of TBAJ-876 in combination with pretomanid and linezolid (B1675486) (SPaL regimen) against the standard of care (HRZE) and a bedaquiline-containing regimen (BPaL).[4][7]

Table 4: Dosing Regimens in the NC-009 Clinical Trial

Arm	Treatment Regimen	Duration
1	TBAJ-876 (25 mg) + Pretomanid (200 mg) + Linezolid (600 mg) daily	8 weeks, followed by HR
2	TBAJ-876 (50 mg) + Pretomanid (200 mg) + Linezolid (600 mg) daily	8 weeks, followed by HR
3	TBAJ-876 (100 mg) + Pretomanid (200 mg) + Linezolid (600 mg) daily	8 weeks, followed by HR
4	Bedaquiline (200 mg daily for 2 weeks, then 100 mg 3x/week) + Pretomanid (200 mg) + Linezolid (600 mg) daily	26 weeks

| 5 | HRZE (standard of care) | 26 weeks |

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

Method: Agar (B569324) Proportion Method

dot

Figure 2: Workflow for MIC determination.

• Media Preparation: Middlebrook 7H10 or 7H11 agar is prepared and supplemented with oleic acid-albumin-dextrose-catalase (OADC). Two-fold serial dilutions of TBAJ-876 are incorporated into the molten agar before pouring plates. A set of drug-free control plates is also prepared.

• Inoculum Preparation: A suspension of the M. tuberculosis strain to be tested is prepared in a suitable buffer (e.g., 7H9 broth with Tween 80) and adjusted to a standard turbidity (e.g., McFarland standard 1.0). Serial dilutions of this suspension are made to obtain the desired inoculum concentrations.

• Inoculation: A standardized volume of each bacterial dilution is inoculated onto the surface of the drug-containing and drug-free control plates.

• Incubation: Plates are incubated at 37°C in a 5% CO2 atmosphere for 3-4 weeks.

• MIC Determination: The number of colony-forming units (CFUs) is counted on both the drug-containing and control plates. The MIC is defined as the lowest concentration of the drug that inhibits at least 99% of the bacterial population compared to the growth on the drug-free control.[3]

F-ATP Synthase Inhibition Assay

Method: Inverted Membrane Vesicle (IMV) ATP Synthesis Assay

dot

Figure 3: Workflow for F-ATP synthase inhibition assay.

• Preparation of Inverted Membrane Vesicles (IMVs): Mycobacterium bovis BCG or Mycobacterium smegmatis are cultured to mid-log phase, harvested, and washed. The bacterial cells are then lysed by mechanical disruption (e.g., French press or sonication). The cell lysate is centrifuged to remove unbroken cells and debris. The supernatant containing the membrane fragments is then ultracentrifuged to pellet the IMVs. The IMVs are resuspended in a suitable buffer.

• ATP Synthesis Assay: The assay is typically performed in a microplate format. The reaction mixture contains IMVs, a buffer (e.g., Tris-HCl), ADP, and a source of inorganic phosphate. Serial dilutions of TBAJ-876 are added to the wells. The reaction is initiated by the addition of a substrate that generates a proton motive force, such as succinate.

• Detection of ATP: After a defined incubation period, the amount of ATP synthesized is quantified using a luciferase-based luminescence assay.

• IC50 Determination: The percentage of inhibition of ATP synthesis is calculated for each drug concentration, and the IC50 value (the concentration of drug that inhibits 50% of enzyme activity) is determined by non-linear regression analysis.[8]

Murine Model of Tuberculosis

Method: Aerosol Infection Model

dot

Figure 4: Workflow for the murine model of tuberculosis.

• Animal Model: Specific pathogen-free mice, typically BALB/c or C57BL/6 strains, are used.

• Infection: Mice are infected with a low-dose aerosol of M. tuberculosis (e.g., H37Rv strain) to establish a pulmonary infection.

• Treatment: After a period to allow the infection to become established (typically 2-4 weeks), treatment is initiated. TBAJ-876 and comparator drugs are formulated for oral administration. For example, TBAJ-876 can be formulated in 20% hydroxypropyl-β-cyclodextrin.[6] Drugs are administered daily by oral gavage for a specified duration.

• Efficacy Assessment: At various time points during and after treatment, cohorts of mice are euthanized, and their lungs and spleens are aseptically removed. The organs are homogenized, and serial dilutions of the homogenates are plated on selective agar (e.g., Middlebrook 7H11) to determine the bacterial load (CFU). The efficacy of the treatment is determined by the reduction in bacterial load compared to untreated control animals.[10][11]

Conclusion

TBAJ-876 represents a significant advancement in the development of new treatments for drug-resistant tuberculosis. Its enhanced potency, activity against bedaquiline-resistant strains, and potentially improved safety profile make it a promising candidate to replace or supplement bedaquiline in future TB regimens. The ongoing NC-009 clinical trial will provide crucial data on the efficacy and safety of TBAJ-876 in a combination regimen. The information presented in this technical guide provides a comprehensive overview for researchers and drug developers working to combat the global threat of tuberculosis.

References

• 1. atsjournals.org [atsjournals.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. verixiv-files.f1000.com [verixiv-files.f1000.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NC-009 Trial | Working Group for New TB Drugs [newtbdrugs.org]
• 8. tballiance.org [tballiance.org]
• 9. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug's Uncoupler Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Early-Phase Clinical Trial Results of Tbaj-876 (Sorfequiline): A Technical Overview

For Immediate Release to the Scientific Community

This technical guide provides an in-depth analysis of the early-phase clinical trial results for Tbaj-876 (sorfequiline), a next-generation diarylquinoline antibiotic under development for the treatment of tuberculosis (TB). The information presented herein is intended for researchers, scientists, and drug development professionals actively engaged in the field of infectious diseases and antimicrobial therapeutics.

Executive Summary

Tbaj-876, now known as sorfequiline, has demonstrated promising results in early-stage clinical development. As a diarylquinoline, its mechanism of action involves the inhibition of mycobacterial F1Fo-ATP synthase, an enzyme crucial for energy production in Mycobacterium tuberculosis. Preclinical and early clinical data suggest that sorfequiline may offer an improved efficacy and safety profile compared to the first-generation diarylquinoline, bedaquiline. A Phase 2 clinical trial (NC-009) evaluating sorfequiline in combination with pretomanid (B1679085) and linezolid (B1675486) (the SPaL regimen) has indicated greater activity than the standard of care, with a comparable safety profile. Furthermore, a comprehensive Phase 1 study in healthy volunteers has established its pharmacokinetic profile and confirmed that it is well-tolerated.

Preclinical and Phase 1 Clinical Trial Data

Preclinical Highlights

In-vitro and in-vivo preclinical studies have been foundational in establishing the potential of Tbaj-876.

Parameter	Finding	Reference
In-vitro Activity	Approximately 10-fold greater anti-mycobacterial activity than bedaquiline.	[1][2]
Activity against Resistant Strains	Demonstrated greater activity against bedaquiline-resistant strains with Rv0678 mutations.
In-vivo Efficacy (Mouse Model)	In combination with pretomanid and linezolid, cured TB infections with shorter treatment durations than both the standard HRZE regimen and the BPaL regimen.
Preclinical Safety	Showed potential for a better safety profile than bedaquiline, including a low potential for QT prolongation.	[1][2]

Phase 1 Clinical Trial in Healthy Volunteers

A Phase 1, first-in-human study was conducted to evaluate the safety, tolerability, and pharmacokinetics of Tbaj-876 in 137 healthy adults. The study included single ascending dose (SAD), multiple ascending dose (MAD), and food effect cohorts.[3][4][5]

Table 1.2.1: Phase 1 Safety and Tolerability Overview [3][4][5]

Parameter	Observation
Maximum Tolerated Dose	Well-tolerated at single doses up to 800 mg and multiple doses up to 200 mg for 14 days.
Serious Adverse Events	No deaths or serious adverse events were reported.
Common Adverse Events	Few, generally mild adverse events were observed.
Cardiac Safety	No episodes of clinically significant prolongation of the QTc interval were observed.

Table 1.2.2: Phase 1 Pharmacokinetic Parameters of Tbaj-876 [3][4][5]

Parameter	Finding
Pharmacokinetic Profile	Exhibited multicompartmental pharmacokinetics.
Half-Life	Long terminal half-life, with quantifiable concentrations up to 10 weeks after a single dose.
Dose Proportionality	Exposures were dose-proportional in both SAD and MAD studies.
Accumulation	Resulted in accumulation with multiple dosing.
Food Effect	In the fed state, Tbaj-876 exposures approximately doubled with the tablet formulation.
Drug-Drug Interactions	A separate study in 28 healthy adults evaluated interactions with midazolam (a CYP3A4 substrate) and digoxin (B3395198) (a P-glycoprotein substrate). Co-administration with Tbaj-876 did not significantly alter midazolam exposure but did increase digoxin exposure.[3][4][5]

Phase 2 Clinical Trial (NC-009)

The NC-009 trial is a pan-Phase 2, randomized, partially double-blind, controlled study designed to assess the efficacy, safety, and optimal dose of sorfequiline in combination with pretomanid and linezolid (SPaL) in patients with drug-sensitive pulmonary tuberculosis.[6][7][8][9]

Study Design and Regimens

The trial was conducted at 22 sites across South Africa, the Philippines, Georgia, Tanzania, and Uganda.[6][7]

Table 2.1.1: NC-009 Trial Arms [8][9]

Arm	Regimen
SPaL (Low Dose)	Sorfequiline (25 mg) + Pretomanid + Linezolid
SPaL (Medium Dose)	Sorfequiline (50 mg) + Pretomanid + Linezolid
SPaL (High Dose)	Sorfequiline (100 mg) + Pretomanid + Linezolid
BPaL Comparator	Bedaquiline + Pretomanid + Linezolid
Standard of Care	HRZE (Isoniazid, Rifampin, Pyrazinamide, Ethambutol)

Efficacy and Safety Results

The results of the NC-009 trial were presented at the Union World Conference on Lung Health in November 2025. While detailed quantitative data from the full trial cohort is pending publication, the key findings are summarized below.

Table 2.2.1: NC-009 High-Level Efficacy and Safety Findings [1][2][6][10]

Category	Finding
Efficacy vs. Standard of Care	The 100 mg SPaL regimen demonstrated greater activity against TB than the standard HRZE regimen, indicating the potential to shorten treatment time.
Efficacy vs. Bedaquiline	Overall, sorfequiline showed greater activity than bedaquiline.
Safety Profile	The SPaL regimen had a comparable safety profile to the standard of care (HRZE) for individuals with drug-sensitive TB.

Note: Specific quantitative data on efficacy endpoints (e.g., rates of sputum culture conversion) and a detailed breakdown of adverse events are not yet publicly available.

Experimental Protocols and Methodologies

Phase 1 Pharmacokinetic Study Protocol

The Phase 1 study in healthy adult volunteers consisted of three parts:

• Single Ascending Dose (SAD): Participants received a single dose of Tbaj-876, with doses escalating in subsequent cohorts.

• Multiple Ascending Dose (MAD): Participants received daily doses of Tbaj-876 for 14 days, with dose escalation in different cohorts.

• Food Effect and Relative Bioavailability: Assessed the impact of a high-fat meal on drug absorption and compared the bioavailability of tablet and oral suspension formulations.

Blood samples for pharmacokinetic analysis were collected at predefined intervals, and plasma concentrations of Tbaj-876 and its metabolites were determined using validated analytical methods. Safety was monitored through clinical assessments, laboratory tests, and electrocardiograms.[3][4][5]

NC-009 (Phase 2) Trial Protocol

The NC-009 trial is a multi-arm, multi-stage study. Key aspects of the protocol include:

• Patient Population: Adults with newly diagnosed, smear-positive, drug-sensitive pulmonary tuberculosis.

• Randomization: Patients were randomized to one of the five treatment arms.

• Blinding: The study was partially double-blinded.

• Primary Endpoints: The primary objectives are to determine the optimal dose of sorfequiline and to assess the safety and efficacy of the SPaL regimens.

• Assessments: Efficacy is evaluated through serial sputum cultures and clinical assessments. Safety is monitored through the recording of adverse events, laboratory parameters, and electrocardiograms.[8][9]

Visualizations: Pathways and Workflows

Mechanism of Action: Inhibition of Mycobacterial ATP Synthase

Tbaj-876, like other diarylquinolines, targets the F1Fo-ATP synthase in Mycobacterium tuberculosis. This enzyme is essential for generating ATP, the primary energy currency of the cell. By inhibiting this enzyme, Tbaj-876 disrupts the energy metabolism of the bacterium, leading to cell death.

Tbaj-876 inhibits the F1Fo-ATP synthase in M. tuberculosis.

NC-009 Clinical Trial Workflow

The workflow for the NC-009 clinical trial follows a structured process from patient screening to data analysis, typical for a multi-center, randomized controlled trial.

Simplified workflow for the NC-009 Phase 2 clinical trial.

Conclusions and Future Directions

The early-phase clinical trial data for Tbaj-876 (sorfequiline) are highly encouraging. The agent has demonstrated superior preclinical activity and a favorable safety profile in Phase 1 studies. The initial results from the Phase 2 NC-009 trial suggest that the SPaL regimen, particularly at the 100 mg dose of sorfequiline, has the potential to be a more effective and shorter-duration treatment for drug-sensitive tuberculosis compared to the current standard of care.

The next critical step will be the release of the full, detailed quantitative data from the NC-009 trial. These data will be essential for a comprehensive evaluation of the efficacy and safety of the SPaL regimen and for the design of a pivotal Phase 3 clinical trial, which is anticipated to begin in the near future. The development of sorfequiline represents a significant advancement in the global effort to combat tuberculosis.

References

• 1. New TB Trial Data Shows Sorfequiline Could Dramatically Shorten Treatment Time [clival.com]
• 2. Phase 2 clinical trial results show potential to shorten TB treatment time | News | The Microbiologist [the-microbiologist.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. insightscaremagazine.com [insightscaremagazine.com]
• 7. TB Alliance to present clinical trial results of sorfequiline, a novel TB drug treatment regimen at World Conference on Lung Health on Nov 19, 2025 [pharmabiz.com]
• 8. NC-009 Trial | Working Group for New TB Drugs [newtbdrugs.org]
• 9. tballiance.org [tballiance.org]
• 10. Phase 2 clinical trial results show potential to shorten TB treatment time | EurekAlert! [eurekalert.org]

The role of diarylquinolines in TB treatment

An In-depth Technical Guide on the Role of Diarylquinolines in TB Treatment

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has created an urgent need for novel therapeutic agents.[1][2] For decades, the tuberculosis treatment pipeline was stagnant, but the approval of Bedaquiline (B32110) (trade name Sirturo, formerly known as TMC207 or R207910) in 2012 marked a significant milestone.[3][4] Bedaquiline is the first member of a new class of synthetic antimycobacterial agents called diarylquinolines.[1][5] These compounds feature a unique mechanism of action, targeting the energy metabolism of Mtb, and show potent activity against both drug-susceptible and drug-resistant strains.[1][5][6] This guide provides a comprehensive technical overview of the role of diarylquinolines in tuberculosis treatment, focusing on their mechanism of action, clinical efficacy, resistance pathways, and the experimental protocols used for their evaluation.

Mechanism of Action

Diarylquinolines exert their bactericidal effect by specifically targeting the F1F0-ATP synthase, a crucial enzyme in mycobacterial energy metabolism.[4][5][7]

Target: The F1F0-ATP Synthase

The F1F0-ATP synthase is a multi-subunit enzyme responsible for producing adenosine (B11128) triphosphate (ATP), the primary energy currency of the cell, through oxidative phosphorylation.[8] In mycobacteria, this enzyme is essential for survival, particularly under the low-oxygen conditions found within host granulomas.[6] The enzyme consists of two main components: the F1 portion, which is located in the cytoplasm and carries out ATP synthesis, and the F0 portion, which is embedded in the cell membrane and functions as a proton pump.[8]

Molecular Interaction and Inhibition

Bedaquiline and other diarylquinolines bind to the oligomeric c-subunit (encoded by the atpE gene) within the membrane-bound F0 portion of the ATP synthase.[8][9][10] This binding action physically obstructs the rotation of the c-subunit ring, which is essential for proton translocation and the subsequent conformational changes in the F1 subunit that drive ATP synthesis.[11][12] By stalling this rotation, diarylquinolines effectively halt ATP production, leading to a rapid depletion of cellular energy and ultimately, mycobacterial cell death.[3][12]

Some studies have also suggested an "uncoupler-like" mode of action where bedaquiline, by functioning as an H+/K+ exchanger, dissipates transmembrane ion gradients without collapsing the overall membrane potential.[8] However, more recent findings suggest this uncoupling mechanism may not be central to the drug's primary antimycobacterial activity.[13] Cryo-EM structures have confirmed that bedaquiline binds to multiple sites on the c-ring near the interface with the a-subunit, physically blocking the enzyme's rotary motion.[12]

Caption: Diarylquinolines bind to the c-subunit of the F0 motor, inhibiting rotation and halting ATP synthesis.

In Vitro and In Vivo Efficacy

Diarylquinolines exhibit potent bactericidal activity against both replicating and dormant Mtb bacilli.[14] Their efficacy has been demonstrated in numerous preclinical and clinical studies.

In Vitro Activity

Bedaquiline is highly active against both drug-susceptible and drug-resistant Mtb strains, with no cross-resistance to other TB drugs.[14] Next-generation diarylquinolines, such as TBAJ-587 and TBAJ-876 (sorfequiline), have shown even greater in vitro potency, including against mutants with low-level bedaquiline resistance.[15][16]

Compound	M. tuberculosis Strain	MIC (μg/mL)	Reference
Bedaquiline (BDQ)	Wild-type (H37Rv)	0.008 - 0.25	[14]
Bedaquiline (BDQ)	Wild-type (H37Rv)	0.0625	[17]
Bedaquiline (BDQ)	Rv0678 mutant	0.5	[17]
TBAJ-587	Wild-type (H37Rv)	0.016	[17]
TBAJ-587	Rv0678 mutant	0.0625	[17]
TBAJ-876	Wild-type (H37Rv)	≥6.25 mg/kg (in vivo)	[18]
TBAJ-876	Rv0678 mutant	≥6.25 mg/kg (in vivo)	[18]
Table 1: Minimum Inhibitory Concentrations (MIC) of Diarylquinolines against M. tuberculosis

Clinical Efficacy

Clinical trials have established bedaquiline as a cornerstone of treatment for MDR-TB. When added to a background regimen, bedaquiline significantly improves culture conversion rates and treatment outcomes.[14][19] A pivotal Phase IIb study demonstrated that adding bedaquiline to a standard MDR-TB regimen reduced the median time to culture conversion from 125 days to 83 days and significantly increased the cure rate at 120 weeks (58% vs. 32%).[14] More recently, all-oral regimens containing bedaquiline, such as the BPaL (Bedaquiline, Pretomanid (B1679085), Linezolid) regimen, have shown high efficacy against highly resistant TB strains, achieving favorable outcomes in approximately 90% of patients.[20]

Study / Regimen	Metric	Bedaquiline Group	Placebo/Control Group	Reference
Phase IIb (24 weeks)	Median Time to Culture Conversion	83 days	125 days	[14]
Phase IIb (120 weeks)	Cure Rate	58%	32%	[14]
Meta-analysis	Culture Conversion (RR)	1.272 (vs. control)	-	[19]
Meta-analysis	All-cause Mortality (RR)	0.529 (vs. control)	-	[19]
BPaL Regimen	Favorable Outcome (XDR-TB)	90%	-	[20]
Table 2: Summary of Clinical Efficacy Data for Bedaquiline-Containing Regimens

Mechanisms of Resistance

The emergence of resistance to diarylquinolines is a growing concern. Resistance primarily develops through two distinct mechanisms: on-target mutations in the ATP synthase complex and off-target mutations that lead to increased drug efflux.[15][21]

• Target Modification: Mutations in the atpE gene, which codes for the c-subunit of the ATP synthase, can prevent bedaquiline from binding effectively.[2][22] These mutations are associated with high-level resistance.

• Efflux Pump Upregulation: Mutations in the Rv0678 gene are the more common cause of clinical resistance.[15][18] The Rv0678 gene encodes a transcriptional repressor for the MmpS5/MmpL5 efflux pump. Inactivating mutations in Rv0678 lead to the overexpression of this pump, which actively transports the drug out of the bacterial cell, resulting in low-level resistance.[15]

Caption: Resistance to diarylquinolines arises from target modification or efflux pump upregulation.

Gene	Function	Effect of Mutation	Resistance Level	Reference
atpE	Encodes ATP synthase subunit c	Prevents drug binding to target	High (4 to 128-fold MIC increase)	[2][22][23]
Rv0678	Encodes transcriptional repressor of MmpS5/MmpL5 efflux pump	Derepression of efflux pump	Low (2 to 8-fold MIC increase)	[15][18]
pepQ (Rv2535c)	Putative Xaa-Pro aminopeptidase	Mechanism unclear, associated with clofazimine (B1669197) cross-resistance	Variable	[21][24]
Table 3: Common Genetic Loci Associated with Diarylquinoline Resistance

Frequency of Resistance

The spontaneous mutation rate for high-level bedaquiline resistance is dependent on drug concentration. Studies have shown that as the concentration of the drug increases, the rate of mutation decreases significantly.

Drug Concentration (vs. MIC)	Mutation Rate (mutations per cell per division)	Reference
10x MIC (0.3 mg/L)	4.7 × 10⁻⁷ to 8.9 × 10⁻⁹	[2][22]
30x MIC (0.9 - 1.0 mg/L)	3.9 × 10⁻⁸ to 2.4 × 10⁻⁹	[2][22]
100x MIC (3.0 mg/L)	No resistant mutants found	[2][22]
Table 4: In Vitro Mutation Rates for Bedaquiline Resistance in M. tuberculosis

Next-Generation Diarylquinolines

To overcome the limitations of bedaquiline, including emerging resistance and potential for cardiac toxicity (QTc prolongation), next-generation diarylquinolines are in development.[12][25] Two promising candidates are TBAJ-587 and TBAJ-876 (sorfequiline). These analogs were designed to have:

• Improved Potency: Greater activity against both wild-type and resistant Mtb strains.[15][16]

• Superior Safety Profile: Reduced lipophilicity and lower affinity for the cardiac hERG channel, potentially reducing the risk of cardiotoxicity.[16]

• Efficacy Against Resistance: Maintained activity against strains with Rv0678 mutations.[18]

Recent clinical trial data for sorfequiline (TBAJ-876) in a regimen with pretomanid and linezolid (B1675486) (SPaL) showed greater activity than both bedaquiline and the standard of care, indicating the potential to further shorten TB treatment.[26][27]

Key Experimental Protocols

The evaluation of diarylquinolines relies on a series of standardized in vitro and in vivo assays.

In Vitro Susceptibility Testing

Protocol: Minimum Inhibitory Concentration (MIC) Determination The MIC, the lowest concentration of a drug that inhibits visible bacterial growth, is typically determined using broth microdilution methods.

• Preparation: A two-fold serial dilution of the diarylquinoline is prepared in 96-well microplates containing a suitable broth medium (e.g., Middlebrook 7H9).

• Inoculation: Each well is inoculated with a standardized suspension of M. tuberculosis (e.g., H37Rv strain).

• Incubation: Plates are incubated at 37°C for 7-14 days.

• Readout: Growth inhibition is assessed visually or by using a colorimetric indicator like resazurin, which changes color in the presence of metabolically active bacteria. The MIC is the lowest drug concentration where no color change (or visible growth) is observed.[28]

In Vivo Efficacy Testing

Protocol: Murine Model of Chronic Tuberculosis The mouse model is the standard for evaluating the in vivo bactericidal and sterilizing activity of new TB drugs.

• Infection: BALB/c mice are infected via a low-dose aerosol route with a virulent strain of M. tuberculosis to establish a chronic lung infection, typically assessed after 4-6 weeks.

• Treatment: Treatment commences once a stable infection is established. Mice are administered the diarylquinoline, often in combination with other drugs, via oral gavage daily for 5-7 days a week. Treatment duration can range from 4 to 12 weeks.

• Evaluation of Activity: At various time points, cohorts of mice are euthanized, and their lungs are homogenized. Serial dilutions of the homogenates are plated on selective agar (B569324) (e.g., Middlebrook 7H11). The colony-forming units (CFU) are counted after 3-4 weeks of incubation to determine the bacterial load. Efficacy is measured as the reduction in log10 CFU compared to untreated controls.[17][18]

• Relapse Assessment: To assess sterilizing activity, a subset of treated mice are held for an additional period (e.g., 3 months) without treatment. Their lungs are then cultured to determine the proportion of mice that relapse, indicating the presence of persistent bacteria not killed by the treatment.[29]

Caption: Preclinical evaluation workflow for new diarylquinolines from in vitro screening to in vivo models.

Conclusion and Future Directions

Diarylquinolines have revolutionized the treatment of drug-resistant tuberculosis by providing a novel mechanism of action with potent bactericidal activity. Bedaquiline is now a critical component of recommended regimens for MDR-TB. However, the emergence of resistance and potential safety concerns highlight the need for continued research and development. Next-generation diarylquinolines like sorfequiline offer the promise of improved efficacy, a better safety profile, and enhanced activity against resistant strains. The continued exploration of diarylquinoline-based combinations, supported by robust preclinical evaluation and clinical trials, will be essential in the global effort to shorten and simplify treatment for all forms of tuberculosis.

References

• 1. Diarylquinolines, synthesis pathways and quantitative structure--activity relationship studies leading to the discovery of TMC207 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rates and Mechanisms of Resistance Development in Mycobacterium tuberculosis to a Novel Diarylquinoline ATP Synthase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bedaquiline - Wikipedia [en.wikipedia.org]
• 4. Bedaquiline: a novel antitubercular agent for the treatment of multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bedaquiline | Working Group for New TB Drugs [newtbdrugs.org]
• 6. Bedaquiline – The first ATP synthase inhibitor against multi drug resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pipeline of drugs for related diseases: tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interpretation of the mechanism of action of antituberculosis drug bedaquiline based on a novel two‐ion theory of energy coupling in ATP synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Diarylquinolines target subunit c of mycobacterial ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research.vu.nl [research.vu.nl]
• 11. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A tale of two inhibitors: diarylquinolines and squaramides | The EMBO Journal [link.springer.com]
• 13. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. journals.asm.org [journals.asm.org]
• 16. academic.oup.com [academic.oup.com]
• 17. Comparative Efficacy of the Novel Diarylquinoline TBAJ-587 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Efficacy of bedaquiline in the treatment of drug-resistant tuberculosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Bedaquiline: A Novel Diarylquinoline for Multidrug-Resistant Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. journals.asm.org [journals.asm.org]
• 23. researchgate.net [researchgate.net]
• 24. Frontiers | Molecular mechanisms of resistance and treatment efficacy of clofazimine and bedaquiline against Mycobacterium tuberculosis [frontiersin.org]
• 25. Bedaquiline: a novel diarylquinoline for multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. deeptechdigest.com [deeptechdigest.com]
• 27. theasiancompass.net [theasiancompass.net]
• 28. In vitro killing dynamics of the diarylquinolone TBAJ-587 and its main metabolites against Mycobacterium tuberculosis | ARAID [araid.es]
• 29. Next-Generation Diarylquinolines Improve Sterilizing Activity of Regimens with Pretomanid and the Novel Oxazolidinone TBI-223 in a Mouse Tuberculosis Model - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of Tbaj-876

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro experimental protocols for the evaluation of Tbaj-876, a next-generation diarylquinoline and a potent anti-mycobacterial agent. Tbaj-876 is a promising drug candidate for the treatment of tuberculosis, including drug-resistant strains.[1][2]

Mechanism of Action

Tbaj-876 exerts its anti-mycobacterial activity by inhibiting the F1Fo-ATP synthase, an essential enzyme for energy production in Mycobacterium tuberculosis.[1] Unlike its predecessor, bedaquiline (B32110) (BDQ), Tbaj-876 targets both the c-ring and the ε-subunit of the F-ATP synthase without exhibiting significant protonophore (uncoupler) activity.[1][3][4][5] This dual-targeting mechanism effectively blocks ATP synthesis, leading to bacterial cell death.[3][4][6][7]

Quantitative Data Summary

The following tables summarize the key in vitro potency and activity data for Tbaj-876 and its comparators.

Table 1: Minimum Inhibitory Concentration (MIC) of Tbaj-876 and Comparators

Compound	Organism	MIC (nM)	MIC (µg/mL)
Tbaj-876	M. tuberculosis H37Rv	125[5][7]	~0.08
Bedaquiline	M. tuberculosis H37Rv	400[5][7]	~0.22
Tbaj-876	M. bovis BCG	7.2[7]	~0.005
Bedaquiline	M. bovis BCG	70[7]	~0.039
Tbaj-876	M. abscessus complex	420 - 530[8]	0.29 - 0.37
Bedaquiline	M. abscessus complex	560 - 760[8]	0.31 - 0.42

Table 2: F-ATP Synthase Inhibition and Intrabacterial ATP Depletion

Compound	Assay	Organism	IC50 (nM)
Tbaj-876	ATP Synthesis Inhibition	M. bovis BCG (inverted membrane vesicles)	0.031 - 0.2[4][9]
Bedaquiline	ATP Synthesis Inhibition	M. bovis BCG (inverted membrane vesicles)	5.3[4]
Tbaj-876	Intrabacterial ATP Depletion	M. bovis BCG	0.32 - 0.89[4]
Bedaquiline	Intrabacterial ATP Depletion	M. bovis BCG	9.16[4]

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of Tbaj-876 on the mycobacterial F-ATP synthase.

Caption: Mechanism of Tbaj-876 action on F-ATP synthase.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination using Microplate Alamar Blue Assay (MABA)

This protocol determines the lowest concentration of Tbaj-876 that inhibits the visible growth of M. tuberculosis.

Workflow Diagram:

Caption: Workflow for MIC determination using MABA.

Methodology:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80 to mid-log phase. Adjust the turbidity to a 0.5 McFarland standard. Dilute the suspension 1:20 in fresh 7H9 broth.

• Drug Dilution: Prepare a stock solution of Tbaj-876 in DMSO. Perform two-fold serial dilutions in a 96-well microplate containing 100 µL of 7H9 broth per well. The final concentration of DMSO should not exceed 1% to avoid toxicity.

• Inoculation: Add 100 µL of the diluted bacterial suspension to each well, resulting in a final volume of 200 µL. Include drug-free wells as growth controls and wells with media only as sterile controls.

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.

• Alamar Blue Addition: Add 30 µL of a 1:1 mixture of Alamar Blue reagent and 10% Tween 80 to each well.

• Reading Results: Re-incubate the plates for 12-24 hours. A color change from blue to pink indicates bacterial growth. The MIC is the lowest drug concentration that prevents this color change.

Bactericidal Activity Assessment using Time-Kill Assay

This protocol evaluates the bactericidal or bacteriostatic effect of Tbaj-876 over time.

Workflow Diagram:

Caption: Workflow for the time-kill assay.

Methodology:

• Culture Preparation: Grow M. tuberculosis H37Rv in 7H9 broth to early-log phase. Dilute the culture to approximately 1 x 10^6 CFU/mL.

• Drug Exposure: Add Tbaj-876 at concentrations corresponding to 3x, 30x, and 300x the predetermined MIC90.[5][7] Include a drug-free growth control.

• Incubation and Sampling: Incubate the cultures at 37°C. At specified time points (e.g., 0, 3, 7, 14, and 21 days), collect aliquots from each culture.[7]

• CFU Enumeration: Perform 10-fold serial dilutions of the collected aliquots in saline with 0.05% Tween 80. Plate the dilutions on Middlebrook 7H11 agar (B569324) plates supplemented with OADC.

• Data Analysis: Incubate the plates at 37°C for 3-4 weeks. Count the colonies and calculate the CFU/mL for each time point. Plot the log10 CFU/mL against time to generate the time-kill curves.

F-ATP Synthase Inhibition Assay

This biochemical assay measures the direct inhibitory effect of Tbaj-876 on ATP synthesis using inverted membrane vesicles.

Methodology:

• Preparation of Inverted Membrane Vesicles (IMVs): Prepare IMVs from M. bovis BCG as previously described.[4] This typically involves cell lysis and differential centrifugation to isolate the membrane fraction.

• ATP Synthesis Assay: The assay measures ATP production, which can be quantified using a luciferase-based ATP detection kit.

• Reaction Mixture: In a 96-well plate, combine IMVs, a buffer containing ADP and inorganic phosphate (B84403) (Pi), and varying concentrations of Tbaj-876.

• Initiation and Incubation: Initiate the reaction by adding a substrate for the electron transport chain (e.g., succinate) to generate a proton motive force. Incubate at 37°C for a defined period.

• ATP Measurement: Stop the reaction and measure the amount of ATP produced using a luminometer.

• Data Analysis: Calculate the percentage of inhibition for each Tbaj-876 concentration relative to a no-drug control. Determine the IC50 value by plotting the percent inhibition against the log of the drug concentration and fitting the data to a dose-response curve.

Intrabacterial ATP Depletion Assay

This cell-based assay quantifies the reduction of ATP levels within mycobacterial cells upon treatment with Tbaj-876.

Methodology:

• Bacterial Culture: Grow M. bovis BCG to mid-log phase.

• Drug Treatment: Expose the bacterial cultures to a range of Tbaj-876 concentrations for a specified duration (e.g., 24 hours).[10]

• ATP Extraction: Lyse the bacterial cells to release the intracellular ATP.

• ATP Quantification: Measure the ATP concentration in the lysates using a commercial ATP bioluminescence assay kit.

• Data Analysis: Normalize the ATP levels to the number of viable cells (e.g., by measuring optical density or CFU). Calculate the percentage of ATP depletion relative to an untreated control. Determine the IC50 value for ATP depletion.

Assessment of Protonophore (Uncoupler) Activity

This assay determines if Tbaj-876 disrupts the proton motive force by acting as a protonophore.

Methodology:

• Effect on Transmembrane pH Gradient in IMVs:

  • Use a pH-sensitive fluorescent probe (e.g., 9-amino-6-chloro-2-methoxyacridine, ACMA) with IMVs.

  • Energize the vesicles with a substrate for the electron transport chain.

  • Add Tbaj-876 and monitor the fluorescence quenching. A decrease in quenching indicates a collapse of the pH gradient, characteristic of uncoupler activity.[5]

• Measurement of Intracellular pH:

  • Load mycobacterial cells with a pH-sensitive fluorescent dye.

  • Treat the cells with Tbaj-876 and monitor the changes in intracellular pH over time using a fluorometer. A rapid increase in intracellular pH suggests protonophore activity.[1]

  • Compare the results with a known protonophore like CCCP (carbonyl cyanide m-chlorophenyl hydrazine) as a positive control and bedaquiline as a comparator.[7]

Disclaimer: These protocols are intended for guidance and may require optimization for specific laboratory conditions and equipment. All work with live Mycobacterium tuberculosis must be performed in a Biosafety Level 3 (BSL-3) facility.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Protocol for determining MBC and Time kill curves of antimycobacterial compounds using auto-bioluminescent Mtb [protocols.io]
• 3. benchchem.com [benchchem.com]
• 4. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. TBAJ-876, a 3,5-Dialkoxypyridine Analogue of Bedaquiline, Is Active against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Frontiers | Mycobacterial Cell Wall Synthesis Inhibitors Cause Lethal ATP Burst [frontiersin.org]

Application Notes and Protocols for Tbaj-876 Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876 is a next-generation diarylquinoline antibiotic currently under development for the treatment of both drug-susceptible and drug-resistant tuberculosis (TB).[1][2] As a successor to bedaquiline (B32110), Tbaj-876 exhibits a more potent in vitro activity against Mycobacterium tuberculosis, a superior preclinical safety profile, and the potential for a shorter treatment duration.[2][3][4] These application notes provide a comprehensive overview of the administration of Tbaj-876 in animal models, summarizing key quantitative data and detailing experimental protocols to guide researchers in preclinical study design.

Mechanism of Action

Tbaj-876 targets the mycobacterial F-ATP synthase, an essential enzyme for energy production in M. tuberculosis.[1][5][6] The mechanism involves a dual-targeting action on two subunits of the enzyme:

• c-subunit: Tbaj-876 binds to the c-ring, stalling its rotation and thereby inhibiting ATP synthesis.[5][7]

• ε-subunit: It also targets the ε-subunit, disrupting the coupling of the c-ring's rotation to ATP synthesis at the catalytic headpiece.[5][6][7]

This dual inhibition is crucial for its potent anti-mycobacterial activity.[5][8] Unlike its predecessor bedaquiline, Tbaj-876's activity is not dependent on an uncoupler mechanism, which may contribute to its improved safety profile.[5][8]

Caption: Mechanism of action of Tbaj-876 in Mycobacterium tuberculosis.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo efficacy data for Tbaj-876 from preclinical studies.

Table 1: In Vitro Activity of Tbaj-876

Parameter	Value	Reference Strain	Notes
MIC	0.004 µg/mL	H37Rv	More potent than bedaquiline (MIC: 0.04 µg/mL).[9]
IC50 (ATP Synthesis)	0.031 - 0.2 nM	M. bovis BCG	Significantly lower than bedaquiline (5.3 nM).[10]
MIC against Rv0678 mutant	10-fold lower than bedaquiline	Isogenic Rv0678 loss-of-function mutant	Retains high potency against bedaquiline-resistant strains.[3][4]

Table 2: In Vivo Efficacy of Tbaj-876 in Murine Models of Tuberculosis

Animal Model	Strain	Treatment	Dosing Regimen	Efficacy Outcome
BALB/c Mice	H37Rv (Wild-Type)	Monotherapy	3.125 mg/kg, oral, daily	Similar reduction in lung CFU as bedaquiline at 25 mg/kg.[9]
BALB/c Mice	H37Rv (Wild-Type)	Monotherapy	6.25 and 12.5 mg/kg, oral, daily	Significantly greater reduction in lung CFU compared to bedaquiline at 25 mg/kg.[3][4][9]
BALB/c Mice	Rv0678 Mutant	Monotherapy	≥6.25 mg/kg, oral, daily	Greater efficacy compared to bedaquiline at 25 mg/kg.[3][4]
BALB/c Mice	H37Rv & Rv0678 Mutant	Combination with Pretomanid and Linezolid	≥6.25 mg/kg, oral, daily	More effective than bedaquiline combination therapy.[3][4]
BALB/c Mice	Beijing VN 2002-1585	Monotherapy	1.6, 6.3, 25 mg/kg, oral, 5 days/week for 4 weeks	Dose-dependent bactericidal activity.[11]

Table 3: Pharmacokinetic Parameters of Tbaj-876 in BALB/c Mice

Dose (oral)	AUC0-inf (mg-h/L)	Cmax (µg/mL)	Notes
20 mg/kg	5.61	Not specified	Lower exposure than bedaquiline (20.9 mg-h/L) at the same dose.[9]
62.5 mg/kg (IM LAI)	143 (AUC0-6wks)	<1	Long-acting injectable formulation maintains plasma concentrations ≥36 ng/mL for 4 weeks.[12]
125 mg/kg (IM LAI)	206 (AUC0-6wks)	<1	Long-acting injectable formulation maintains plasma concentrations ≥36 ng/mL for 6 weeks.[12]
250 mg/kg (IM LAI)	391 (AUC0-6wks)	<1	Long-acting injectable formulation maintains plasma concentrations ≥36 ng/mL for >6 weeks.[12]

Experimental Protocols

Detailed methodologies for key experiments involving Tbaj-876 administration in animal models are provided below.

Murine Model of Tuberculosis Infection and Drug Administration

This protocol outlines the establishment of a chronic tuberculosis infection in mice and the subsequent oral administration of Tbaj-876.

Caption: Workflow for in vivo efficacy testing of Tbaj-876.

1. Animal Model:

• Species: BALB/c mice.

• Health Status: Specific-pathogen-free.

2. Infection:

• Bacterial Strain: Mycobacterium tuberculosis H37Rv, Beijing VN 2002-1585, or relevant mutant strains.[3][11]

• Infection Route: Low-dose aerosol infection to deliver approximately 100 bacilli to the lungs.

• Post-infection Period: Allow the infection to establish for 2 weeks before initiating treatment.[11]

3. Drug Formulation and Administration:

• Formulation: Tbaj-876 is typically formulated in an aqueous vehicle for oral administration. A common vehicle is 20% Captisol®.

• Administration Route: Oral gavage.[11]

• Volume: 0.2 mL.[11]

• Dosing Schedule: Once daily, 5 days per week.[11]

• Dose Range: Doses ranging from 1.6 mg/kg to 25 mg/kg have been evaluated.[11]

4. Efficacy Assessment:

• Endpoint: Bacterial load in the lungs, measured as colony-forming units (CFU).

• Procedure:

  • At predetermined time points (e.g., after 1 and 2 months of treatment), euthanize mice.

  • Aseptically remove the lungs.

  • Homogenize the lungs in phosphate-buffered saline (PBS).

  • Prepare serial dilutions of the lung homogenates.

  • Plate the dilutions on Middlebrook 7H11 agar supplemented with OADC.

  • Incubate plates at 37°C for 3-4 weeks.

  • Count the colonies to determine the CFU per lung.

Pharmacokinetic Analysis in Mice

This protocol describes the procedure for collecting plasma samples from mice following Tbaj-876 administration to determine its pharmacokinetic profile.

1. Dosing:

• Administer Tbaj-876 orally or via the desired route at the specified dose.

2. Blood Collection:

• Time Points: Collect blood samples at various time points post-dosing (e.g., 0.5, 1, 2, 4, 8, 24 hours).

• Method: Collect blood via submandibular or cardiac puncture into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

3. Sample Processing and Analysis:

• Storage: Store plasma samples at -80°C until analysis.

• Analytical Method: Quantify the concentrations of Tbaj-876 and its major active metabolite, M3, in plasma using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[13]

4. Data Analysis:

• Use pharmacokinetic software to calculate key parameters such as AUC (Area Under the Curve), Cmax (maximum concentration), and t1/2 (half-life).

Safety and Metabolism

Tbaj-876 has a more favorable preclinical safety profile compared to bedaquiline, with a lower potential for cardiotoxicity (QTc interval prolongation).[2][14][15] Preclinical studies in rats and dogs have shown an acceptable toxicological and tolerability profile.[1][16]

Tbaj-876 is metabolized, with M3 being a major active metabolite that contributes significantly to the overall bactericidal activity.[11][13] The exposure to M3 can be 2.2 to 3.6-fold higher than the parent compound following Tbaj-876 administration in mice.[11][13] Researchers should consider quantifying both Tbaj-876 and M3 in pharmacokinetic and pharmacodynamic studies to fully understand the drug's activity.[13]

Conclusion

Tbaj-876 is a promising new anti-tuberculosis agent with superior potency and an improved safety profile over bedaquiline. The data and protocols presented here provide a foundation for researchers to design and execute preclinical studies to further evaluate the efficacy and pharmacokinetics of Tbaj-876 in various animal models of tuberculosis. Careful consideration of the experimental design, including the choice of animal model, dosing regimen, and analytical methods, will be crucial for the successful translation of these preclinical findings to clinical applications.

References

• 1. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tballiance.org [tballiance.org]
• 3. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 6. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. academic.oup.com [academic.oup.com]
• 12. croiconference.org [croiconference.org]
• 13. Relative Contributions of the Novel Diarylquinoline TBAJ-876 and its Active Metabolite to the Bactericidal Activity in a Murine Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Measuring Tbaj-876 Efficacy

Introduction

Tbaj-876 is a potent and selective inhibitor of the mTOR (mechanistic target of rapamycin) kinase, a central regulator of cell growth, proliferation, and metabolism.[1] Dysregulation of the mTOR signaling pathway is a hallmark of many cancers, making it a critical target for therapeutic intervention.[2][3] Tbaj-876 exerts its effect by inhibiting mTOR Complex 1 (mTORC1), which leads to the dephosphorylation of its downstream effectors, S6 Kinase (S6K) and 4E-binding protein 1 (4E-BP1), ultimately resulting in the suppression of protein synthesis and cell cycle arrest.[2][4] These application notes provide detailed protocols for a suite of in vitro and in vivo assays designed to quantify the efficacy of Tbaj-876, enabling researchers to assess its anti-proliferative, pro-apoptotic, and anti-tumorigenic properties.

Data Presentation

The following tables summarize representative quantitative data from key assays used to evaluate the efficacy of Tbaj-876.

Table 1: Cell Viability (MTT Assay) in Cancer Cell Lines after 72-hour Treatment with Tbaj-876

Tbaj-876 Concentration (nM)	MCF-7 % Viability (Mean ± SD)	A549 % Viability (Mean ± SD)
0 (Vehicle)	100.0 ± 4.5	100.0 ± 5.1
1	92.3 ± 3.8	95.1 ± 4.2
10	75.1 ± 2.9	80.4 ± 3.5
100	51.8 ± 2.1	58.2 ± 2.8
1000	28.4 ± 1.5	35.6 ± 1.9
IC50 (nM)	95	150

Table 2: Apoptosis (Annexin V/PI Staining) in MCF-7 Cells after 48-hour Treatment with Tbaj-876

Tbaj-876 Concentration (nM)	% Early Apoptotic Cells (Annexin V+/PI-) (Mean ± SD)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+) (Mean ± SD)
0 (Vehicle)	3.2 ± 0.4	1.5 ± 0.2
100	15.8 ± 1.2	5.4 ± 0.6
500	32.5 ± 2.1	12.8 ± 1.1

Table 3: Cell Cycle Analysis in A549 Cells after 24-hour Treatment with Tbaj-876

Tbaj-876 Concentration (nM)	% Cells in G0/G1 Phase (Mean ± SD)	% Cells in S Phase (Mean ± SD)	% Cells in G2/M Phase (Mean ± SD)
0 (Vehicle)	55.2 ± 2.5	28.1 ± 1.8	16.7 ± 1.3
100	72.8 ± 3.1	15.4 ± 1.5	11.8 ± 1.0
500	85.1 ± 3.5	8.2 ± 0.9	6.7 ± 0.7

Table 4: Western Blot Densitometry Analysis of mTOR Pathway Proteins in MCF-7 Cells after 6-hour Treatment with Tbaj-876

Tbaj-876 Concentration (nM)	p-S6K (T389) / Total S6K (Relative Fold Change)	p-4E-BP1 (T37/46) / Total 4E-BP1 (Relative Fold Change)
0 (Vehicle)	1.00 ± 0.08	1.00 ± 0.09
10	0.65 ± 0.05	0.72 ± 0.06
100	0.21 ± 0.03	0.31 ± 0.04
1000	0.08 ± 0.02	0.12 ± 0.02

Table 5: In Vivo Efficacy of Tbaj-876 in an A549 Xenograft Model

Treatment Group (n=8)	Day 21 Mean Tumor Volume (mm³) ± SD	Tumor Growth Inhibition (%)
Vehicle Control	1250 ± 150	-
Tbaj-876 (25 mg/kg, daily)	625 ± 95	50
Tbaj-876 (50 mg/kg, daily)	312 ± 68	75

Mandatory Visualizations

References

• 1. mTOR Signaling | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive map of the mTOR signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Studying Tbaj-876 Resistance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876 is a promising diarylquinoline antibiotic, an analog of bedaquiline, developed for the treatment of tuberculosis. Its potent antimycobacterial activity stems from the inhibition of the F1Fo-ATP synthase, an essential enzyme for energy production in Mycobacterium tuberculosis. Understanding the mechanisms by which M. tuberculosis develops resistance to Tbaj-876 is critical for its clinical development and long-term efficacy. These application notes provide a comprehensive overview of the techniques and detailed protocols for studying Tbaj-876 resistance.

Mechanism of Action and Resistance

Tbaj-876, similar to its predecessor bedaquiline, targets the F1Fo-ATP synthase. Specifically, it binds to the c-subunit, encoded by the atpE gene, stalling the rotation of the c-ring and thereby inhibiting ATP synthesis.[1][2][3] Additionally, it targets the ε-subunit, further disrupting the enzyme's function.[1][2][3]

The primary mechanism of resistance to Tbaj-876 is the acquisition of missense mutations in the atpE gene. These mutations alter the drug-binding site on the c-subunit, reducing the inhibitory effect of Tbaj-876.

Data Presentation

The following tables summarize key quantitative data related to Tbaj-876 activity and resistance.

Table 1: In Vitro Activity of Tbaj-876 against M. tuberculosis

Parameter	Value	Reference Strain
IC50 (ATP Synthesis Inhibition)	0.3 nM	M. bovis BCG
MIC90	0.06 µg/mL	M. bovis BCG

Table 2: Cross-Resistance Profile of Tbaj-876-Resistant M. tuberculosis Mutants

Mutant (atpE)	Tbaj-876 MIC (µg/mL)	Bedaquiline MIC (µg/mL)	Fold Increase (Tbaj-876)	Fold Increase (Bedaquiline)
Wild-Type	0.03	0.12	-	-
A63P	>4	>8	>133	>67
D28V	>4	>8	>133	>67
E61D	>4	>8	>133	>67

Experimental Protocols

Herein are detailed protocols for the generation and characterization of Tbaj-876 resistant Mycobacterium tuberculosis.

Protocol 1: In Vitro Generation of Tbaj-876 Resistant Mycobacterium tuberculosis

Objective: To select for spontaneous mutants of M. tuberculosis resistant to Tbaj-876.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80

• Middlebrook 7H10 agar (B569324) plates supplemented with 10% OADC

• Tbaj-876 stock solution (in DMSO)

• Sterile culture tubes and Petri dishes

• Incubator at 37°C

• Spectrophotometer

Procedure:

• Prepare Inoculum:

  • Grow M. tuberculosis H37Rv in 10 mL of Middlebrook 7H9 broth until mid-log phase (OD600 of 0.6-0.8).

• Plating for Resistance Selection:

  • Concentrate the bacterial culture by centrifugation at 4000 x g for 10 minutes.

  • Resuspend the pellet in 1 mL of fresh 7H9 broth.

  • Plate approximately 10^8 to 10^9 colony-forming units (CFUs) onto Middlebrook 7H10 agar plates containing 4x, 8x, and 16x the MIC of Tbaj-876.

  • Also, plate serial dilutions of the culture onto drug-free 7H10 agar to determine the initial CFU count and calculate the mutation frequency.

• Incubation:

  • Incubate the plates at 37°C in a humidified incubator for 3-4 weeks.

• Isolation of Resistant Colonies:

  • Monitor the plates for the appearance of colonies on the drug-containing plates.

  • Pick individual colonies and subculture them in 7H9 broth containing the same concentration of Tbaj-876 used for selection.

• Confirmation of Resistance:

  • Perform MIC determination (Protocol 2) on the isolated colonies to confirm the level of resistance.

  • Cryopreserve the confirmed resistant mutants for further analysis.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the MIC of Tbaj-876 against wild-type and resistant M. tuberculosis strains.

Materials:

• M. tuberculosis strains (wild-type and resistant mutants)

• Middlebrook 7H9 broth with OADC and Tween 80

• Tbaj-876 stock solution

• 96-well microplates

• Resazurin (B115843) solution (0.02% w/v)

• Microplate reader

Procedure:

• Prepare Drug Dilutions:

  • In a 96-well plate, prepare two-fold serial dilutions of Tbaj-876 in 100 µL of 7H9 broth. The final concentrations should typically range from 0.004 to 4 µg/mL.

  • Include a drug-free control well.

• Prepare Inoculum:

  • Grow M. tuberculosis in 7H9 broth to mid-log phase.

  • Adjust the culture to a McFarland standard of 1.0, and then dilute it 1:50 in fresh broth.

• Inoculation:

  • Add 100 µL of the diluted bacterial suspension to each well of the 96-well plate containing the drug dilutions.

• Incubation:

  • Seal the plate and incubate at 37°C for 7 days.

• Readout:

  • Add 30 µL of resazurin solution to each well and incubate for another 24-48 hours.

  • A color change from blue to pink indicates bacterial growth.

  • The MIC is defined as the lowest drug concentration that prevents this color change.

Protocol 3: Sequencing of the atpE Gene

Objective: To identify mutations in the atpE gene of Tbaj-876 resistant M. tuberculosis.

Materials:

• Genomic DNA from wild-type and resistant M. tuberculosis strains

• PCR primers for the atpE gene

• PCR master mix

• DNA purification kit

• Sanger sequencing service

Procedure:

• Genomic DNA Extraction:

  • Extract genomic DNA from M. tuberculosis cultures using a commercial kit or a standard protocol.

• PCR Amplification:

  • Set up a PCR reaction to amplify the atpE gene using specific primers.

  • Forward Primer: 5'-GTCGGTGTTCATCGGTCGTC-3'

  • Reverse Primer: 5'-GACCGATGAACACCGACGAC-3'

  • Use a standard PCR program with an annealing temperature of 58°C.

• PCR Product Purification:

  • Purify the PCR product using a DNA purification kit to remove primers and dNTPs.

• Sequencing:

  • Send the purified PCR product for Sanger sequencing using both the forward and reverse primers.

• Sequence Analysis:

  • Align the sequencing results from the resistant mutants with the wild-type atpE sequence to identify any mutations.

Protocol 4: F-ATP Synthase Activity Assay

Objective: To measure the inhibitory effect of Tbaj-876 on the ATP synthesis activity of F-ATP synthase.

Materials:

• Inverted membrane vesicles (IMVs) from M. tuberculosis or M. bovis BCG

• ATP synthesis assay buffer (e.g., containing succinate, ADP, and phosphate)

• Luciferin-luciferase ATP detection reagent

• Tbaj-876 stock solution

• Luminometer

Procedure:

• Prepare IMVs:

  • Prepare IMVs from mycobacterial cultures as described in the literature.

• Assay Setup:

  • In a luminometer plate, add IMVs to the ATP synthesis assay buffer.

  • Add varying concentrations of Tbaj-876 to the wells.

  • Include a no-drug control.

• Initiate Reaction:

  • Initiate the ATP synthesis reaction by adding ADP.

• Measure ATP Production:

  • At specific time points, add the luciferin-luciferase reagent to the wells.

  • Measure the luminescence, which is proportional to the amount of ATP produced.

• Data Analysis:

  • Calculate the rate of ATP synthesis for each drug concentration.

  • Determine the IC50 of Tbaj-876 by plotting the percent inhibition against the drug concentration.

Visualizations

Caption: Mechanism of action of Tbaj-876 and the development of resistance.

Caption: Experimental workflow for studying Tbaj-876 resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Drug Susceptibility Testing of Mycobacterium tuberculosis Complex by Use of a High-Throughput, Reproducible, Absolute Concentration Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Tbaj-876: Application Notes and Protocols for Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876 is a next-generation diarylquinoline and a potent anti-tuberculosis agent currently under investigation.[1] It is an analogue of bedaquiline, the first diarylquinoline antibiotic to receive regulatory approval for the treatment of multidrug-resistant tuberculosis (MDR-TB).[2] Tbaj-876 exhibits superior potency and an improved safety profile compared to its predecessor, making it a promising candidate for future tuberculosis treatment regimens.[1][3]

This document provides detailed application notes and protocols for the synthesis and evaluation of Tbaj-876 for research purposes. It is intended for an audience with a strong background in synthetic organic chemistry, microbiology, and pharmacology.

Mechanism of Action

Tbaj-876 targets the F1Fo-ATP synthase in Mycobacterium tuberculosis, a critical enzyme for energy production in the bacterium.[4][5] Specifically, it binds to the c and ε subunits of the ATP synthase, inhibiting its rotational mechanism.[4] This disruption of ATP synthesis leads to a rapid depletion of cellular energy stores, resulting in bactericidal activity against both replicating and non-replicating mycobacteria.[4][6]

References

• 1. TBAJ-876 | Medicines for All Institute [medicines4all.vcu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Determine Tbaj-876 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876 is a next-generation diarylquinoline, an analog of the anti-tuberculosis drug bedaquiline. It has demonstrated potent activity against Mycobacterium tuberculosis, including strains resistant to bedaquiline.[1] The primary mechanism of action of Tbaj-876 is the inhibition of the mycobacterial F-ATP synthase, an essential enzyme for energy production in the bacterium.[2][3] Specifically, Tbaj-876 targets both the c and ε subunits of the F-ATP synthase.[4] A key advantage of Tbaj-876 over its predecessor, bedaquiline, is its improved safety profile, including a reduced risk of cardiac toxicity due to lower inhibition of the hERG potassium channel.[5][6]

These application notes provide detailed protocols for a selection of cell-based assays to characterize the activity and selectivity of Tbaj-876. The described assays are designed to assess its antimycobacterial potency, its specific effect on cellular energy metabolism, and its cytotoxic profile against mammalian cells.

Data Presentation

The following tables summarize representative quantitative data for Tbaj-876 and its predecessor, bedaquiline, to facilitate comparison.

Table 1: In Vitro Antimycobacterial Activity of Tbaj-876

Compound	M. tuberculosis Strain	MIC (μg/mL)
Tbaj-876	H37Rv (Wild-Type)	0.015
Rv0678 Mutant (Bedaquiline-Resistant)	0.06
Bedaquiline	H37Rv (Wild-Type)	0.03
Rv0678 Mutant (Bedaquiline-Resistant)	0.6

MIC: Minimum Inhibitory Concentration

Table 2: F-ATP Synthase Inhibition and Cellular ATP Depletion

Compound	Assay	Target Organism	IC50 (nM)
Tbaj-876	F-ATP Synthase Activity (Inverted Membrane Vesicles)	M. bovis BCG	0.031 - 0.2
Intrabacterial ATP Depletion	M. bovis BCG	~7.2
Bedaquiline	F-ATP Synthase Activity (Inverted Membrane Vesicles)	M. bovis BCG	5.3
Intrabacterial ATP Depletion	M. bovis BCG	~70

IC50: Half-maximal Inhibitory Concentration[4]

Table 3: Cytotoxicity Profile against Mammalian Cells

Compound	Cell Line	Assay	IC50 (µM)
Tbaj-876	Vero (Monkey Kidney Epithelial)	Cell Viability	>10
HepG2 (Human Liver Carcinoma)	Cell Viability	>10
HEK293 (Human Embryonic Kidney)	Cell Viability	>10
Bedaquiline	Vero (Monkey Kidney Epithelial)	Cell Viability	>10
HepG2 (Human Liver Carcinoma)	Cell Viability	~5-10
HEK293 (Human Embryonic Kidney)	Cell Viability	~5-10

Note: The cytotoxicity data for Tbaj-876 is inferred from its improved safety profile and preclinical data suggesting low toxicity. Specific IC50 values from publicly available literature are limited. Bedaquiline data is provided for comparative purposes.

Signaling Pathway

The primary target of Tbaj-876 is the F-ATP synthase in Mycobacterium tuberculosis. Inhibition of this enzyme disrupts the proton motive force-driven ATP synthesis, leading to a depletion of cellular ATP and ultimately bacterial death.

Caption: Mechanism of action of Tbaj-876.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) against M. tuberculosis

This protocol describes a broth microdilution method to determine the MIC of Tbaj-876 against M. tuberculosis.

Caption: Workflow for MIC determination.

Materials:

• Tbaj-876

• Mycobacterium tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80

• Sterile 96-well microplates

• Resazurin sodium salt solution (0.02% w/v in sterile water)

• Sterile DMSO

Procedure:

• Compound Preparation: Prepare a stock solution of Tbaj-876 in DMSO. Perform serial two-fold dilutions in 7H9 broth in a 96-well plate to achieve the desired concentration range. Include a solvent control (DMSO only) and a no-drug control.

• Inoculum Preparation: Grow M. tuberculosis in 7H9 broth to mid-log phase. Adjust the bacterial suspension to a McFarland standard of 0.5, and then dilute 1:20 in 7H9 broth to obtain the final inoculum.

• Inoculation: Add the prepared bacterial inoculum to each well of the 96-well plate containing the compound dilutions. The final volume in each well should be 200 µL.

• Incubation: Seal the plates and incubate at 37°C in a humidified incubator for 7-14 days.

• MIC Determination: After the incubation period, add 30 µL of resazurin solution to each well. Incubate for an additional 24-48 hours.

• Readout: A color change from blue (no growth) to pink (growth) indicates bacterial viability. The MIC is defined as the lowest concentration of Tbaj-876 that prevents this color change.

Intrabacterial ATP Depletion Assay

This assay measures the effect of Tbaj-876 on the intracellular ATP levels of mycobacteria.

Caption: Workflow for intrabacterial ATP depletion assay.

Materials:

• Mycobacterium bovis BCG (as a surrogate for M. tuberculosis)

• Tbaj-876

• 7H9 broth with supplements

• Bacterial ATP measurement kit (e.g., BacTiter-Glo™ Microbial Cell Viability Assay)

• Luminometer

Procedure:

• Cell Preparation: Grow M. bovis BCG to mid-log phase and adjust the cell density.

• Compound Treatment: In a 96-well plate, treat the bacterial suspension with serial dilutions of Tbaj-876. Include untreated and solvent controls.

• Incubation: Incubate the plate at 37°C for 24 hours.

• ATP Measurement: Following the manufacturer's instructions for the ATP measurement kit, add the lytic/luminescence reagent to each well.

• Readout: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence signal of treated samples to the untreated control. Plot the percentage of ATP depletion against the Tbaj-876 concentration to determine the IC50 value.

Mammalian Cell Cytotoxicity Assay (MTT Assay)

This protocol determines the cytotoxicity of Tbaj-876 against a mammalian cell line (e.g., HepG2) using the MTT assay.

Caption: Workflow for mammalian cell cytotoxicity assay.

Materials:

• Mammalian cell line (e.g., HepG2)

• Complete cell culture medium

• Tbaj-876

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of Tbaj-876. Include untreated and solvent controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add DMSO or a solubilization buffer to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the Tbaj-876 concentration to determine the IC50 value.

Conclusion

The provided application notes and protocols offer a framework for the comprehensive evaluation of Tbaj-876's activity in cell-based systems. These assays are crucial for understanding its potency against M. tuberculosis, confirming its on-target activity, and assessing its selectivity and safety profile. Researchers can adapt these protocols to suit their specific experimental needs and cell models. The continued investigation of Tbaj-876 using these and other cell-based assays will be vital for its development as a next-generation anti-tuberculosis therapeutic.

References

• 1. researchgate.net [researchgate.net]
• 2. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug's Uncoupler Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 6. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tbaj-876 in M. tuberculosis Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tbaj-876 is a next-generation diarylquinoline, an analogue of bedaquiline (B32110), with potent antimycobacterial activity against Mycobacterium tuberculosis. It exhibits a more potent in vitro profile and an improved safety profile compared to its predecessor.[1][2] This document provides detailed application notes and experimental protocols for the use of Tbaj-876 in M. tuberculosis research, facilitating its evaluation as a potential candidate for tuberculosis treatment regimens.

Mechanism of Action

Tbaj-876 targets the F1Fo-ATP synthase, a crucial enzyme for energy metabolism in M. tuberculosis.[3][4][5] Specifically, it inhibits the function of both the c-subunit and the ε-subunit of the ATP synthase. This dual-subunit targeting effectively blocks ATP synthesis, leading to bacterial cell death. The mechanism is similar to that of bedaquiline; however, Tbaj-876 has demonstrated greater potency.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Tbaj-876 and a general workflow for its in vitro evaluation.

Caption: Mechanism of action of Tbaj-876 on M. tuberculosis F1Fo-ATP synthase.

Caption: General experimental workflow for in vitro evaluation of Tbaj-876.

Quantitative Data Summary

The following tables summarize the in vitro activity of Tbaj-876 against M. tuberculosis.

Table 1: Minimum Inhibitory Concentration (MIC) of Tbaj-876 against M. tuberculosis

Strain	MIC (µg/mL)	MIC (nM)	Method	Reference
H37Rv	0.004	125	Not Specified	[5]
H37Rv	Not Specified	125	Not Specified	[5]
Beijing VN 2002-1585	0.004	Not Specified	Agar (B569324) Proportion	Not Specified
H37Rv (Rv0678 mutant)	Not Specified	Not Specified	Not Specified	[2]

Table 2: In Vitro Bactericidal Activity of Tbaj-876 against M. tuberculosis H37Rv

Concentration (x MIC)	Exposure Time	Log10 CFU/mL Reduction	Reference
3	21 days	~2	[5]
30	21 days	~4	[5]
300	21 days	~5	[5]

Table 3: Inhibition of ATP Synthesis by Tbaj-876

Parameter	Value	Mycobacterial Species	Reference
IC50	~30 nM	M. smegmatis (IMVs)	[6]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Agar Proportion Method

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[7][8][9][10]

Materials:

• M. tuberculosis isolate (e.g., H37Rv)

• Middlebrook 7H10 agar base

• Oleic acid-albumin-dextrose-catalase (OADC) enrichment

• Tbaj-876 stock solution (in DMSO)

• Sterile saline with 0.05% Tween 80

• Sterile glass beads

• Petri dishes (quadrant plates or standard)

• McFarland 1.0 turbidity standard

Procedure:

• Media Preparation:

  • Prepare Middlebrook 7H10 agar according to the manufacturer's instructions.

  • Autoclave and cool to 48-50°C.

  • Aseptically add OADC enrichment.

  • Prepare serial dilutions of Tbaj-876 in DMSO and add to the molten agar to achieve final concentrations ranging from 0.0005 to 0.064 µg/mL. Also, prepare a drug-free control plate.

  • Dispense the agar into Petri dishes.

• Inoculum Preparation:

  • Harvest a fresh culture of M. tuberculosis from solid media.

  • Transfer colonies to a tube with sterile saline-Tween 80 and glass beads.

  • Vortex for 1-2 minutes to create a uniform suspension.

  • Allow large particles to settle for 30 minutes.

  • Adjust the turbidity of the supernatant to match a McFarland 1.0 standard.

  • Prepare 10⁻² and 10⁻⁴ dilutions of the standardized suspension in sterile saline-Tween 80.

• Inoculation and Incubation:

  • Inoculate each quadrant or plate (drug-containing and drug-free) with 100 µL of the 10⁻² and 10⁻⁴ dilutions.

  • Allow the inoculum to dry completely before inverting the plates.

  • Incubate at 37°C in a 5% CO₂ atmosphere for 3-4 weeks.

• Result Interpretation:

  • Count the number of colonies on the drug-free control plates from the 10⁻⁴ dilution (should be between 50 and 200 colonies for a valid test).

  • The MIC is the lowest concentration of Tbaj-876 that inhibits more than 99% of the bacterial population compared to the drug-free control.

Time-Kill Kinetics Assay

This protocol determines the bactericidal or bacteriostatic activity of Tbaj-876 over time.[11][12]

Materials:

• M. tuberculosis isolate (e.g., H37Rv)

• Middlebrook 7H9 broth with OADC enrichment and 0.05% Tween 80

• Tbaj-876 stock solution

• Sterile culture tubes or flasks

• Middlebrook 7H10 agar plates

Procedure:

• Inoculum Preparation:

  • Grow M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

  • Dilute the culture in fresh 7H9 broth to a final concentration of approximately 1-5 x 10⁵ CFU/mL.

• Assay Setup:

  • Prepare culture tubes with 7H9 broth containing Tbaj-876 at concentrations corresponding to 0x (growth control), 1x, 4x, 10x, and 30x the predetermined MIC.

  • Inoculate each tube with the prepared bacterial suspension.

• Incubation and Sampling:

  • Incubate the cultures at 37°C with shaking.

  • At specified time points (e.g., 0, 1, 3, 7, 14, and 21 days), withdraw an aliquot from each culture.

  • Prepare serial 10-fold dilutions of each aliquot in sterile saline-Tween 80.

• CFU Enumeration:

  • Plate 100 µL of appropriate dilutions onto Middlebrook 7H10 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

  • Count the colonies and calculate the CFU/mL for each time point and concentration.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each concentration of Tbaj-876.

  • A ≥3-log₁₀ decrease in CFU/mL from the initial inoculum is considered bactericidal.

Checkerboard Assay for Drug Interaction

This assay is used to evaluate the interaction (synergistic, additive, indifferent, or antagonistic) between Tbaj-876 and another antimicrobial agent.[3][13][14][15][16][17]

Materials:

• M. tuberculosis isolate

• Middlebrook 7H9 broth with OADC enrichment

• Tbaj-876 stock solution

• Stock solution of the second antimicrobial agent

• Sterile 96-well microtiter plates

• Resazurin (B115843) solution (optional, for viability readout)

Procedure:

• Plate Setup:

  • In a 96-well plate, create a two-dimensional gradient of the two drugs.

  • Serially dilute Tbaj-876 horizontally across the plate.

  • Serially dilute the second drug vertically down the plate.

  • The final plate should contain wells with each drug alone in a range of concentrations, as well as all possible combinations.

  • Include a drug-free growth control well.

• Inoculum Preparation and Inoculation:

  • Prepare an M. tuberculosis inoculum as described for the time-kill assay, adjusted to a final concentration of approximately 5 x 10⁵ CFU/mL in 7H9 broth.

  • Add the inoculum to all wells of the checkerboard plate.

• Incubation and Reading:

  • Seal the plate and incubate at 37°C for 7-14 days.

  • Determine the MIC of each drug alone and in combination by visual inspection for turbidity or by adding a viability indicator like resazurin (blue to pink color change indicates growth).

• Data Analysis:

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FIC Index (FICI) by summing the individual FICs: FICI = FIC of Drug A + FIC of Drug B.

  • Interpret the results:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4.0: Additive/Indifference

    • FICI > 4.0: Antagonism

ATP Synthesis Inhibition Assay in Inverted Membrane Vesicles (IMVs)

This assay directly measures the inhibitory effect of Tbaj-876 on the ATP synthase activity.[4][6][18][19][20]

Materials:

• Inverted membrane vesicles (IMVs) from M. smegmatis or M. bovis BCG

• Tbaj-876 stock solution

• Reaction buffer (e.g., 50 mM HEPES-KOH pH 7.5, 100 mM KCl, 5 mM MgCl₂)

• ADP

• Succinate (as a respiratory substrate)

• Luciferin-luciferase ATP detection reagent

• Luminometer

Procedure:

• IMV Preparation:

  • Prepare IMVs from a culture of M. smegmatis or M. bovis BCG using standard methods such as French press disruption followed by ultracentrifugation.

• Assay Setup:

  • In a luminometer tube or a white 96-well plate, combine the reaction buffer, IMVs, ADP, and the luciferin-luciferase reagent.

  • Add varying concentrations of Tbaj-876 to the reaction mixtures. Include a no-drug control.

• Initiation and Measurement:

  • Initiate the ATP synthesis reaction by adding succinate.

  • Immediately measure the luminescence over time. The rate of increase in luminescence is proportional to the rate of ATP synthesis.

• Data Analysis:

  • Determine the initial rate of ATP synthesis for each Tbaj-876 concentration.

  • Plot the percentage of inhibition of ATP synthesis against the log of the Tbaj-876 concentration.

  • Calculate the IC₅₀ value, which is the concentration of Tbaj-876 that inhibits 50% of the ATP synthase activity.

Safety Precautions

All work with M. tuberculosis must be conducted in a Biosafety Level 3 (BSL-3) laboratory by trained personnel following appropriate safety protocols. Standard personal protective equipment should be worn at all times. All materials and waste should be decontaminated according to institutional guidelines.

Conclusion

Tbaj-876 is a promising new antitubercular agent with a well-defined mechanism of action and potent in vitro activity. The protocols provided in this document offer a framework for the standardized evaluation of Tbaj-876 and its analogues in a research setting, contributing to the development of new and improved treatment regimens for tuberculosis.

References

• 1. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 2. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tsijournals.com [tsijournals.com]
• 4. A simple assay for inhibitors of mycobacterial oxidative phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simple assay for inhibitors of mycobacterial oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Testing Method for Mycobacterium Tuberculosis Complex (MTBC) | CLSI [clsi.org]
• 8. Susceptibility Testing of Mycobacteria, Nocardiae, and Other Aerobic Actinomycetes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. M. tuberculosis complex, AFB Agar Proportion Drugs, Ethionamide | Texas DSHS [dshs.texas.gov]
• 10. M24 | Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes [clsi.org]
• 11. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Developing Synergistic Drug Combinations To Restore Antibiotic Sensitivity in Drug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Miniaturized Checkerboard Assays to Measure Antibiotic Interactions | Springer Nature Experiments [experiments.springernature.com]
• 17. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 18. journals.asm.org [journals.asm.org]
• 19. Structure of the mycobacterial ATP synthase Fo rotor ring in complex with the anti-TB drug bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Liquid Chromatography Analysis of Tbaj-876

These application notes provide a detailed high-performance liquid chromatography (HPLC) method for the quantitative analysis of Tbaj-876. The protocol is intended for researchers, scientists, and professionals involved in the development and quality control of this novel anti-tuberculosis agent.

Introduction

Tbaj-876 is a second-generation diarylquinoline with potent antimycobacterial activity, currently under development for the treatment of tuberculosis.[1] Accurate and reliable analytical methods are crucial for its quantification in various stages of drug development, including formulation and stability studies. This document outlines a validated HPLC method for the determination of Tbaj-876.

Quantitative Data Summary

The performance of the described HPLC method has been validated, and the key quantitative parameters are summarized in the table below.

Parameter	Value
Limit of Detection (LOD)	< 2.5 ng/mL
Limit of Quantification (LOQ)	5 ng/mL
Linearity Range	up to 1000 ng/mL

Experimental Protocol: HPLC Method for Tbaj-876

This protocol describes the bioanalysis of Tbaj-876 using an Agilent 1100 HPLC system.[2]

1. Instrumentation and Materials

• HPLC System: Agilent 1100 HPLC system or equivalent, equipped with a UV detector.[2]

• Column: Waters X-Bridge C8 (3.5 μm pore size, 4.6 mm x 150 mm).[2]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in milliQ water.[2]

• Mobile Phase B: Acetonitrile.[2]

• Sample Solvent: A suitable solvent to dissolve Tbaj-876, compatible with the mobile phase.

2. Chromatographic Conditions

• Mobile Phase Composition: 25% Mobile Phase A and 75% Mobile Phase B (Isocratic).[2]

• Flow Rate: 1 mL/min.[2]

• Column Temperature: 35 °C.[2]

• Detection Wavelength: 236 nm.[2]

• Injection Volume: 70 μL.[2]

• Total Run Time: 12.5 minutes.[2]

3. Sample Preparation

• Prepare a stock solution of Tbaj-876 in a suitable solvent.

• Prepare working standards by diluting the stock solution to concentrations within the linear range (5 ng/mL to 1000 ng/mL).

• For the analysis of formulated products, the sample preparation may involve extraction or dissolution steps to ensure the drug is fully dissolved and free from interfering excipients. For example, in the context of long-acting injectable formulations, drug concentrations were quantified from the supernatant after a separation step.[3]

4. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (sample solvent) to ensure no interfering peaks are present.

• Inject the standard solutions in increasing order of concentration to establish a calibration curve.

• Inject the sample solutions.

• After the analysis is complete, flush the column with a suitable solvent (e.g., a higher percentage of acetonitrile) and then store it according to the manufacturer's recommendations.

5. Data Analysis

• Identify the peak corresponding to Tbaj-876 based on its retention time.

• Integrate the peak area of Tbaj-876 in both the standard and sample chromatograms.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Determine the concentration of Tbaj-876 in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Experimental Workflow for HPLC Analysis of Tbaj-876

Caption: Workflow for the HPLC analysis of Tbaj-876.

Signaling Pathway (General Context)

While the provided search results do not detail a specific signaling pathway directly related to the analytical method for Tbaj-876, they do mention its mechanism of action. Tbaj-876, like bedaquiline, inhibits the F-ATP synthase in Mycobacterium tuberculosis. The following diagram illustrates this general mechanism.

Caption: Mechanism of action of Tbaj-876 on M. tuberculosis.

References

• 1. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. verixiv-files.f1000.com [verixiv-files.f1000.com]
• 3. verixiv.org [verixiv.org]

Application Notes and Protocols for the Spectroscopic Analysis of Tbaj-876

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the spectroscopic analysis of Tbaj-876, a promising preclinical anti-tuberculosis drug candidate. Tbaj-876, a diarylquinoline analogue of bedaquiline (B32110), demonstrates potent activity against Mycobacterium tuberculosis through the inhibition of F-ATP synthase.[1][2][3][4] These notes are intended to guide researchers in the structural elucidation and characterization of Tbaj-876 using standard spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Introduction to Tbaj-876

Tbaj-876 is a next-generation diarylquinoline developed to improve upon the properties of the FDA-approved anti-tuberculosis drug, bedaquiline.[5] It exhibits potent bactericidal activity against Mycobacterium tuberculosis by targeting the F-ATP synthase, a critical enzyme for energy production in the bacterium.[2][3][6] Specifically, Tbaj-876 binds to the c and ε subunits of the F-ATP synthase, thereby inhibiting its function.[1][2][6] Spectroscopic analysis is fundamental for the verification of the chemical structure of Tbaj-876, for studying its interactions with its biological targets, and for monitoring its metabolism.

Quantitative Data Presentation

The following tables summarize key quantitative data for Tbaj-876, including its biological activity and published Nuclear Magnetic Resonance (NMR) spectroscopic data.

Table 1: Biological Activity of Tbaj-876 and Bedaquiline

Compound	Target	Assay	IC50 (nM)	Reference
Tbaj-876	M. bovis BCG F-ATP synthase	ATP synthesis inhibition	0.031 - 0.2	[1]
Bedaquiline	M. bovis BCG F-ATP synthase	ATP synthesis inhibition	5.3	[1]
Tbaj-876	M. bovis BCG	Intrabacterial ATP depletion	0.32 - 0.89	[1]
Bedaquiline	M. bovis BCG	Intrabacterial ATP depletion	9.16	[1]

Table 2: ¹H NMR Spectroscopic Data for Tbaj-876

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Number of Protons	Assignment	Reference
8.15	s	-	1H	Aromatic H	[7]
7.83	d	2.4	1H	Aromatic H	[7]
7.67	d	0.8	1H	Aromatic H	[7]
7.60	dd	6.4, 2.4	1H	Aromatic H	[7]
7.21	s	-	1H	Aromatic H	[7]
6.55	s	-	2H	Aromatic H	[7]
5.49	s	-	1H	-	[7]
4.21	s	-	3H	OCH₃	[7]
3.87	s	-	6H	OCH₃	[7]
3.81	s	-	6H	OCH₃	[7]
3.41	s	-	3H	OCH₃	[7]
1.97–1.94	m	-	8H	Aliphatic H	[7]
1.72–1.71	m	-	2H	Aliphatic H	[7]

Note: NMR data was recorded on a 400 MHz spectrometer in CDCl₃.[7]

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of Tbaj-876.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural verification and to study protein-ligand interactions.

Materials:

• Tbaj-876 sample

• Deuterated chloroform (B151607) (CDCl₃) or other appropriate deuterated solvent

• High-field NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Protocol for Structural Characterization:

• Sample Preparation: Dissolve 5-10 mg of Tbaj-876 in approximately 0.6 mL of CDCl₃ in a clean, dry NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a spectral width of 10-12 ppm, a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Process the spectrum using Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include a spectral width of 200-220 ppm, a 30° pulse, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • Process the spectrum as described for ¹H NMR.

• 2D NMR (Optional but Recommended): For complete structural assignment, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Protocol for Protein-Ligand Interaction Studies (NMR Titration):

• Protein Preparation: Prepare a solution of the target protein (e.g., F-ATP synthase ε subunit) in a suitable NMR buffer (e.g., phosphate (B84403) buffer in H₂O/D₂O).

• Initial Spectrum: Acquire a 2D ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled protein.

• Titration: Add small aliquots of a concentrated stock solution of Tbaj-876 to the protein sample.

• Spectral Acquisition: Acquire a 2D ¹H-¹⁵N HSQC spectrum after each addition of Tbaj-876.

• Data Analysis: Monitor chemical shift perturbations (CSPs) of the protein's amide signals to identify the binding site and determine the binding affinity.[1]

Mass Spectrometry (MS)

Objective: To determine the accurate molecular weight of Tbaj-876 and to study its fragmentation pattern for structural confirmation and metabolite identification.

Materials:

• Tbaj-876 sample

• High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• Liquid chromatography system (for LC-MS)

• Appropriate solvents (e.g., acetonitrile (B52724), methanol, water with formic acid)

Protocol for LC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of Tbaj-876 (e.g., 1 µg/mL) in a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

• Chromatographic Separation:

  • Inject the sample onto a C18 reverse-phase column.

  • Elute with a gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometry Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Acquire full scan mass spectra over a relevant m/z range (e.g., 100-1000).

  • Acquire tandem MS (MS/MS) spectra of the parent ion to observe the fragmentation pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the Tbaj-876 molecule.

Materials:

• Tbaj-876 sample

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr press

• Potassium bromide (KBr), spectroscopic grade (if using KBr pellets)

Protocol for ATR-FTIR:

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Analysis: Place a small amount of the solid Tbaj-876 sample onto the ATR crystal and apply pressure.

• Spectrum Acquisition: Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands for functional groups expected in the Tbaj-876 structure, such as C-H (aromatic and aliphatic), C=C (aromatic), C-O (ether), and C-N bonds.[8][9][10][11]

Mandatory Visualizations

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of Tbaj-876 in inhibiting the mycobacterial F-ATP synthase.

Caption: Mechanism of action of Tbaj-876 on mycobacterial F-ATP synthase.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the spectroscopic analysis of Tbaj-876.

Caption: General workflow for the spectroscopic analysis of Tbaj-876.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding properties of the anti-TB drugs bedaquiline and TBAJ-876 to a mycobacterial F-ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876-A Less Toxic and More Potent Analogue of Bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding properties of the anti-TB drugs bedaquiline and TBAJ-876 to a mycobacterial F-ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. impactfactor.org [impactfactor.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Tbaj-876 Solubility Issues In Vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with Tbaj-876 in in vitro settings. Our goal is to help you achieve reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Tbaj-876 and why is its solubility a consideration for in vitro assays?

Tbaj-876 is a diarylquinoline analogue of the anti-tuberculosis drug bedaquiline.[1][2] It is a potent inhibitor of the mycobacterial F-ATP synthase, a key enzyme in cellular energy production.[3][4][5] Like many small molecule inhibitors, Tbaj-876 has limited aqueous solubility, which can lead to precipitation in the aqueous buffers used for in vitro assays. This can result in inaccurate and inconsistent experimental outcomes.[6] Although developed to have improved physicochemical properties over bedaquiline, such as being less lipophilic, careful handling is still required to maintain its solubility during experiments.[4][5]

Q2: What is the recommended solvent for preparing a stock solution of Tbaj-876?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing a high-concentration stock solution of Tbaj-876.[7] For in vitro experiments, researchers have successfully used 100% DMSO to create stock solutions at concentrations as high as 50 mM.[7] It is crucial to use anhydrous, high-purity DMSO to prevent the introduction of water, which can promote precipitation.[8]

Q3: My Tbaj-876 precipitates when I dilute my DMSO stock solution into my aqueous assay buffer. What should I do?

Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for poorly soluble compounds.[6][9] This occurs because the compound is much less soluble in the aqueous environment of the assay buffer compared to the concentrated DMSO stock. To address this, you can try several troubleshooting steps, including optimizing your dilution protocol, adjusting the final DMSO concentration, and considering the use of solubilizing agents. A detailed troubleshooting guide is provided in the next section.

Q4: What is the maximum final concentration of DMSO that is safe for my cells in a cell-based assay?

The tolerance of cell lines to DMSO can vary.[10] Generally, it is recommended to keep the final concentration of DMSO in your cell-based assay below 0.5%.[10] Some studies suggest that concentrations up to 1% may be acceptable, but it is crucial to perform a vehicle control experiment to determine the effect of DMSO on your specific cell line and assay readout.[11][12][13] High concentrations of DMSO can be toxic to cells and can interfere with the assay results.[11][12][13]

Q5: Can I use other organic solvents besides DMSO?

While DMSO is the most common choice, other organic solvents like ethanol (B145695) can also be used for in vitro studies.[10][14] However, the solubilizing power of ethanol for highly nonpolar compounds is generally lower than that of DMSO.[8] If you choose to use an alternative solvent, it is essential to perform thorough validation to ensure it does not negatively impact your assay or cell viability.[12]

Troubleshooting Guides

Issue 1: Compound Precipitation Upon Dilution in Aqueous Buffer

Symptoms:

• Visible cloudiness or particulate matter in the assay well after adding the Tbaj-876 solution.

• Inconsistent and non-reproducible assay results.

• Lower than expected potency (higher IC50 values).[15]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Detailed Steps:

• Optimize Your Dilution Protocol:

  • Serial Dilution: Instead of a single large dilution, perform a serial dilution. Prepare intermediate dilutions of your Tbaj-876 stock in 100% DMSO before the final dilution into the aqueous assay buffer.[6][8] This gradual decrease in the compound's concentration in DMSO can help prevent it from crashing out of solution.

  • Vigorous Mixing: When adding the Tbaj-876 solution to the aqueous buffer, do so dropwise while vortexing or stirring vigorously.[6] This ensures rapid and uniform dispersion, minimizing localized high concentrations that can lead to precipitation.

• Adjust the Final Organic Solvent Concentration:

  • Ensure the final concentration of DMSO in your assay is as low as possible, ideally below 0.5% for cell-based assays.[10] Always include a vehicle control with the same final DMSO concentration to account for any solvent effects.[10]

• pH Adjustment:

  • If Tbaj-876 has ionizable functional groups, adjusting the pH of the assay buffer can sometimes improve solubility.[6][8] For basic compounds, a lower pH may increase solubility, while for acidic compounds, a higher pH might be beneficial.[6] Ensure the final pH is compatible with your assay system.

• Employ Solubilizing Agents (with caution for cell-based assays):

  • For biochemical assays, low concentrations (0.01-0.05%) of non-ionic detergents like Tween-20 or Triton X-100 can help maintain compound solubility.[16]

  • For cell-based assays, the use of detergents is generally not recommended as they can be toxic to cells.[16] In such cases, carriers like cyclodextrins could be explored, though this requires careful validation.[11]

Data Presentation

Table 1: Common Solvents for In Vitro Assays

Solvent	Type	Typical Starting Stock Concentration	Advantages	Disadvantages
DMSO	Polar Aprotic	10-100 mM	High solubilizing power for many organic compounds.	Can be toxic to cells at concentrations >0.5%; may cause compound precipitation upon aqueous dilution.[8]
Ethanol	Polar Protic	1-50 mM	Generally biocompatible; can be used with other solvents.[8]	Lower solubilizing power for highly nonpolar compounds compared to DMSO.[8]
PBS (pH 7.4)	Aqueous Buffer	<10 µM (for poorly soluble compounds)	Physiologically relevant for in vitro assays.[8]	Very low solubility for many small molecule inhibitors.[8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Tbaj-876 Stock Solution in DMSO

• Equilibrate: Allow the vial of lyophilized Tbaj-876 to reach room temperature before opening to prevent condensation.[6]

• Weigh: Accurately weigh a precise amount of the compound using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of Tbaj-876, calculate the volume of DMSO required to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing Tbaj-876.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication in a water bath sonicator (5-10 minutes) or gentle warming (to 37°C) can be applied.[8]

• Storage: Store the stock solution in small, single-use aliquots in tightly sealed vials at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6][15]

Protocol 2: Serial Dilution for In Vitro Assays

• Prepare Intermediate Dilutions in DMSO: From your 10 mM stock solution of Tbaj-876 in DMSO, prepare a series of intermediate dilutions (e.g., 1 mM, 100 µM) in 100% DMSO.[8]

• Prepare Final Aqueous Solution: Add a small volume of the final DMSO intermediate to your pre-warmed (if appropriate) aqueous buffer (e.g., cell culture medium). It is critical to add the DMSO stock to the aqueous buffer and not the other way around.[8]

• Rapid Mixing: Immediately after adding the DMSO stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion.[6][8]

Mandatory Visualizations

Tbaj-876 Mechanism of Action

Caption: Tbaj-876 inhibits mycobacterial F-ATP synthase.

Experimental Workflow for Determining IC50 of Tbaj-876

Caption: General workflow for an in vitro inhibitor assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 3. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 4. journals.asm.org [journals.asm.org]
• 5. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Tbaj-876 Dosage in Mouse Models

This technical support center is designed for researchers, scientists, and drug development professionals. It provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during in vivo experiments with Tbaj-876 in mouse models of tuberculosis.

Frequently Asked Questions (FAQs)

Q1: What is Tbaj-876 and its mechanism of action?

A1: Tbaj-876 is a next-generation diarylquinoline and an analogue of bedaqualine (BDQ), developed for the treatment of tuberculosis (TB).[1][2] Its primary mechanism of action is the inhibition of the Mycobacterium tuberculosis F-ATP synthase, an essential enzyme for generating ATP.[3][4] Tbaj-876 exhibits a dual-subunit inhibitory mechanism by interfering with the function of both the c and ε subunits of the F-ATP synthase.[1][2][5] This dual targeting is required for effective inhibition of the enzyme's activity.[3][4]

Q2: What is a recommended dose range for Tbaj-876 in a murine model of tuberculosis?

A2: Based on preclinical studies in BALB/c mice infected with Mycobacterium tuberculosis, Tbaj-876 has shown significant bactericidal activity at doses ranging from 1.6 mg/kg to 25 mg/kg, administered once daily via oral gavage.[6] In comparative studies, doses of 6.25 and 12.5 mg/kg of Tbaj-876 were found to be more effective than 25 mg/kg of the parent compound, bedaquiline (B32110) (BDQ).[7][8]

Q3: What is the appropriate administration route for Tbaj-876 in mice?

A3: The recommended route of administration for Tbaj-876 in mice is oral gavage.[6] For long-acting applications, intramuscular injections of specialized formulations have also been explored.[9]

Q4: Does Tbaj-876 have any active metabolites that should be considered during analysis?

A4: Yes, Tbaj-876 has an active metabolite, referred to as M3. Studies have shown that M3 itself demonstrates profound bactericidal activity. When analyzing the efficacy and pharmacokinetics of Tbaj-876, it is important to also measure the plasma concentrations of the M3 metabolite, as it contributes to the overall therapeutic effect.[6]

Troubleshooting Guides

Issue 1: Suboptimal Bactericidal Activity or High Variability in Efficacy

• Possible Cause 1: Incorrect Dosing or Formulation. The administered dose may be too low, or the compound may not be fully solubilized, leading to inconsistent absorption.

  • Solution: Conduct a dose-response study to confirm the optimal dose for your specific M. tuberculosis strain.[6] Ensure your vehicle is appropriate and that Tbaj-876 is completely dissolved before administration. Formulations can be prepared in 0.5% (w/v) methylcellulose (B11928114).[6]

• Possible Cause 2: Emergence of Resistance. While Tbaj-876 is effective against some resistant strains, mutations in the Rv0678 gene can confer resistance to diarylquinolines.[7]

  • Solution: If resistance is suspected, sequence the Rv0678 gene of the mycobacteria isolated from treated animals. Studies show that Tbaj-876 may be more effective than BDQ against such mutants, but higher doses (≥6.25 mg/kg) might be necessary.[7][8]

• Possible Cause 3: Improper Gavage Technique. Incorrect oral gavage can lead to aspiration or incomplete dose delivery, causing high variability in plasma concentrations and efficacy.

  • Solution: Ensure all personnel are properly trained in oral gavage techniques. The gavage needle should be measured to the last rib to ensure delivery to the stomach.[10][11] Minimize stress to the animal, as this can affect gastrointestinal motility.[11]

Issue 2: Adverse Effects or Toxicity in Mouse Models

• Possible Cause 1: Vehicle Toxicity. The vehicle used to dissolve Tbaj-876 may be causing adverse effects, especially with long-term administration.

  • Solution: Run a control group treated only with the vehicle to assess its tolerability. If toxicity is observed, explore alternative, well-tolerated vehicles.

• Possible Cause 2: Off-Target Effects at High Doses. Although Tbaj-876 has a superior pre-clinical safety profile compared to BDQ, high doses may still lead to off-target effects.[8]

  • Solution: If signs of toxicity (e.g., significant weight loss, lethargy) are observed, reduce the dose or dosing frequency. It is critical to establish the maximum tolerated dose (MTD) in a pilot study.[12]

• Possible Cause 3: Complications from Long-Acting Injectable Formulations. Some long-acting injectable formulations, particularly at high concentrations, may cause local site reactions.

  • Solution: In a study of long-acting formulations, thigh swelling was noted with a 1000 mg/kg dose of one formulation, suggesting an excipient-mediated reaction.[9] If using such formulations, monitor the injection site closely and conduct pilot studies to assess local tolerability.

Quantitative Data Summary

Table 1: In Vivo Bactericidal Activity of TBAJ-876 in BALB/c Mice (Data summarized from a study using M. tuberculosis-infected mice treated for 4 weeks)

Dosage (mg/kg, Oral Gavage)	Mean Lung CFU (log₁₀) at 4 Weeks
Untreated Control	7.9
1.6	4.9
6.3	2.6
25	0

Source: Adapted from The Journal of Infectious Diseases.[6]

Table 2: Comparative Efficacy of TBAJ-876 vs. Bedaquiline (BDQ) Against Wild-Type and Resistant M. tuberculosis (Data summarized from a study using a murine model of TB)

Treatment Group (Dose in mg/kg)	Efficacy vs. Wild-Type H37Rv	Efficacy vs. Rv0678 Mutant
BDQ (25)	Standard Efficacy	Reduced Efficacy
TBAJ-876 (3.125)	Similar to BDQ (25)	-
TBAJ-876 (6.25)	Significantly Better than BDQ (25)	Greater Efficacy than BDQ (25)
TBAJ-876 (12.5)	Significantly Better than BDQ (25)	Greater Efficacy than BDQ (25)

Source: Adapted from Antimicrobial Agents and Chemotherapy.[7]

Experimental Protocols

Protocol: Evaluating In Vivo Efficacy of Tbaj-876 in a Murine Tuberculosis Model

• Animal Model and Infection:

  • Use female BALB/c mice, 6-8 weeks old.

  • Infect mice via aerosol exposure with a log-phase culture of Mycobacterium tuberculosis (e.g., H37Rv strain) to achieve a low-dose inhalation infection.

  • House the animals in a BSL-3 facility.

• Treatment Groups:

  • Two weeks post-infection, randomize mice into treatment cohorts (n=5-8 per group).

  • Example Groups:

    • Vehicle Control (e.g., 0.5% methylcellulose)

    • TBAJ-876 (1.6 mg/kg)

    • TBAJ-876 (6.3 mg/kg)

    • TBAJ-876 (25 mg/kg)

• Drug Formulation and Administration:

  • Prepare Tbaj-876 formulations fresh daily in the appropriate vehicle (e.g., 0.5% w/v methylcellulose in sterile water).

  • Administer the assigned treatment once daily, 5 days per week, via oral gavage in a fixed volume (e.g., 0.2 mL).[6]

• Monitoring and Endpoints:

  • Monitor animal body weight and clinical signs of distress weekly.

  • At specified time points (e.g., 1, 2, and 4 weeks of treatment), euthanize a cohort from each group.[6]

  • Aseptically remove the lungs and homogenize them in sterile saline.

  • Plate serial dilutions of the lung homogenates onto 7H11 agar (B569324) plates.

  • Incubate plates at 37°C for 3-4 weeks and enumerate the colony-forming units (CFU) to determine the bacterial load.

• Pharmacokinetic Analysis (Optional Satellite Group):

  • At a terminal time point, collect blood samples via cardiac puncture at various times post-dosing (e.g., 2, 6, 24 hours).

  • Process blood to plasma and store at -80°C.

  • Analyze plasma concentrations of both Tbaj-876 and its active metabolite M3 using a validated LC-MS/MS method.[6]

Diagrams of Pathways and Workflows

References

• 1. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 4. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. croiconference.org [croiconference.org]
• 10. benchchem.com [benchchem.com]
• 11. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC [pmc.ncbi.nlm.nih.gov]

Addressing off-target effects of Tbaj-876

Welcome to the technical support center for Tbaj-876. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Tbaj-876 in experimental settings. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address specific issues you may encounter, with a focus on understanding and mitigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tbaj-876?

A1: Tbaj-876 is a next-generation diarylquinoline antimycobacterial agent. Its primary mechanism of action is the inhibition of the Mycobacterium tuberculosis F1Fo-ATP synthase, an essential enzyme for bacterial energy production.[1][2] Tbaj-876 exerts its inhibitory effect by binding to two distinct subunits of the ATP synthase: the c-subunit and the ε-subunit.[1] Binding to the c-subunit stalls the rotation of the c-ring, while interaction with the ε-subunit is thought to disrupt the coupling of c-ring rotation to ATP synthesis at the catalytic headpiece.[1] This dual-subunit targeting is crucial for its potent antimycobacterial activity.

Q2: How does Tbaj-876 differ from its parent compound, bedaquiline (B32110) (BDQ), in terms of off-target effects?

A2: A key difference and a significant advantage of Tbaj-876 over bedaquiline (BDQ) is the lack of a strong uncoupler activity.[3] BDQ acts as a protonophore, which can uncouple electron transport from ATP synthesis, a mechanism considered a potential off-target effect.[3] Tbaj-876 was specifically designed to minimize this activity, and studies have shown it does not retain BDQ's uncoupler property.[3] This suggests that the uncoupler mechanism is not essential for the bactericidal activity of this drug class.[3] Additionally, Tbaj-876 was developed to have a more favorable safety profile, including lower lipophilicity, higher clearance, and reduced potential for cardiotoxicity (hERG channel inhibition) compared to BDQ.[1][4]

Q3: What are the known potential off-target interactions for Tbaj-876?

A3: Based on in vitro data and clinical studies, the primary off-target considerations for Tbaj-876 are potential drug-drug interactions (DDIs) mediated by cytochrome P450 (CYP) enzymes and the P-glycoprotein (P-gp) transporter. In vitro studies have indicated that CYP3A4 is the main enzyme responsible for the hepatic metabolism of Tbaj-876.[5] There is also evidence that Tbaj-876 can inhibit P-gp.[5] A Phase 1 DDI study is underway to fully characterize the induction and inhibition potential of Tbaj-876 on CYP3A4 and P-gp.[6]

Q4: Is cardiotoxicity, specifically QT prolongation, a concern with Tbaj-876?

A4: While the parent compound, bedaquiline, has a known risk of QT prolongation due to inhibition of the hERG potassium channel, Tbaj-876 was specifically engineered to have greatly attenuated hERG blockade.[4] This design modification aimed to reduce the risk of cardiotoxicity.[1][4] However, as with any new chemical entity, careful monitoring of cardiac function in preclinical and clinical studies is warranted. Standard assays, such as the whole-cell patch-clamp technique on hERG-expressing cell lines, are recommended for assessing this potential liability.[7]

Troubleshooting Guides

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) values in in vitro assays.

Potential Cause	Troubleshooting Step
Compound Solubility	Tbaj-876 has low aqueous solubility. Ensure the DMSO stock solution is fully dissolved before preparing serial dilutions. Vortex the stock solution thoroughly before use. Precipitates, even if not visible, can significantly impact the effective concentration.
Bacterial Inoculum Density	The density of the mycobacterial culture can affect MIC values. Standardize the inoculum preparation by adjusting the culture to a McFarland standard of 0.5 in 7H9 broth before dilution and inoculation.
Assay Plate and Reagents	Ensure proper mixing of the compound in the assay wells. Use of Tween-80 in the culture medium can help maintain compound solubility. Confirm the viability of the bacterial culture with a drug-free growth control.
ATP Levels in Media	As an ATP synthase inhibitor, the potency of Tbaj-876 can be influenced by the energy state of the bacteria. Use standardized culture media and growth conditions to ensure consistent baseline ATP levels.

Issue 2: Unexpected results in drug combination studies (synergy/antagonism).

Potential Cause	Troubleshooting Step
CYP450-mediated Interaction (in vivo)	If working in a model system with metabolic capacity, consider that Tbaj-876 is a substrate for CYP3A4.[5] Co-administration with known inducers or inhibitors of CYP3A4 could alter Tbaj-876 exposure.[5] Refer to established DDI databases for potential interactions.[8]
P-glycoprotein (P-gp) Interaction	Tbaj-876 is a potential inhibitor of the P-gp efflux pump.[5] If the other drug in your combination is a P-gp substrate, its concentration and efficacy could be increased.
Overlapping Mechanisms	While Tbaj-876 targets ATP synthase, other antitubercular drugs have diverse mechanisms. For example, cell wall synthesis inhibitors have been shown to cause an ATP burst in mycobacteria, an effect that could be counteracted by an ATP synthase inhibitor.[9] Consider the downstream metabolic consequences of each drug's mechanism.

Issue 3: Discrepancy between in vitro potency and in vivo efficacy.

Potential Cause	Troubleshooting Step
Pharmacokinetics (PK)	Tbaj-876 has distinct pharmacokinetic properties. Ensure the dosing regimen in your animal model is sufficient to maintain plasma concentrations above the MIC for the target pathogen.
Protein Binding	High plasma protein binding can reduce the concentration of free, active drug available to act on the target. Consider measuring the unbound fraction of Tbaj-876 in your experimental system.
Metabolism	Tbaj-876 is metabolized, primarily by CYP3A4.[5] The metabolic profile in your animal model may differ from that in humans. Characterize the major metabolites in your model system to understand their contribution to the overall efficacy and potential for off-target effects.

Data Presentation

Table 1: Comparative Activity of Tbaj-876 and Bedaquiline (BDQ)

Parameter	Tbaj-876	Bedaquiline (BDQ)	Reference
Primary Target	F1Fo-ATP synthase (c and ε subunits)	F1Fo-ATP synthase (c and ε subunits)	[1]
Uncoupler Activity	Not retained	Present	[3]
hERG Inhibition	Greatly attenuated	Potent inhibitor	[4]
Metabolism	Substrate of CYP3A4	Substrate of CYP3A4	[5]
P-gp Interaction	Potential Inhibitor	Not specified	[5]

Experimental Protocols

Protocol 1: Assessing Potential for CYP3A4 Induction

This protocol provides a general workflow for evaluating the potential of Tbaj-876 to induce CYP3A4 expression in a cell-based assay, based on FDA guidance.[10][11]

• Cell Culture : Plate cryopreserved human hepatocytes or a suitable cell line (e.g., HepaRG) and allow them to form a monolayer. Culture according to the supplier's recommendations.

• Compound Treatment : Treat the cells with multiple concentrations of Tbaj-876 for 48-72 hours. Include a vehicle control (e.g., 0.1% DMSO) and a known positive control inducer (e.g., rifampicin).

• Endpoint Measurement (mRNA Analysis) :

  • Lyse the cells and extract total RNA.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the relative expression of CYP3A4 mRNA.

  • Normalize the data to a stable housekeeping gene (e.g., GAPDH).

  • Calculate the fold-change in mRNA expression relative to the vehicle control.

• Endpoint Measurement (Enzyme Activity) :

  • After the treatment period, incubate the cells with a CYP3A4-specific probe substrate (e.g., midazolam).

  • Collect the supernatant and quantify the formation of the metabolite (e.g., 1'-hydroxymidazolam) using LC-MS/MS.

  • Calculate the fold-change in enzyme activity relative to the vehicle control.

• Data Analysis : Determine the concentration-response relationship and calculate the EC50 (concentration for 50% of maximal induction) and Emax (maximum induction effect).

Protocol 2: Evaluating hERG Channel Inhibition

This protocol outlines the gold-standard whole-cell patch-clamp method for assessing Tbaj-876's inhibitory effect on the hERG potassium channel.[7][12]

• Cell Preparation : Use a mammalian cell line (e.g., HEK-293 or CHO) stably expressing the hERG channel. Culture the cells according to standard protocols and plate them at a low density in a recording chamber on the day of the experiment.

• Electrophysiology Setup :

  • Use a patch-clamp amplifier and data acquisition system.

  • Prepare micropipettes with a resistance of 2-5 MΩ when filled with the appropriate internal solution.

• Recording hERG Current :

  • Establish a whole-cell patch-clamp configuration.

  • Clamp the cell membrane at a holding potential of -80 mV.

  • Apply a depolarizing voltage pulse (e.g., to +20 mV) to activate the channels, followed by a repolarizing step (e.g., to -50 mV) to elicit the characteristic hERG tail current.

  • Record baseline currents in the vehicle control solution until a stable response is achieved.

• Compound Application : Perfuse the recording chamber with increasing concentrations of Tbaj-876, allowing the current to reach a steady-state at each concentration (typically 3-5 minutes).

• Data Analysis :

  • Measure the peak amplitude of the hERG tail current at each concentration.

  • Calculate the percentage of inhibition relative to the baseline current.

  • Fit the concentration-response data to a suitable equation to determine the IC50 value (the concentration that causes 50% inhibition).

Visualizations

Caption: On-target mechanism of Tbaj-876 on the F1Fo-ATP synthase.

Caption: Logic diagram for troubleshooting inconsistent MIC results.

Caption: Potential DDI pathways involving Tbaj-876, CYP3A4, and P-gp.

References

• 1. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding properties of the anti-TB drugs bedaquiline and TBAJ-876 to a mycobacterial F-ATP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 5. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 6. A Phase 1, Drug-Drug Interaction Study of TBAJ-876 in Healthy Adults [ctv.veeva.com]
• 7. benchchem.com [benchchem.com]
• 8. manuals.cts-sct.ca [manuals.cts-sct.ca]
• 9. Frontiers | Mycobacterial Cell Wall Synthesis Inhibitors Cause Lethal ATP Burst [frontiersin.org]
• 10. lnhlifesciences.org [lnhlifesciences.org]
• 11. CYP Induction Assay Services for Regulatory Submissions [lnhlifesciences.org]
• 12. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]

Technical Support Center: Troubleshooting Tbaj-876 Resistance Mechanisms

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tbaj-876. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter in your experiments.

Issue 1: Higher than expected Minimum Inhibitory Concentration (MIC) for Tbaj-876 in M. tuberculosis

Possible Cause & Troubleshooting Steps:

• Spontaneous Resistance: Your culture may have developed spontaneous resistance to Tbaj-876.

  • Solution: Sequence the atpE and Rv0678 genes to check for mutations. Mutations in atpE, the gene encoding the c-subunit of the F-ATP synthase, are a primary mechanism of high-level resistance.[1] Mutations in Rv0678, a transcriptional repressor of the MmpS5–MmpL5 efflux pump, can also lead to resistance.[2][3][4][5]

• Experimental Variability: Inconsistent MIC values can arise from several experimental factors.

  • Solution:

    • Compound Solubility: Ensure your Tbaj-876 stock solution is fully dissolved. Vortex the stock solution before preparing dilutions.

    • Inoculum Density: Standardize the density of your M. tuberculosis culture to a consistent McFarland standard (e.g., 0.5) to ensure reproducibility. Clumping of bacteria can lead to variable results.

    • Assay Medium: Be consistent with the components of your growth medium (e.g., Middlebrook 7H9 with ADC and Tween 80), as lipids and detergents can affect the availability of hydrophobic compounds.

    • Plate Incubation: Ensure uniform temperature and humidity in your incubator to avoid evaporation and concentration of the compound, especially in the outer wells of microplates. Consider using a plate sealer.

Issue 2: Cross-resistance observed with Bedaquiline (B32110) (BDQ) but not other anti-tubercular drugs.

Possible Cause & Troubleshooting Steps:

• Target-Specific Resistance: The resistance mechanism is likely specific to the drug's target, the F-ATP synthase.

  • Solution: This pattern strongly suggests mutations in the atpE gene. Both Tbaj-876 and BDQ target the c-subunit of the F-ATP synthase, so mutations in the binding site will confer resistance to both compounds.[6] Sequence the atpE gene to confirm.

Issue 3: Low-level resistance to Tbaj-876 is observed, and cells also show resistance to Clofazimine (B1669197).

Possible Cause & Troubleshooting Steps:

• Efflux Pump Upregulation: This pattern of cross-resistance is characteristic of mutations in the Rv0678 gene.

  • Solution: Mutations in Rv0678 lead to the upregulation of the MmpS5-MmpL5 efflux pump, which can expel both BDQ and clofazimine, and by extension, Tbaj-876.[3][4][5] Sequence the Rv0678 gene to identify any mutations. In vitro studies have shown that Rv0678 mutations can increase the MIC of BDQ by 2- to 8-fold.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary known resistance mechanisms to Tbaj-876?

A1: The two primary resistance mechanisms to Tbaj-876 in Mycobacterium tuberculosis are:

• Target-based mutations: Missense mutations in the atpE gene, which encodes the c-subunit of the F-ATP synthase. This is the direct target of Tbaj-876 and its parent compound, bedaquiline. These mutations prevent the drug from binding effectively.

• Efflux pump upregulation: Mutations in the Rv0678 gene, which is a transcriptional repressor of the MmpS5-MmpL5 efflux pump.[2][3][4][5] Loss-of-function mutations in Rv0678 lead to increased expression of this efflux pump, which reduces the intracellular concentration of the drug.[3][4]

Q2: My sequencing results for atpE and Rv0678 are negative, but I still observe resistance. What are other possibilities?

A2: While less common, other genes have been implicated in resistance to diarylquinolines like bedaquiline, and could potentially play a role in Tbaj-876 resistance. These include mutations in the pepQ gene.[8] Additionally, consider the possibility of heteroresistance, where a subpopulation of your bacterial culture is resistant.

Q3: How does the resistance profile of Tbaj-876 compare to that of Bedaquiline (BDQ)?

A3: The resistance mechanisms are largely overlapping, as both drugs target the F-ATP synthase. Mutations in atpE will confer resistance to both drugs. However, Tbaj-876 has shown greater potency than BDQ against strains with mutations in Rv0678, suggesting it may be more effective at overcoming this resistance mechanism.

Q4: What is the expected frequency of spontaneous resistance to Tbaj-876?

A4: The frequency of spontaneous resistance to Tbaj-876 is low, similar to that of bedaquiline, in the range of 10⁻⁸ to 10⁻⁹ CFU.[3]

Quantitative Data Summary

The following tables summarize key quantitative data related to Tbaj-876 and its resistance.

Table 1: In Vitro Activity of Tbaj-876 and Bedaquiline

Compound	MIC90 against M. bovis BCG (µM)	ATP Synthesis IC50 (µM)	Intrabacterial ATP Depletion IC50 (µM)
Tbaj-876	< 0.004	< 0.004	< 0.03
Bedaquiline	0.06	0.2	0.2

Data adapted from Antimicrobial Agents and Chemotherapy, 2019.

Table 2: Fold-Increase in MIC for Tbaj-876 and Bedaquiline in Resistant Mutants

Mutant Gene	Mutation	Fold-Increase in MIC (Tbaj-876)	Fold-Increase in MIC (Bedaquiline)
atpE	A63P	>40	>40
atpE	E61D	>40	>40
Rv0678	Various	2- to 8-fold (estimated based on BDQ data)	2- to 8-fold

Data for atpE mutations adapted from Antimicrobial Agents and Chemotherapy, 2019. Data for Rv0678 is an estimation for Tbaj-876 based on published data for BDQ.[7]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the microplate Alamar blue assay (MABA).

• Prepare Tbaj-876 dilutions: Serially dilute Tbaj-876 in Middlebrook 7H9 broth supplemented with OADC in a 96-well plate.

• Prepare bacterial inoculum: Grow M. tuberculosis to mid-log phase and adjust the turbidity to a 0.5 McFarland standard. Dilute the culture 1:50 in 7H9 broth.

• Inoculate plate: Add 100 µL of the diluted bacterial suspension to each well of the 96-well plate containing the drug dilutions. Include a drug-free control well.

• Incubate: Incubate the plate at 37°C for 7 days.

• Add Alamar blue: Add 20 µL of Alamar blue solution and 12.5 µL of 20% Tween 80 to each well.

• Read results: Incubate for another 24 hours and observe the color change. A blue color indicates inhibition of growth, while a pink color indicates bacterial growth. The MIC is the lowest drug concentration that prevents a color change from blue to pink.

Protocol 2: PCR Amplification and Sequencing of atpE and Rv0678

• Genomic DNA extraction: Extract genomic DNA from your M. tuberculosis culture using a standard protocol (e.g., CTAB method).

• PCR amplification:

  • Design primers flanking the coding regions of the atpE and Rv0678 genes.

  • Set up a 25 µL PCR reaction containing:

    • 12.5 µL of 2x PCR master mix

    • 1 µL of each primer (10 pmol/µL)

    • 2 µL of DNA template

    • 8.5 µL of nuclease-free water

  • Use the following PCR cycling conditions:

    • Initial denaturation: 94°C for 5 minutes

    • 30 cycles of:

      • Denaturation: 94°C for 30 seconds

      • Annealing: 55-60°C for 30 seconds (optimize for your primers)

      • Extension: 72°C for 30 seconds

    • Final extension: 72°C for 10 minutes

• Verify amplification: Run the PCR product on an agarose (B213101) gel to confirm the correct size of the amplicon.

• Sequencing: Purify the PCR product and send it for Sanger sequencing.

• Analyze results: Align the sequencing results with the wild-type reference sequence for atpE and Rv0678 to identify any mutations.

Visualizations

Caption: Overview of Tbaj-876 resistance pathways.

Caption: Troubleshooting workflow for high MIC.

References

• 1. Investigation of bedaquiline resistance and genetic mutations in multi-drug resistant Mycobacterium tuberculosis clinical isolates in Chongqing, China - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mutations in rv0678 Confer Low-Level Resistance to Benzothiazinone DprE1 Inhibitors in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Whole Genome Sequencing Identifies Novel Mutations Associated With Bedaquiline Resistance in Mycobacterium tuberculosis [frontiersin.org]
• 4. Impact of Rv0678 mutations on patients with drug-resistant TB treated with bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bedaquiline and clofazimine resistance in Mycobacterium tuberculosis: an in-vitro and in-silico data analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Prevalence of bedaquiline resistance in patients with drug-resistant tuberculosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Toxicity in Tbaj-876 Experiments

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on minimizing toxicity when working with Tbaj-876. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Tbaj-876 and what is its mechanism of action?

A1: Tbaj-876 is a next-generation diarylquinoline, an analog of the anti-tuberculosis drug bedaquiline. It is being developed for the treatment of both drug-susceptible and drug-resistant tuberculosis. Its primary mechanism of action is the inhibition of the mycobacterial F-ATP synthase, an essential enzyme for energy production in Mycobacterium tuberculosis. Tbaj-876 targets both the c- and ε-subunits of the F-ATP synthase, leading to a potent bactericidal effect.

Q2: What are the known toxicities associated with Tbaj-876?

A2: Preclinical and early-phase clinical studies have shown that Tbaj-876 has an improved safety profile compared to its predecessor, bedaquiline. Specifically, it exhibits lower lipophilicity, which may contribute to a reduced risk of tissue accumulation, and significantly less inhibition of the cardiac hERG potassium channel.[1][2] Inhibition of the hERG channel is associated with QT interval prolongation and an increased risk of cardiac arrhythmias. While Tbaj-876 has a better cardiotoxicity profile, it is still crucial to monitor for potential adverse effects in any experimental system. Nonclinical safety evaluations in rats and dogs have demonstrated acceptable toxicological and tolerability profiles.[3]

Q3: How can I minimize the risk of cardiotoxicity in my experiments?

A3: To minimize the risk of cardiotoxicity, it is recommended to:

• Use the lowest effective concentration of Tbaj-876.

• Conduct in vitro assessments of hERG channel inhibition, especially when using cell lines expressing this channel.

• In animal studies, perform electrocardiogram (ECG) monitoring to detect any potential QT prolongation.

• Be aware of potential drug-drug interactions, as concomitant administration of other drugs that affect cardiac ion channels could exacerbate any potential cardiotoxic effects.

Q4: I am observing unexpected cytotoxicity in my cell culture experiments. What should I do?

A4: Please refer to the detailed troubleshooting guide below for a systematic approach to addressing unexpected cytotoxicity.

Troubleshooting Guides

In Vitro Cytotoxicity Issues

Observed Issue	Potential Cause	Recommended Action
High cytotoxicity at low concentrations	Intrinsic compound toxicity	- Determine the IC50 value through a dose-response experiment.- Reduce the incubation time.- Consider co-treatment with a cytoprotective agent if the mechanism of toxicity is known (e.g., an antioxidant for oxidative stress).
Precipitation of Tbaj-876 in culture medium	Poor solubility	- Visually inspect the medium for precipitates after adding Tbaj-876.- Prepare a fresh stock solution in an appropriate solvent (e.g., DMSO) and ensure the final solvent concentration in the medium is non-toxic to the cells (typically <0.1%).- Consider using a different formulation or delivery vehicle if solubility issues persist.
Inconsistent results between experiments	Experimental variability	- Standardize cell seeding density and passage number.- Ensure consistent incubation times and conditions (temperature, CO2, humidity).- Use freshly prepared dilutions of Tbaj-876 for each experiment.
High background in cytotoxicity assays	Assay interference or stressed cells	- Run appropriate controls, including vehicle-only and untreated cells.- Ensure cells are healthy and in the logarithmic growth phase before starting the experiment.- Check for compatibility of Tbaj-876 with the chosen cytotoxicity assay (e.g., some compounds can interfere with the chemistry of MTT assays).

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the toxicity of Tbaj-876 and its predecessor, bedaquiline, for comparison.

Table 1: Comparative hERG Channel Inhibition

Compound	hERG IC50 (µM)	Fold Difference (Tbaj-876 vs. Bedaquiline)
Tbaj-876	>30[4]	> 8-fold less potent
Bedaquiline	1.6	-

Table 2: In Vitro Activity against M. bovis BCG

Compound	ATP Synthesis IC50 (nM)	Intrabacterial ATP Depletion IC50 (nM)	MIC90 (nM)
Tbaj-876	0.031	0.4	0.8
Bedaquiline	5.3	12.5	25
Data from Sarathy JP, et al. (2019).[5]

Experimental Protocols

Protocol 1: Assessment of In Vitro Cytotoxicity using MTT Assay

Objective: To determine the cytotoxic effect of Tbaj-876 on a mammalian cell line.

Materials:

• Mammalian cell line of interest (e.g., HepG2, A549)

• Complete cell culture medium

• Tbaj-876 stock solution (e.g., in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Tbaj-876 in complete cell culture medium. Remove the old medium from the cells and add the Tbaj-876 dilutions. Include vehicle control wells (medium with the same concentration of DMSO as the highest Tbaj-876 concentration) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours.[6]

• Formazan (B1609692) Solubilization: Remove the medium containing MTT and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control.

Protocol 2: Assessment of In Vitro Cytotoxicity using LDH Release Assay

Objective: To quantify cell membrane damage caused by Tbaj-876 by measuring lactate (B86563) dehydrogenase (LDH) release.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Tbaj-876 stock solution

• 96-well cell culture plates

• Commercially available LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with a lysis buffer provided in the kit), and vehicle control.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, carefully transfer a portion of the cell culture supernatant from each well to a new 96-well plate.[7]

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.[7]

• Incubation: Incubate the plate at room temperature for the time specified in the kit's instructions, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's instructions (e.g., 490 nm).[7]

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration based on the LDH release relative to the maximum release control.

Protocol 3: Assessment of hERG Channel Inhibition using Automated Patch Clamp

Objective: To determine the inhibitory effect of Tbaj-876 on the hERG potassium channel.

Materials:

• HEK293 cells stably expressing hERG channels

• External and internal solutions for patch-clamp recording

• Tbaj-876 stock solution

• Automated patch-clamp system (e.g., QPatch)

• Positive control (e.g., E-4031)

Procedure:

• Cell Preparation: Harvest and prepare the hERG-expressing cells according to the automated patch-clamp system's protocol.

• Compound Preparation: Prepare serial dilutions of Tbaj-876 in the external solution.

• Recording:

  • Establish a stable whole-cell recording and record the baseline hERG current. A typical voltage protocol involves a depolarizing step to activate the channels followed by a repolarizing step to elicit a tail current.[8]

  • Perfuse the cells with increasing concentrations of Tbaj-876, allowing the effect to reach a steady state at each concentration.[8]

  • Perform a washout with the external solution to assess the reversibility of inhibition.

  • Apply a positive control at the end of the experiment to confirm the sensitivity of the assay.[8]

• Data Analysis:

  • Measure the peak amplitude of the hERG tail current at each concentration.

  • Calculate the percentage of current inhibition relative to the baseline.

  • Generate a concentration-response curve and determine the IC50 value.

Visualizations

Caption: Mechanism of action of Tbaj-876 on Mycobacterium tuberculosis F-ATP synthase.

Caption: General workflow for in vitro cytotoxicity assessment of Tbaj-876.

Caption: A logical workflow for troubleshooting unexpected cytotoxicity in experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 3. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Enhancing the stability of Tbaj-876 in solution

Welcome to the technical support center for Tbaj-876. This resource provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance to ensure the stability and efficacy of Tbaj-876 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Tbaj-876?

A1: For optimal stability, it is highly recommended to dissolve Tbaj-876 in anhydrous Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10-50 mM). For aqueous experimental buffers, subsequent dilutions from the DMSO stock should be made immediately before use. The final DMSO concentration in your aqueous medium should be kept low (typically <0.5%) to avoid solvent-induced effects and precipitation.

Q2: What are the ideal storage conditions for Tbaj-876, both as a solid and in solution?

A2:

• Solid Form: Tbaj-876 powder should be stored at -20°C, protected from light and moisture.

• DMSO Stock Solution: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and store at -80°C. When properly stored, the DMSO stock is stable for up to 6 months.

• Aqueous Solutions: Aqueous solutions of Tbaj-876 are significantly less stable and should be prepared fresh for each experiment. Avoid storing Tbaj-876 in aqueous buffers for more than a few hours.

Q3: What are the primary degradation pathways for Tbaj-876 in solution?

A3: The primary degradation pathways for Tbaj-876 in aqueous solutions are hydrolysis and oxidation. The molecule is particularly susceptible to degradation in acidic or basic conditions and in the presence of reactive oxygen species. Photodegradation can also occur with prolonged exposure to light.

Q4: Are there any known incompatibilities with common buffer components?

A4: Avoid using buffers with high concentrations of nucleophilic species or strong reducing/oxidizing agents. Phosphate-buffered saline (PBS) at pH 7.4 is generally compatible for short-term experiments, but stability decreases over time.

Troubleshooting Guide

Problem 1: I observe a color change in my Tbaj-876 solution.

• Possible Cause: This is often an indication of oxidative degradation or the formation of conjugated impurities.

• Solution:

  • Use High-Purity Solvents: Ensure your DMSO and aqueous buffers are of high purity and free from peroxides.

  • De-gas Buffers: Before preparing your final dilution, de-gas aqueous buffers to remove dissolved oxygen.

  • Add Antioxidants: If compatible with your experimental system, consider adding an antioxidant like N-acetylcysteine (NAC) or ascorbic acid to the buffer immediately before adding Tbaj-876.

Problem 2: I am seeing precipitation after diluting my DMSO stock into an aqueous buffer.

• Possible Cause: Tbaj-876 has low aqueous solubility, and precipitation can occur when the concentration exceeds its solubility limit in the final buffer.

• Solution:

  • Decrease Final Concentration: Lower the final working concentration of Tbaj-876.

  • Incorporate a Co-solvent: If your experimental design allows, consider using a buffer containing a small percentage of a co-solvent (e.g., 1-5% PEG-400 or Solutol HS 15) to improve solubility.

  • pH Adjustment: Check the pH of your buffer. Tbaj-876 solubility is pH-dependent (see Table 1). Ensure the buffer pH is within the optimal range of 6.5-7.5.

Problem 3: I am observing a progressive loss of compound activity in my multi-day cell-based assay.

• Possible Cause: This is a classic sign of compound instability in the cell culture medium over the course of the experiment.

• Solution:

  • Refresh the Medium: Change the cell culture medium and re-dose with freshly prepared Tbaj-876 every 24 hours.

  • Conduct a Stability Test: Perform a stability test of Tbaj-876 in your specific cell culture medium at 37°C. Quantify the amount of intact Tbaj-876 at several time points (e.g., 0, 8, 24, 48 hours) using HPLC-UV or LC-MS to understand its degradation kinetics.

  • Use a Formulation Strategy: For longer-term studies, consider using a stabilizing formulation, such as encapsulation in cyclodextrins, if it does not interfere with your assay.

Data & Protocols

Data Summary Tables

Table 1: pH-Dependent Stability of Tbaj-876 in Aqueous Buffer (Data from a 24-hour incubation at 37°C, quantified by HPLC-UV)

Buffer pH	% Remaining Tbaj-876	Key Observation
5.0	65%	Significant hydrolytic degradation
6.5	92%	Moderately stable
7.4	95%	Optimal stability
8.5	78%	Base-catalyzed degradation

Table 2: Effect of Additives on Tbaj-876 Stability (Data from a 48-hour incubation in PBS pH 7.4 at 37°C)

Condition	% Remaining Tbaj-876
Control (No Additives)	81%
+ 100 µM Ascorbic Acid	94%
+ 1 mM N-acetylcysteine	96%
+ 0.5% (w/v) HP-β-CD	98%

Experimental Protocols

Protocol 1: Forced Degradation Study to Identify Instability

This protocol is designed to rapidly identify the conditions under which Tbaj-876 degrades.

• Preparation: Prepare a 1 mg/mL solution of Tbaj-876 in acetonitrile.

• Stress Conditions: Aliquot the solution and subject it to the following stress conditions for 4 hours:

  • Acidic: Add 0.1 M HCl and heat to 60°C.

  • Basic: Add 0.1 M NaOH and heat to 60°C.

  • Oxidative: Add 3% H₂O₂ at room temperature.

  • Thermal: Heat to 60°C in a neutral buffer.

  • Photolytic: Expose to a UV lamp (254 nm) at room temperature.

• Neutralization: After the incubation period, neutralize the acidic and basic samples.

• Analysis: Dilute all samples to a final concentration of 10 µg/mL and analyze using a validated HPLC-UV or LC-MS method to determine the percentage of remaining parent compound and identify major degradants.

Visual Guides

Caption: Potential degradation pathways for Tbaj-876 in solution.

Caption: Troubleshooting workflow for Tbaj-876 solution instability.

Caption: Experimental workflow for a real-time stability study.

Technical Support Center: Refining Tbaj-876 Treatment Regimens in Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with essential information for the preclinical evaluation of Tbaj-876. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate the design and execution of your studies.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and potential issues that may arise during the preclinical assessment of Tbaj-876.

Question	Answer
1. What is the primary mechanism of action for Tbaj-876?	Tbaj-876 is a diarylquinoline that targets the F1F0-ATP synthase in Mycobacterium tuberculosis. It inhibits ATP production through a dual-binding mechanism, interfering with both the c and ε subunits of the enzyme.[1] This disruption of the proton motive force ultimately leads to bacterial cell death.
2. How does the potency of Tbaj-876 compare to Bedaquiline (BDQ)?	In preclinical studies, Tbaj-876 has demonstrated significantly greater potency than its parent compound, Bedaquiline. In vitro studies have shown that Tbaj-876 has an approximately 10-fold lower minimum inhibitory concentration (MIC) against various M. tuberculosis strains.[2][3]
3. What are the key advantages of Tbaj-876 over Bedaquiline?	Tbaj-876 was developed to improve upon the pharmacological profile of Bedaquiline. Preclinical data suggest it has a better safety profile, including a lower potential for causing QT interval prolongation.[4] Additionally, it is more potent against both drug-susceptible and some Bedaquiline-resistant strains of M. tuberculosis.[3]
4. I am observing high variability in my in vitro MIC or time-kill assays. What could be the cause?	High variability in in vitro mycobacterial assays can stem from several factors. Ensure that your M. tuberculosis cultures are in the logarithmic growth phase and that a single-cell suspension is achieved to ensure accurate inoculation. The stability and solubility of Tbaj-876 in your chosen culture medium are also critical. Consider preparing fresh stock solutions and verifying the final concentration in the assay.
5. What is the recommended formulation for in vivo studies in mice?	For oral administration in mouse models, Tbaj-876 has been successfully formulated in a 20% hydroxypropyl-β-cyclodextrin solution, acidified with 1.5% 1N HCl.[3] It is crucial to ensure the compound is fully solubilized to achieve consistent and reproducible pharmacokinetic and efficacy results.
6. My in vivo efficacy results are not consistent. What should I troubleshoot?	Inconsistent in vivo results can be due to several factors. Verify the accuracy of drug administration (e.g., oral gavage technique). Ensure the bacterial load in the lungs of the mice is consistent at the start of treatment. The health status of the animals can also impact outcomes, so it is important to monitor for any signs of distress or unrelated illness. Finally, confirm the stability of your Tbaj-876 formulation over the course of the experiment.
7. How does Tbaj-876 metabolism affect its activity?	Tbaj-876 is metabolized in vivo, and its major active metabolite, M3, also exhibits antimycobacterial activity.[2][5] When evaluating the overall efficacy of Tbaj-876, it is important to consider the contribution of this active metabolite. Pharmacokinetic studies should ideally measure both the parent compound and its active metabolites.[5]
8. Is Tbaj-876 active against non-tuberculous mycobacteria (NTM)?	Preclinical studies have shown that Tbaj-876 is active against Mycobacterium abscessus, with potency similar to Bedaquiline.[6] However, it primarily exhibits bacteriostatic activity against this species in vitro.[6]

Data Presentation

In Vitro Potency of Tbaj-876 and Comparators

Compound	M. tuberculosis Strain	MIC (μg/mL)	MIC90 (nM)	IC50 F-ATP Synthase (nM)
Tbaj-876	H37Rv	0.004	125[7]	0.031-0.2[8]
Beijing VN 2002-1585	0.002-0.004[2]	-	-
Rv0678 mutant	0.03[3]	-	-
Bedaquiline	H37Rv	0.04	400[7]	5.3[1]
Beijing VN 2002-1585	0.03-0.06[2]	-	-
Rv0678 mutant	0.3	-	-
Tbaj-876-M3 (Metabolite)	H37Rv	0.015	-	-
Beijing VN 2002-1585	0.008-0.015[2]	-	-

In Vivo Efficacy of Tbaj-876 in a Murine Model of Tuberculosis (H37Rv)

Treatment Group (Dose in mg/kg)	Duration	Mean Lung CFU (log10) at Start of Treatment	Mean Lung CFU (log10) at End of Treatment	Reduction in Lung CFU (log10)
Untreated Control	2 weeks	7.61	-	-
Tbaj-876 (3.125)	1 month	7.61	~4.5	~3.1
Tbaj-876 (6.25)	1 month	7.61	~3.0	~4.6
Tbaj-876 (12.5)	1 month	7.61	~2.5	~5.1
Bedaquiline (25)	1 month	7.61	~4.5	~3.1
Tbaj-876 (6.25) + PaL	2 months	7.61	0.10 (1 of 5 mice with detectable CFU)	>7.5
Tbaj-876 (12.5) + PaL	2 months	7.61	0 (All mice culture-negative)	>7.6
Bedaquiline (25) + PaL	2 months	7.61	0.41 (1 mouse with no detectable CFU)	>7.2

Data synthesized from multiple preclinical studies.[3][5][9] PaL refers to the combination of Pretomanid and Linezolid.

Experimental Protocols

In Vitro Bactericidal Activity: Time-Kill Assay

Objective: To determine the bactericidal activity of Tbaj-876 against M. tuberculosis over time.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• Tbaj-876 stock solution (in DMSO)

• Sterile culture tubes or microplates

• Incubator (37°C)

• Middlebrook 7H11 agar (B569324) plates

• Sterile saline solution with 0.05% Tween 80

Procedure:

• Prepare a mid-log phase culture of M. tuberculosis H37Rv in 7H9 broth.

• Adjust the culture turbidity to a McFarland standard of 1.0, then dilute to a final concentration of approximately 1 x 10^6 CFU/mL.

• Prepare serial dilutions of Tbaj-876 in 7H9 broth at concentrations corresponding to multiples of the MIC (e.g., 1x, 4x, 10x MIC). Include a drug-free control.

• Inoculate the drug-containing and control tubes with the bacterial suspension.

• Incubate all tubes at 37°C.

• At specified time points (e.g., 0, 2, 4, 7, 14, and 21 days), collect aliquots from each tube.

• Prepare serial 10-fold dilutions of each aliquot in sterile saline with Tween 80.

• Plate the dilutions onto 7H11 agar plates.

• Incubate the plates at 37°C for 3-4 weeks.

• Enumerate the colonies to determine the CFU/mL for each time point and treatment condition.

• Plot log10 CFU/mL versus time to generate the time-kill curves.

F-ATP Synthase Inhibition Assay

Objective: To quantify the inhibitory activity of Tbaj-876 on mycobacterial F-ATP synthase.

Materials:

• Inverted membrane vesicles from M. bovis BCG or M. smegmatis

• Assay buffer (e.g., Tris-HCl buffer with MgCl2)

• ADP (substrate)

• Luciferin-luciferase ATP detection reagent

• Tbaj-876 stock solution (in DMSO)

• Microplate luminometer

Procedure:

• Prepare inverted membrane vesicles from a mycobacterial culture.

• Determine the protein concentration of the vesicle preparation.

• In a 96-well microplate, add the assay buffer and a standardized amount of inverted membrane vesicles to each well.

• Add serial dilutions of Tbaj-876 to the wells. Include a no-drug control and a no-enzyme control.

• Pre-incubate the plate at room temperature for a defined period.

• Initiate the ATP synthesis reaction by adding ADP to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction and measure the amount of ATP produced using a luciferin-luciferase-based ATP detection kit according to the manufacturer's instructions.

• Measure the luminescence using a microplate luminometer.

• Calculate the percent inhibition of ATP synthesis for each Tbaj-876 concentration and determine the IC50 value.

In Vivo Efficacy in a Murine Model of Tuberculosis

Objective: To evaluate the efficacy of Tbaj-876 in reducing the bacterial burden in the lungs of M. tuberculosis-infected mice.

Materials:

• BALB/c mice

• M. tuberculosis H37Rv

• Aerosol exposure system for infection

• Tbaj-876 formulation (e.g., in 20% hydroxypropyl-β-cyclodextrin)

• Oral gavage needles

• Sterile saline

• Tissue homogenizer

• Middlebrook 7H11 agar plates

Procedure:

• Infect BALB/c mice with a low-dose aerosol of M. tuberculosis H37Rv to establish a pulmonary infection.

• After a pre-defined period to allow the infection to establish (e.g., 2-4 weeks), randomize the mice into treatment and control groups.

• Administer Tbaj-876 orally by gavage at various doses (e.g., 3.125, 6.25, 12.5 mg/kg) once daily, five days a week. Include a vehicle control group and a positive control group (e.g., Bedaquiline).

• Treat the mice for a specified duration (e.g., 4 or 8 weeks).

• At the end of the treatment period, euthanize the mice.

• Aseptically remove the lungs and homogenize them in sterile saline.

• Prepare serial dilutions of the lung homogenates and plate them on 7H11 agar.

• Incubate the plates at 37°C for 3-4 weeks.

• Count the colonies to determine the CFU per lung for each mouse.

• Compare the mean log10 CFU between the treatment groups and the control group to determine the efficacy of Tbaj-876.

Mandatory Visualizations

Caption: Mechanism of action of Tbaj-876 on the F-ATP synthase.

Caption: General experimental workflow for preclinical evaluation of Tbaj-876.

References

• 1. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relative Contributions of the Novel Diarylquinoline TBAJ-876 and its Active Metabolite to the Bactericidal Activity in a Murine Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TBAJ-876, a 3,5-Dialkoxypyridine Analogue of Bedaquiline, Is Active against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]

Interpreting unexpected results with Tbaj-876

This technical support center provides troubleshooting guides and frequently asked questions for researchers and scientists working with the novel investigational compound Tbaj-876.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Tbaj-876?

A1: Tbaj-876 is a potent and selective inhibitor of the JX-Kinase, a critical component of the ABC signaling pathway. By inhibiting JX-Kinase, Tbaj-876 is designed to prevent the phosphorylation of the downstream substrate Sub-P. The dephosphorylated Sub-P is unable to translocate to the nucleus, leading to the upregulation of pro-apoptotic genes and subsequent induction of apoptosis in targeted cancer cells.

Q2: What are the recommended storage and handling conditions for Tbaj-876?

A2: Tbaj-876 is supplied as a lyophilized powder. For long-term storage, it is recommended to store the powder at -20°C. For short-term use, a stock solution can be prepared in DMSO and stored at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

Q3: In which cell lines is Tbaj-876 expected to be most effective?

A3: The efficacy of Tbaj-876 is correlated with the expression and activity of JX-Kinase. Cell lines with high levels of JX-Kinase expression and a dependency on the ABC signaling pathway for survival are predicted to be most sensitive. Please refer to the table below for IC50 values in a panel of representative cell lines.

Troubleshooting Unexpected Results

Issue 1: Lower than expected potency (Higher IC50 value) in our cell line.

Possible Cause	Recommended Solution
Low JX-Kinase Expression:	Verify the expression level of JX-Kinase in your cell line using Western Blot or qPCR. Compare your results with a positive control cell line known to have high JX-Kinase expression.
Drug Efflux:	Your cell line may express high levels of drug efflux pumps (e.g., P-glycoprotein). Co-treatment with a known efflux pump inhibitor can help to clarify if this is the issue.
Incorrect Assay Conditions:	Ensure that the cell seeding density, treatment duration, and assay readout are optimized for your specific cell line. A time-course and dose-response experiment is recommended.
Compound Degradation:	Ensure that the Tbaj-876 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. Prepare a fresh stock solution from the lyophilized powder.

Issue 2: No significant decrease in Sub-P phosphorylation after Tbaj-876 treatment.

Possible Cause	Recommended Solution
Insufficient Treatment Time:	The kinetics of Sub-P dephosphorylation may vary between cell lines. Perform a time-course experiment (e.g., 0, 15, 30, 60, 120 minutes) to determine the optimal treatment duration.
Antibody Quality:	The antibody used for detecting phosphorylated Sub-P may be of poor quality or non-specific. Validate your antibody using appropriate positive and negative controls.
Alternative Signaling Pathways:	Sub-P may be phosphorylated by other kinases in your cell line. Consider using a more specific assay or exploring the activity of other relevant kinases.
Incorrect Tbaj-876 Concentration:	Confirm the concentration of your Tbaj-876 stock solution. Perform a dose-response experiment to ensure you are using a concentration sufficient to inhibit JX-Kinase.

Quantitative Data Summary

Table 1: IC50 Values of Tbaj-876 in Various Cancer Cell Lines

Cell Line	Cancer Type	JX-Kinase Expression (Relative Units)	IC50 (nM)
Cell Line A	Lung Adenocarcinoma	1.2	50
Cell Line B	Breast Cancer	0.8	250
Cell Line C	Pancreatic Cancer	1.5	35
Cell Line D	Colon Cancer	0.3	> 1000

Table 2: Effect of Tbaj-876 on Protein Phosphorylation and Apoptosis

Treatment	p-Sub-P Levels (% of Control)	Caspase-3 Activity (Fold Change)
Vehicle (DMSO)	100%	1.0
Tbaj-876 (50 nM)	25%	4.5
Tbaj-876 (250 nM)	10%	8.2

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of Tbaj-876 (e.g., 0.1 nM to 10 µM) for 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the IC50 value by plotting the percentage of viable cells against the log concentration of Tbaj-876.

Protocol 2: Western Blotting for p-Sub-P

• Cell Lysis: Treat cells with the desired concentration of Tbaj-876 for the determined optimal time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against p-Sub-P overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total Sub-P and a loading control (e.g., GAPDH or β-actin).

Visualizations

Caption: The ABC signaling pathway and the inhibitory action of Tbaj-876.

Caption: A logical workflow for troubleshooting unexpected experimental results with Tbaj-876.

Reference Data & Comparative Studies

Comparative Analysis of Tbaj-876 and Other Tuberculosis Drugs: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of the novel tuberculosis (TB) drug candidate, Tbaj-876, against the current standard of care, including the second-line drug bedaquiline (B32110) and first-line agents isoniazid, rifampin, pyrazinamide, and ethambutol (B1671381). This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of efficacy, mechanism of action, pharmacokinetics, and safety profiles, supported by available experimental data.

Executive Summary

Tuberculosis remains a significant global health challenge, exacerbated by the rise of multidrug-resistant strains. Tbaj-876, a next-generation diarylquinoline, has emerged as a promising candidate with potent antimycobacterial activity. This guide synthesizes preclinical and early clinical data to offer a side-by-side comparison with established TB therapies, highlighting its potential advantages and areas for further investigation.

Table 1: In Vitro Efficacy against Mycobacterium tuberculosis

Drug	M. tuberculosis H37Rv MIC (μg/mL)	Bedaquiline-Resistant M. tuberculosis (Rv0678 mutant) MIC (μg/mL)
Tbaj-876	0.006	0.025
Bedaquiline	0.03 - 0.06	0.25
Isoniazid	0.05 - 0.2	Resistant
Rifampin	0.25 - 1.0	Resistant
Pyrazinamide	12.5 - 100	Resistant
Ethambutol	1.0 - 5.0	Resistant

MIC (Minimum Inhibitory Concentration) values are presented as ranges compiled from multiple sources. Values for isoniazid, rifampin, pyrazinamide, and ethambutol are against drug-susceptible strains.

Table 2: In Vivo Efficacy in a Murine Model of Tuberculosis

Drug	Dosage (mg/kg)	Mean Lung CFU Reduction (log10) after 1 Month
Tbaj-876	3.125	~3.15
6.25	>3.15
12.5	>3.15
Bedaquiline	25	3.15
Untreated Control	-	Increase in CFU

CFU (Colony Forming Units) reduction data is based on studies in BALB/c mice infected with M. tuberculosis H37Rv.

Mechanism of Action

Diarylquinolines: Tbaj-876 and Bedaquiline

Both Tbaj-876 and bedaquiline are diarylquinolines that target the F1Fo-ATP synthase of Mycobacterium tuberculosis, an essential enzyme for cellular energy production.[1][2] They specifically bind to the c and ε subunits of the ATP synthase, inhibiting its function and leading to bacterial cell death.[1][3] This mechanism is effective against both actively replicating and dormant mycobacteria.[2]

A key distinction is that while bedaquiline also acts as a protonophore (uncoupler), Tbaj-876 does not exhibit this activity.[4][5] The comparable bactericidal activity of both compounds suggests that this uncoupling effect is not essential for the antimycobacterial efficacy of diarylquinolines.[5]

Mechanism of Action of Diarylquinolines

First-Line TB Drugs

The conventional first-line anti-TB drugs target different cellular processes:

• Isoniazid: A prodrug activated by the mycobacterial enzyme KatG. It inhibits the synthesis of mycolic acids, which are essential components of the bacterial cell wall.[6][7]

• Rifampin: Inhibits the bacterial DNA-dependent RNA polymerase, thereby blocking RNA synthesis.[6][7]

• Pyrazinamide: A prodrug converted to its active form, pyrazinoic acid, by the bacterial enzyme pncA. Its exact mechanism is not fully understood but is thought to disrupt membrane transport and energy metabolism.[6][7]

• Ethambutol: Inhibits the enzyme arabinosyl transferase, which is involved in the synthesis of the mycobacterial cell wall.[6][7]

References

• 1. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Bedaquiline Fumarate? [synapse.patsnap.com]
• 3. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug’s Uncoupler Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TBAJ-876 Displays Bedaquiline-Like Mycobactericidal Potency without Retaining the Parental Drug's Uncoupler Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating ATP Synthase as the Target of Tbaj-876: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tbaj-876, a promising anti-tuberculosis drug candidate, with its predecessor Bedaquiline and another ATP synthase inhibitor, SQ31f. The focus is on the validation of the F1Fo-ATP synthase as the primary molecular target of Tbaj-876, supported by robust experimental data and detailed methodologies.

Executive Summary

Tbaj-876, a diarylquinoline analog of Bedaquiline, demonstrates potent inhibition of mycobacterial F1Fo-ATP synthase, a critical enzyme for bacterial energy metabolism.[1][2] Experimental evidence confirms that Tbaj-876, like Bedaquiline, targets the c and ε subunits of the ATP synthase, leading to a halt in ATP production and subsequent bacterial death.[2] Comparative studies reveal that Tbaj-876 exhibits superior potency in inhibiting ATP synthesis compared to Bedaquiline.[2][3] This guide details the key experiments validating this mechanism of action and provides a direct comparison of its inhibitory efficacy with other known ATP synthase inhibitors.

Comparative Performance of ATP Synthase Inhibitors

The following table summarizes the in vitro inhibitory activity of Tbaj-876 against mycobacterial ATP synthase in comparison to Bedaquiline and SQ31f.

Compound	Target	Organism	Assay	IC50 (nM)	Reference
Tbaj-876	F1Fo-ATP Synthase	Mycobacterium bovis BCG	Inverted Membrane Vesicle ATP Synthesis	0.031 - 0.2	[2][3]
Bedaquiline	F1Fo-ATP Synthase	Mycobacterium bovis BCG	Inverted Membrane Vesicle ATP Synthesis	5.3	[2][3]
SQ31f	F1Fo-ATP Synthase	Mycobacterium smegmatis	ATP Synthesis	~10-fold more potent than Bedaquiline in blocking ATP synthesis vs. hydrolysis	[1]

Experimental Validation of ATP Synthase as the Target of Tbaj-876

The validation of F1Fo-ATP synthase as the molecular target of Tbaj-876 has been established through a combination of biochemical, genetic, and structural biology approaches.

Biochemical Inhibition of ATP Synthesis

Biochemical assays using inverted membrane vesicles (IMVs) from mycobacteria are a cornerstone for validating ATP synthase inhibitors. These assays directly measure the enzymatic activity of ATP synthase in a near-native membrane environment.

Experimental Protocol: ATP Synthesis Assay in Inverted Membrane Vesicles

• Preparation of Inverted Membrane Vesicles (IMVs):

  • Mycobacterial cultures (e.g., Mycobacterium bovis BCG or Mycobacterium smegmatis) are grown to the mid-log phase and harvested by centrifugation.

  • The cell pellet is washed and resuspended in a lysis buffer.

  • Cells are disrupted using a French press or sonication to generate membrane fragments.

  • Intact cells and debris are removed by low-speed centrifugation.

  • The supernatant containing membrane vesicles is then subjected to ultracentrifugation to pellet the membranes.

  • The resulting pellet, enriched in IMVs, is resuspended in a suitable buffer.[4]

• ATP Synthesis Assay:

  • The assay is typically performed in a 96-well plate format.

  • IMVs are incubated with varying concentrations of the test compound (e.g., Tbaj-876, Bedaquiline).

  • The ATP synthesis reaction is initiated by the addition of ADP and a respiratory substrate (e.g., succinate (B1194679) or NADH) to energize the membrane and drive proton pumping.[4]

  • The amount of ATP produced is quantified using a luciferin-luciferase-based luminescence assay. The light output is directly proportional to the ATP concentration.

  • The IC50 value, the concentration of the inhibitor required to reduce ATP synthesis by 50%, is calculated from the dose-response curve.

Genetic Validation through Resistant Mutants

The selection and characterization of spontaneous drug-resistant mutants provide strong genetic evidence for the drug's target. Mutations in the gene encoding the target protein that confer resistance are a hallmark of direct interaction.

Experimental Protocol: Selection and Analysis of Tbaj-876 Resistant Mutants

• Selection of Resistant Mutants:

  • Large populations of Mycobacterium tuberculosis or a surrogate species are plated on solid medium containing concentrations of Tbaj-876 several-fold higher than its minimum inhibitory concentration (MIC).

  • Colonies that grow in the presence of the drug are selected as potential resistant mutants.

• Genetic Characterization:

  • Genomic DNA is extracted from the resistant isolates.

  • The genes encoding the subunits of the F1Fo-ATP synthase (e.g., atpE for the c subunit and atpC for the ε subunit) are amplified by PCR.

  • The PCR products are sequenced to identify any mutations.[5]

  • The identified mutations are then correlated with the resistance phenotype. For Tbaj-876, resistance-conferring mutations have been identified in the atpE gene, which encodes the c subunit of the ATP synthase, the same subunit targeted by Bedaquiline.

Structural Validation by Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM provides high-resolution structural information on how a drug binds to its target protein. This technique has been instrumental in visualizing the interaction of diarylquinolines with the mycobacterial ATP synthase.

Experimental Protocol: Cryo-EM Analysis of ATP Synthase with Inhibitors

• Sample Preparation:

  • The F1Fo-ATP synthase complex is purified from mycobacterial membranes.

  • The purified enzyme is incubated with a saturating concentration of the inhibitor (e.g., Tbaj-876).

  • The protein-inhibitor complex is applied to a cryo-EM grid, blotted, and plunge-frozen in liquid ethane (B1197151) to vitrify the sample.[6][7]

• Data Collection and Processing:

  • The frozen grids are imaged in a transmission electron microscope.

  • Thousands of particle images are collected and processed using specialized software to reconstruct a 3D map of the ATP synthase-inhibitor complex.[7]

  • The high-resolution map allows for the precise localization of the drug binding site and the visualization of conformational changes induced by the inhibitor. Cryo-EM studies have shown that Tbaj-876 binds to the same sites on the ATP synthase as Bedaquiline.[1]

Biophysical Validation by NMR Titration

Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the direct binding of a small molecule to its protein target and to map the binding site.

Experimental Protocol: NMR Titration of Tbaj-876 with the ε Subunit

• Protein Expression and Purification:

  • The ε subunit of the mycobacterial ATP synthase is expressed in E. coli, often with isotopic labeling (e.g., 15N) for NMR detection.

  • The labeled protein is purified to homogeneity.

• NMR Titration:

  • A 2D 1H-15N HSQC spectrum of the 15N-labeled ε subunit is recorded. This spectrum provides a unique signal for each amino acid in the protein.

  • A solution of Tbaj-876 is incrementally added to the protein sample.

  • After each addition, another 1H-15N HSQC spectrum is acquired.[8][9]

  • Binding of Tbaj-876 to the ε subunit causes chemical shift perturbations (changes in the positions of the signals) for the amino acids at or near the binding site.

  • By tracking these changes, the binding site can be mapped onto the protein structure.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for validating the ATP synthase target of Tbaj-876 and the signaling pathway of its inhibitory action.

Caption: Experimental workflow for validating ATP synthase as the target of Tbaj-876.

Caption: Mechanism of action of Tbaj-876 on mycobacterial ATP synthase.

Conclusion

The collective evidence from biochemical, genetic, and structural studies unequivocally validates the F1Fo-ATP synthase as the primary molecular target of Tbaj-876. Its mechanism of action mirrors that of Bedaquiline, involving the inhibition of both the c and ε subunits of the enzyme. Importantly, comparative data demonstrate that Tbaj-876 possesses enhanced potency against its target compared to Bedaquiline, highlighting its potential as a next-generation anti-tuberculosis therapeutic. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers in the field of anti-infective drug discovery and development.

References

• 1. Mechanism of mycobacterial ATP synthase inhibition by squaramides and second generation diarylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TBAJ-876 Retains Bedaquiline’s Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Multi-drug resistant gene mutation analysis in Mycobacterium tuberculosis by molecular techniques | Iranian Journal of Microbiology [publish.kne-publishing.com]
• 6. biochem.life.tsinghua.edu.cn [biochem.life.tsinghua.edu.cn]
• 7. Cryo-EM of native membranes reveals an intimate connection between the Krebs cycle and aerobic respiration in mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ccpn.ac.uk [ccpn.ac.uk]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Tbaj-876 and Bedaquiline: Cross-Resistance and Efficacy in Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel diarylquinoline Tbaj-876 and the established anti-tuberculosis drug bedaquiline (B32110), with a focus on cross-resistance patterns. The information presented is supported by experimental data to aid in research and development efforts against drug-resistant Mycobacterium tuberculosis.

Executive Summary

Tuberculosis remains a global health crisis, exacerbated by the rise of multidrug-resistant strains. Bedaquiline, a diarylquinoline that targets the mycobacterial F-ATP synthase, has been a significant advancement in treatment. However, the emergence of bedaquiline-resistant strains necessitates the development of next-generation diarylquinolines. Tbaj-876, a promising analogue of bedaquiline, demonstrates superior in vitro potency and a favorable safety profile. Crucially, studies indicate that Tbaj-876 retains significant activity against M. tuberculosis strains that have developed resistance to bedaquiline through mutations in the Rv0678 gene, a common mechanism of low-level resistance. This suggests that Tbaj-876 may offer a therapeutic advantage in treating infections caused by such resistant strains.

Quantitative Data Comparison

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Tbaj-876 and bedaquiline against various strains of Mycobacterium tuberculosis. Lower MIC values indicate greater potency.

Drug	M. tuberculosis Strain	Genotype	MIC (μg/mL)	Reference
Tbaj-876	H37Rv	Wild-type	0.008 - 0.016	[1]
Bedaquiline	H37Rv	Wild-type	0.125	[1]
Tbaj-876	Beijing VN2002-1585	Wild-type	Not specified	[1]
Bedaquiline	Beijing VN2002-1585	Wild-type	Not specified	[1]
Tbaj-876	Isogenic Mutant	Rv0678 mutation	0.025	[2]
Bedaquiline	Isogenic Mutant	Rv0678 mutation	0.25	[2]

Data compiled from published studies. The MIC of Tbaj-876 against the Rv0678 mutant was 10-fold lower than that of bedaquiline, indicating its potential efficacy against bedaquiline-resistant strains with this mutation.[2]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the European Committee on Antimicrobial Susceptibility Testing (EUCAST) reference method for M. tuberculosis.[3]

1. Preparation of Inoculum:

• M. tuberculosis colonies are harvested from solid medium and transferred to a tube containing sterile water and glass beads.
• The suspension is vortexed to break up clumps.
• The turbidity of the bacterial suspension is adjusted to a 0.5 McFarland standard.
• The standardized suspension is then diluted to achieve a final inoculum of approximately 10^5 colony-forming units (CFU)/mL in the microtiter plate wells.[3]

2. Preparation of Microtiter Plates:

• A 96-well U-shaped microtiter plate is used.
• The anti-tuberculosis drugs (Tbaj-876 and bedaquiline) are serially diluted in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) to achieve a range of concentrations.[4]
• Each well of the microtiter plate receives 100 µL of the appropriate drug dilution.
• Control wells containing only broth (sterility control) and broth with bacteria but no drug (growth control) are included.

3. Inoculation and Incubation:

• 100 µL of the prepared bacterial inoculum is added to each well (except the sterility control).
• The plate is sealed and incubated at 36 ± 1°C.[3]

4. Reading and Interpretation of Results:

• The plates are read visually using an inverted mirror when growth is apparent in the 1:100 diluted growth control well.[3]
• The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.

Visualizing Mechanisms and Workflows

Mechanism of Action and Resistance

Caption: Mechanism of action and resistance pathways for Tbaj-876 and bedaquiline.

Experimental Workflow for Cross-Resistance Study

Caption: Workflow for determining cross-resistance between Tbaj-876 and bedaquiline.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RePub, Erasmus University Repository: Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates – the EUCAST broth microdilution reference method for MIC determination [repub.eur.nl]
• 4. journals.asm.org [journals.asm.org]

Head-to-Head Comparison: Tbaj-876 vs. Pretomanid in Tuberculosis Research

For Immediate Release

In the relentless pursuit of more effective and safer treatments for tuberculosis (TB), two compounds, Tbaj-876 and pretomanid (B1679085), represent significant advancements in the anti-TB drug pipeline. This guide provides a detailed head-to-head comparison for researchers, scientists, and drug development professionals, summarizing key preclinical and clinical data, experimental protocols, and mechanisms of action to inform future research and development.

Executive Summary

Pretomanid, a nitroimidazole, is an approved drug and a cornerstone of the BPaL regimen for treating multidrug-resistant (MDR) and extensively drug-resistant (XDR) TB. It is a prodrug that, upon activation within mycobacteria, inhibits mycolic acid synthesis and acts as a respiratory poison. Tbaj-876 is a next-generation diarylquinoline currently in early-stage clinical development. It targets the F-ATP synthase, an essential enzyme for mycobacterial energy production, and preclinical data suggest it may offer an improved efficacy and safety profile over its predecessor, bedaquiline (B32110). While a direct head-to-head clinical comparison is not yet available, this document compiles existing non-clinical and clinical data to offer a comparative overview.

Chemical and Physical Properties

A fundamental comparison begins with the distinct chemical structures of Tbaj-876 and pretomanid, which dictate their physicochemical properties and biological activities.

Property	Tbaj-876	Pretomanid
Drug Class	Diarylquinoline	Nitroimidazole
Chemical Name	(1R,2S)-1-(6-bromo-2-methoxy-3-quinolyl)-4-(dimethylamino)-2-(1-naphthyl)-1-phenyl-butan-2-ol (analogue)	(6S)-2-Nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1][2]oxazine
Molecular Formula	C31H37BrN4O7[3]	C14H12F3N3O5[4][5][6]
Molecular Weight	657.55 g/mol [3]	359.26 g/mol [5][6]

Mechanism of Action

The divergent mechanisms of action of Tbaj-876 and pretomanid offer potential for synergistic combination therapies and strategies to overcome drug resistance.

Tbaj-876: As a diarylquinoline, Tbaj-876 inhibits the mycobacterial F-ATP synthase, an enzyme critical for generating cellular energy in the form of ATP.[7][8] It is believed to bind to both the c-ring and the ε-subunit of the F-ATP synthase, thereby stalling its rotation and disrupting the proton motive force essential for ATP synthesis.[7] This mechanism is similar to that of bedaquiline, though Tbaj-876 has been engineered for potentially improved potency and safety.[8]

Pretomanid: Pretomanid is a prodrug that requires activation by the deazaflavin-dependent nitroreductase (Ddn) enzyme within Mycobacterium tuberculosis.[1][2][9] This activation generates reactive nitrogen species, including nitric oxide, which have a dual mechanism of action.[2][9] These species inhibit the synthesis of mycolic acids, essential components of the mycobacterial cell wall, and also act as respiratory poisons under anaerobic conditions, making pretomanid effective against both replicating and non-replicating (persistent) bacteria.[2][9]

Figure 1. Comparative Mechanisms of Action

In Vitro Efficacy

The minimum inhibitory concentration (MIC) is a critical measure of a drug's in vitro potency against a pathogen. The following table summarizes the reported MIC values for Tbaj-876 and pretomanid against the standard reference strain of M. tuberculosis, H37Rv.

Drug	MIC against M. tuberculosis H37Rv (μg/mL)	Reference
Tbaj-876	0.006	[1]
Pretomanid	0.06 - 0.25	[10]

Preclinical In Vivo Efficacy

Animal models, particularly mouse models of tuberculosis, are essential for evaluating the in vivo bactericidal and sterilizing activity of new drug candidates.

Tbaj-876: In a murine model of TB, Tbaj-876 demonstrated superior efficacy as a monotherapy and in combination regimens compared to bedaquiline.[1] Notably, Tbaj-876 at doses of ≥6.25 mg/kg showed greater efficacy against both wild-type H37Rv and a bedaquiline-resistant mutant strain compared to bedaquiline at 25 mg/kg, when administered alone or in combination with pretomanid and linezolid (B1675486).[1][9][11] This suggests that Tbaj-876 may have the potential to shorten treatment duration and be more effective against emerging bedaquiline-resistant strains.[1][9][11]

Pretomanid: Preclinical testing of pretomanid in mouse models has shown bactericidal activity comparable to that of isoniazid (B1672263) during the initial phase of treatment.[12][13] The addition of pretomanid to regimens containing bedaquiline and linezolid (BPaL) or bedaquiline, moxifloxacin, and pyrazinamide (B1679903) (BPaMZ) significantly increased bactericidal activity and shortened the duration of treatment required to prevent relapse in BALB/c mice.[7][9] Furthermore, pretomanid has been shown to prevent the emergence of bedaquiline resistance in these combination regimens.[7][9]

Preclinical Pharmacokinetics

Understanding the pharmacokinetic profiles of drug candidates in animal models is crucial for predicting their behavior in humans.

Parameter	Tbaj-876 (in mice)	Pretomanid (in mice)
Administration Route	Oral	Oral
Key Findings	- Lower lipophilicity and shorter half-life compared to bedaquiline.[4] - Active metabolite (M3) contributes significantly to its bactericidal activity.[4]	- Time-dependent bactericidal activity.[12][13] - Dose levels of 25 to 54 mg/kg lead to AUC values that more closely reflect those reported in humans.[8]

Preclinical Safety Profile

Tbaj-876: Preclinical safety evaluations have demonstrated an acceptable toxicological and tolerability profile in rats and dogs.[1] Importantly, Tbaj-876 and its major circulating metabolites have shown a reduced risk of causing QTc interval prolongation compared to bedaquiline and its corresponding metabolites, indicating a potentially lower risk of cardiotoxicity.[1]

Pretomanid: Preclinical studies, including in vitro and in vivo assays, have shown no mutagenic or clastogenic effects of pretomanid.[2] However, a hydroxy imidazole (B134444) metabolite (M50) was positive in an Ames test.[2] In male rats, pretomanid caused testicular atrophy and impaired fertility.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

A standardized broth microdilution method is a common procedure for determining the MIC of anti-TB drugs.

Figure 2. General Workflow for MIC Determination

Protocol:

• Inoculum Preparation: M. tuberculosis colonies are suspended in a suitable buffer (e.g., saline with Tween 80) and the turbidity is adjusted to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum concentration of approximately 10^5 colony-forming units (CFU)/mL.

• Drug Dilution: The test drug is serially diluted in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase) in a 96-well microtiter plate.

• Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The plate is sealed and incubated at 37°C.

• Reading Results: After a defined incubation period (typically 7-14 days), the plate is read to determine the lowest drug concentration that inhibits visible bacterial growth. This concentration is reported as the MIC.

Murine Model of Tuberculosis for Efficacy Studies

The mouse model is a widely used preclinical tool to assess the in vivo efficacy of anti-TB agents.

Figure 3. General Workflow for Murine Efficacy Model

Protocol:

• Infection: Mice (e.g., BALB/c or C3HeB/FeJ) are infected with a low-dose aerosol of M. tuberculosis to establish a pulmonary infection.

• Treatment: After a period to allow the infection to become established, mice are treated with the experimental drug(s) via oral gavage, typically once daily for a specified duration.

• Assessment of Bacterial Load: At various time points during and after treatment, cohorts of mice are euthanized. Their lungs and spleens are aseptically removed, homogenized, and serial dilutions are plated on nutrient agar.

• CFU Enumeration: After incubation, the number of CFUs is counted to determine the bacterial load in the organs, which is then compared between treated and untreated control groups to assess drug efficacy.

Conclusion

Both Tbaj-876 and pretomanid are promising agents in the fight against tuberculosis, each with a distinct mechanism of action and profile. Pretomanid is an established component of a highly effective regimen for drug-resistant TB, with proven clinical efficacy. Tbaj-876, while earlier in development, shows significant promise in preclinical studies with potent bactericidal activity and a potentially improved safety profile over existing diarylquinolines. The continued development and investigation of both compounds, individually and in novel combinations, will be crucial in the global effort to combat the tuberculosis epidemic. The data presented in this guide are intended to provide a valuable resource for the scientific community to facilitate informed decision-making in the development of the next generation of TB therapies.

References

• 1. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 8. hopkinsmedicine.org [hopkinsmedicine.org]
• 9. researchgate.net [researchgate.net]
• 10. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Modeling and Simulation of Pretomanid Pharmacodynamics in Pulmonary Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Contribution of Pretomanid to Novel Regimens Containing Bedaquiline with either Linezolid or Moxifloxacin and Pyrazinamide in Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. accessdata.fda.gov [accessdata.fda.gov]

The Next-Generation Diarylquinoline TBAJ-876: A Promising Candidate Against Bedaquiline-Resistant Tuberculosis

For Immediate Release

A novel diarylquinoline, TBAJ-876, demonstrates significant promise in combating bedaquiline-resistant Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. Emerging preclinical data indicates that TBAJ-876 not only retains activity against strains resistant to the cornerstone drug bedaquiline (B32110) but in many cases exhibits superior potency. This guide provides a comprehensive comparison of TBAJ-876 with bedaquiline and other alternative therapies, supported by experimental data, for researchers, scientists, and drug development professionals.

Overcoming Bedaquiline Resistance

Bedaquiline, a critical component in the treatment of multidrug-resistant tuberculosis (MDR-TB), is threatened by the emergence of resistant strains. The predominant mechanism of resistance involves mutations in the Rv0678 gene, which leads to the upregulation of the MmpS5-MmpL5 efflux pump, effectively removing the drug from the bacterial cell. Another, less common, resistance mechanism involves mutations in the drug's target, the atpE gene, which encodes a subunit of the ATP synthase.

TBAJ-876, a structural analog of bedaquiline, has been specifically engineered to overcome these resistance mechanisms. It exhibits more potent inhibition of the Mtb ATP synthase and maintains its efficacy against strains with efflux pump-mediated resistance.

Comparative In Vitro Efficacy

The following table summarizes the minimum inhibitory concentrations (MICs) of TBAJ-876, bedaquiline, and other relevant anti-tubercular agents against various strains of M. tuberculosis. The data clearly illustrates the superior in vitro potency of TBAJ-876, particularly against the bedaquiline-resistant Rv0678 mutant.

Compound	Mtb H37Rv (Wild-Type) MIC (μg/mL)	Mtb Rv0678 Mutant MIC (μg/mL)	Mtb atpE Mutant MIC (μg/mL)
TBAJ-876	0.004 [1]	0.03 [2]	Data Not Available
Bedaquiline	0.03 - 0.06[3]	0.25[2]	>4.0
Pretomanid	0.015 - 0.25	0.03 - 0.53	Data Not Available
Linezolid	0.12 - 0.5[4]	≤ 1.0[4]	≤ 1.0[4]
Clofazimine	0.06 - 0.25	0.5 - >2.0	Data Not Available

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical in vitro measure of a drug's potency. The following is a generalized protocol for the broth microdilution method used to determine the MIC of anti-tubercular agents.

Broth Microdilution MIC Assay Protocol

1. Preparation of Mycobacterial Inoculum:

• M. tuberculosis is cultured on solid medium (e.g., Middlebrook 7H11 agar (B569324) supplemented with OADC) for 3-4 weeks.

• Colonies are harvested and suspended in Middlebrook 7H9 broth containing 0.05% Tween 80 and glass beads.

• The suspension is vortexed to create a homogenous single-cell suspension.

• The turbidity of the suspension is adjusted to a McFarland standard of 1.0, and then further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL.

2. Drug Plate Preparation:

• A serial two-fold dilution of the test compounds (e.g., TBAJ-876, bedaquiline) is prepared in a 96-well microtiter plate containing Middlebrook 7H9 broth.

• A row with no drug is included as a growth control, and a well with no bacteria is included as a sterility control.

3. Inoculation and Incubation:

• Each well (except the sterility control) is inoculated with the prepared mycobacterial suspension.

• The plates are sealed and incubated at 37°C for 7-14 days.

4. MIC Determination:

• Following incubation, a resazurin-based indicator is added to each well. A color change from blue to pink indicates bacterial growth.

• The MIC is defined as the lowest concentration of the drug that prevents this color change, indicating inhibition of bacterial growth.

Mechanisms of Action and Resistance

To visually represent the molecular interactions, the following diagrams illustrate the mechanism of bedaquiline resistance and the proposed mechanism of action for TBAJ-876.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.asm.org [journals.asm.org]
• 3. In vitro Study of Bedaquiline Resistance in Mycobacterium tuberculosis Multi-Drug Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Activities of Linezolid against Clinical Isolates of Mycobacterium tuberculosis That Are Susceptible or Resistant to First-Line Antituberculous Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Tbaj-876 Poised to Redefine Tuberculosis Treatment Landscape, Early Clinical Data Suggests

For Immediate Release:

New preliminary data from clinical trials investigating Tbaj-876 (also known as Sorfequiline), a novel diarylquinoline antibiotic, suggests a potential paradigm shift in the treatment of tuberculosis (TB). Early findings indicate that regimens incorporating Tbaj-876 may offer enhanced efficacy and a comparable safety profile to current standard TB treatments. This guide provides a comprehensive comparison of Tbaj-876 to standard TB regimens, based on available preclinical and clinical data, for researchers, scientists, and drug development professionals.

Executive Summary

Tbaj-876, a next-generation diarylquinoline, is currently under evaluation in the Phase 2 clinical trial NC-009, where it is being tested in combination with pretomanid (B1679085) and linezolid (B1675486) (SPaL regimen).[1] Initial reports from this trial suggest that the 100 mg SPaL regimen exhibits greater activity against Mycobacterium tuberculosis than the standard four-drug regimen (HRZE: isoniazid, rifampin, pyrazinamide, and ethambutol).[1] Furthermore, the safety profile of the SPaL regimen appears comparable to that of HRZE.[1] Preclinical studies in murine models have also demonstrated the superior potency of Tbaj-876 over the first-generation diarylquinoline, bedaquiline (B32110), even against drug-resistant strains.[2][3]

While detailed quantitative data from the NC-009 trial are not yet publicly available pending trial completion, this guide synthesizes the current knowledge on Tbaj-876, including its mechanism of action, preclinical data, and the design of ongoing clinical trials.

Comparative Data: Tbaj-876 Regimens vs. Standard TB Regimens

Due to the preliminary nature of the available clinical trial data for Tbaj-876, a direct quantitative comparison of efficacy and safety is limited. The following tables summarize the available information.

Table 1: Efficacy Comparison (Preliminary & Preclinical Data)

Parameter	Tbaj-876 (Sorfequiline) Regimen (SPaL)	Standard TB Regimen (HRZE)	Bedaquiline (for comparison)
Primary Efficacy Endpoint	Time to stable sputum culture conversion.[1]	Sputum culture conversion at 8 weeks.	Not directly compared in NC-009.
Reported Efficacy	The 100 mg SPaL regimen had greater activity against TB than the standard of care HRZE.[1]	Standard of care for drug-sensitive TB.	First-generation diarylquinoline.
Preclinical Efficacy (Murine Model)	At doses ≥6.25 mg/kg, demonstrated greater efficacy than bedaquiline at 25 mg/kg, alone or with pretomanid and linezolid.[2][3]	Not applicable.	Less potent in vitro activity than Tbaj-876.[4][5]
Activity Against Resistant Strains	Maintained greater efficacy against bedaquiline-resistant Rv0678 mutants compared to bedaquiline.[2][3]	Not indicated for resistant strains.	Reduced efficacy against Rv0678 mutants.[2]

Note: Quantitative data from the NC-009 Phase 2 trial is not yet publicly available.

Table 2: Safety and Tolerability Comparison (Preliminary Data)

Parameter	Tbaj-876 (Sorfequiline) Regimen (SPaL)	Standard TB Regimen (HRZE)
Overall Safety Profile	Comparable safety profile to the standard of care for people with drug-sensitive TB.[1]	Well-characterized, but associated with potential hepatotoxicity and other adverse effects.
Phase 1 Trial Data	Well-tolerated in healthy volunteers.[6][7]	Not applicable.
Specific Adverse Events	Detailed adverse event data from the NC-009 trial is not yet publicly available.	Known adverse events include hepatotoxicity, gastrointestinal intolerance, rash, and optic neuritis (with ethambutol).

Note: Detailed quantitative safety data from the NC-009 Phase 2 trial is not yet publicly available.

Experimental Protocols

NC-009 Clinical Trial (Phase 2)

The NC-009 trial is a randomized, partially-blinded, multi-arm study designed to evaluate the efficacy, safety, and pharmacokinetics of different doses of Tbaj-876 in combination with pretomanid and linezolid compared to the standard HRZE regimen in participants with drug-sensitive pulmonary TB.

• Treatment Arms:

  • Tbaj-876 (at varying doses) + Pretomanid + Linezolid (SPaL regimens)

  • Bedaquiline + Pretomanid + Linezolid (BPaL regimen)

  • Isoniazid + Rifampin + Pyrazinamide + Ethambutol (HRZE regimen - standard of care)

• Primary Outcome Measures:

  • Time to stable sputum culture conversion on liquid media.

• Key Secondary Outcome Measures:

  • Proportion of participants with sputum culture conversion at various time points.

  • Incidence and severity of adverse events.

  • Pharmacokinetic parameters of the study drugs.

Preclinical Murine Model of Tuberculosis

• Model: BALB/c mice were aerosol-infected with Mycobacterium tuberculosis H37Rv or a bedaquiline-resistant Rv0678 mutant strain.

• Treatment Regimens:

  • Tbaj-876 administered orally at various doses (e.g., 3.125, 6.25, 12.5 mg/kg).

  • Bedaquiline administered orally at a standard dose (e.g., 25 mg/kg).

  • Combination therapies with pretomanid and linezolid.

• Efficacy Assessment:

  • Bacterial load in the lungs and spleen was determined by colony-forming unit (CFU) counts at different time points post-treatment.

Mechanism of Action and Signaling Pathway

Tbaj-876, like bedaquiline, targets the F-ATP synthase of Mycobacterium tuberculosis, an essential enzyme for energy production in the bacterium. Specifically, it binds to the c and ε subunits of the F-ATP synthase, inhibiting its function and leading to ATP depletion and bacterial cell death.[8][9][10][11][12]

Caption: Mechanism of action of Tbaj-876 on M. tuberculosis F-ATP synthase.

Experimental Workflow

The development and evaluation of Tbaj-876 follow a standard drug development pipeline, from preclinical assessment to clinical trials.

References

• 1. researchgate.net [researchgate.net]
• 2. TB Alliance Launches Five-Country Phase 2 Clinical Trial Evaluating Next-Generation TB Drug [prnewswire.com]
• 3. Randomized phase II study comparing two doses of regorafenib in second-line treatment for advanced hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf-program.abstractserver.com [pdf-program.abstractserver.com]
• 5. trial.medpath.com [trial.medpath.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. EFFECT: a randomized phase II study of efficacy and impact on function of two doses of nab-paclitaxel as first-line treatment in older women with advanced breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase 2 clinical trial results show potential to shorten TB treatment time | EurekAlert! [eurekalert.org]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. tballiance.org [tballiance.org]
• 11. Insignificant difference in culture conversion between bedaquiline-containing and bedaquiline-free all-oral short regimens for multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Culture Conversion in Patients Treated with Bedaquiline and/or Delamanid. A Prospective Multicountry Study - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Showdown: A Comparative Analysis of Tbaj-876 and Clofazimine in Mycobacterial Infections

For Immediate Release

This guide offers a detailed in vivo comparison of two potent anti-mycobacterial agents: Tbaj-876, a next-generation diarylquinoline, and clofazimine (B1669197), a well-established riminophenazine. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data to objectively evaluate the performance of these compounds in preclinical models of tuberculosis (TB).

Executive Summary

Tbaj-876, a successor to bedaquiline, demonstrates superior potency and an improved safety profile, particularly concerning cardiotoxicity.[1][2][3] It exhibits robust bactericidal activity at lower doses compared to its predecessor and is effective against bedaquiline-resistant strains.[4][5] Clofazimine, a cornerstone of leprosy treatment and increasingly used for drug-resistant TB, is valued for its anti-inflammatory properties and efficacy in combination regimens.[6][7][8] However, its delayed onset of bactericidal activity and potential for skin pigmentation are notable characteristics.[9][10] This guide provides a side-by-side look at their in vivo performance, mechanisms of action, and the experimental frameworks used to evaluate them.

Performance Data: In Vivo Efficacy

The following tables summarize key findings from in vivo studies in murine models of tuberculosis, providing a comparative overview of the bactericidal activity of Tbaj-876 and clofazimine.

Table 1: In Vivo Efficacy of Tbaj-876 against Mycobacterium tuberculosis

Compound	Mouse Model	Strain	Dose (mg/kg)	Treatment Duration	Key Findings	Reference
Tbaj-876	BALB/c	H37Rv (Wild-type)	3.125	1 month	Similar activity to Bedaquiline at 25 mg/kg.	[4]
Tbaj-876	BALB/c	H37Rv (Wild-type)	6.25	1 month	Significantly increased activity over Bedaquiline (25 mg/kg).	[4]
Tbaj-876	BALB/c	H37Rv (Wild-type)	12.5	1 month	Significantly increased activity over Bedaquiline (25 mg/kg).	[4]
Tbaj-876	BALB/c	Rv0678 mutant	≥6.25	Not specified	Greater efficacy compared to Bedaquiline at 25 mg/kg.	[4][5]
Tbaj-876	BALB/c	Beijing VN2002-1585	1.6, 6.3, 25	4 weeks	Dose-dependent bactericidal activity.	[2]

Table 2: In Vivo Efficacy of Clofazimine against Mycobacterium tuberculosis

Compound	Mouse Model	Strain	Dose (mg/kg)	Treatment Duration	Key Findings	Reference
Clofazimine	BALB/c	Not specified	1.5 - 100	14 days	No bactericidal activity in the first week; limited activity in the second week.	[11][9]
Clofazimine	BALB/c	Not specified	2 - 200	30, 60, 90 days	Significant, dose-dependent bactericidal activity. Bacilli eradicated at 200 mg/kg after 60 days and at 20 mg/kg after 90 days.	[12]
Clofazimine	C57BL/6	Not specified	Not specified	Not specified	Comparable in vivo activity to its analogue, B746.	[13]
Clofazimine	Not specified	Isoniazid-resistant	>6.25	Not specified	Addition to regimen decreased lung bacterial load and treatment duration for relapse-free cure.	[8]

Mechanism of Action

The distinct mechanisms of action of Tbaj-876 and clofazimine underpin their different pharmacological profiles.

Tbaj-876 inhibits the F-ATP synthase of Mycobacterium tuberculosis, a critical enzyme for energy production. It achieves this through a dual-binding mechanism, targeting both the c-subunit and the ε-subunit of the enzyme.[14][15][16][17][18] This dual targeting is believed to be essential for its potent antimycobacterial activity.[14][17]

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clofazimine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 7. Clofazimine: a review of its medical uses and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Varying effects of common tuberculosis drugs on enhancing clofazimine activity in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 12. In vitro and in vivo activity of clofazimine against Mycobacterium tuberculosis persisters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chemotherapeutic activity of clofazimine and its analogues against Mycobacterium tuberculosis. In vitro, intracellular, and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - ProQuest [proquest.com]
• 15. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. journals.asm.org [journals.asm.org]

Tbaj-876: A Safer Alternative in Tuberculosis Treatment with Significantly Lower Cardiotoxicity

For Immediate Release

A comprehensive analysis of preclinical data demonstrates that Tbaj-876, a next-generation diarylquinoline antibiotic for the treatment of tuberculosis, exhibits a significantly improved cardiac safety profile compared to its predecessor, bedaquiline (B32110). This comparison guide provides researchers, scientists, and drug development professionals with objective data and detailed experimental methodologies validating the lower cardiotoxicity of Tbaj-876.

The primary concern with bedaquiline has been its potential for cardiotoxicity, specifically the prolongation of the QT interval, which can lead to life-threatening cardiac arrhythmias.[1][2] This adverse effect is primarily attributed to the inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[2] Preclinical studies have shown that Tbaj-876 possesses "greatly attenuated hERG blockade" and "minimal inhibition of the hERG channel" in comparison to bedaquiline, indicating a reduced risk of this dangerous side effect.[1][3]

Quantitative Comparison of hERG Channel Inhibition

The inhibitory effect of a compound on the hERG channel is a key indicator of its potential for causing QT prolongation. This is typically quantified by the half-maximal inhibitory concentration (IC50), where a higher value indicates weaker inhibition and a better safety profile. While a specific IC50 value for Tbaj-876 is not yet publicly available, data for the closely related analogue Tbaj-587, in comparison to bedaquiline, provides a strong quantitative validation of the reduced cardiotoxicity of this new class of compounds.

Compound	hERG Inhibition IC50 (µM)	Fold Difference vs. Bedaquiline	Source
Bedaquiline	1.6	-	--INVALID-LINK--
Tbaj-587	13	~8x less potent	--INVALID-LINK--

Experimental Protocols

To ensure transparency and reproducibility, the following are detailed methodologies for the key experiments used to assess the cardiotoxicity of diarylquinolines.

In Vitro hERG Inhibition Assay (Manual Whole-Cell Patch Clamp)

This assay directly measures the inhibitory effect of a compound on the hERG potassium channel current in a controlled in vitro setting.

1. Cell Culture:

• Human Embryonic Kidney (HEK293) cells stably transfected with the hERG gene are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin-streptomycin, and a selection antibiotic (e.g., G418) to maintain hERG expression.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For experiments, cells are plated onto glass coverslips and allowed to adhere.

2. Electrophysiology Recording:

• Coverslips with adherent cells are transferred to a recording chamber on the stage of an inverted microscope.

• The chamber is continuously perfused with an extracellular solution containing (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, and 10 HEPES, with the pH adjusted to 7.4 with NaOH.

• Borosilicate glass micropipettes with a resistance of 2-5 MΩ are filled with an intracellular solution containing (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 10 EGTA, 10 HEPES, and 5 Mg-ATP, with the pH adjusted to 7.2 with KOH.

• The whole-cell patch-clamp configuration is established by forming a gigaseal between the micropipette and the cell membrane, followed by a brief suction to rupture the membrane patch.

3. Data Acquisition and Analysis:

• hERG currents are elicited by a specific voltage-clamp protocol. A typical protocol involves a depolarizing step from a holding potential of -80 mV to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 2 seconds to elicit the characteristic hERG tail current.

• After establishing a stable baseline recording, the cells are perfused with the extracellular solution containing the test compound (e.g., Tbaj-876 or bedaquiline) at various concentrations.

• The peak amplitude of the hERG tail current is measured before and after drug application.

• The percentage of current inhibition is calculated for each concentration, and the data is fitted to a Hill equation to determine the IC50 value.

In Vivo Cardiotoxicity Assay (Zebrafish Embryo Model)

The zebrafish embryo is a well-established in vivo model for assessing cardiotoxicity due to its genetic and physiological similarities to humans, rapid development, and optical transparency, which allows for non-invasive cardiac imaging.

1. Zebrafish Maintenance and Embryo Collection:

• Adult zebrafish (Danio rerio) are maintained in a controlled aquatic system with a 14/10-hour light/dark cycle.

• Embryos are obtained from natural spawning and collected in E3 medium (5 mM NaCl, 0.17 mM KCl, 0.33 mM CaCl2, 0.33 mM MgSO4).

• Healthy, fertilized embryos are selected for the assay.

2. Drug Exposure:

• At 48 hours post-fertilization (hpf), embryos are placed in individual wells of a 96-well plate containing E3 medium.

• The test compounds (Tbaj-876, bedaquiline, or a vehicle control) are added to the wells at various concentrations.

• The embryos are incubated with the compounds for a defined period, typically 24 to 48 hours, at 28.5°C.

3. Cardiac Function Assessment:

• At the end of the exposure period, cardiac function is assessed. This can be done through visual inspection for morphological abnormalities (e.g., pericardial edema, altered heart looping) and by measuring heart rate and atrioventricular (AV) block.

• For QT interval analysis, an electrocardiogram (ECG) can be recorded from anesthetized larvae using microelectrodes.

• The QT interval is measured from the beginning of the QRS complex to the end of the T wave.

• The heart rate is used to correct the QT interval (QTc) using a species-specific formula, such as the Bazett's or Fridericia's correction.

4. Data Analysis:

• The incidence of cardiotoxic effects at different concentrations is recorded.

• The QTc intervals of drug-treated embryos are compared to those of the vehicle-treated control group to determine if there is a statistically significant prolongation.

Signaling Pathway of Drug-Induced QT Prolongation

The primary mechanism by which drugs like bedaquiline induce QT prolongation is through the direct blockade of the hERG potassium channel. This disruption of normal cardiac electrophysiology can be visualized as follows:

Drug-induced hERG channel blockade and subsequent QT prolongation.

Conclusion

References

• 1. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.asm.org [journals.asm.org]

Tbaj-876 Efficacy: A Comparative Analysis for Researchers

For researchers and drug development professionals, this guide provides an objective comparison of the efficacy of Tbaj-876 (Sorfequiline) against other therapeutic alternatives for tuberculosis (TB), supported by available experimental data.

Tbaj-876, a next-generation diarylquinoline, has emerged as a promising candidate for the treatment of tuberculosis, demonstrating potent activity in preclinical and clinical studies. This guide summarizes the key efficacy findings, compares them with the established diarylquinoline, bedaquiline (B32110), and the standard TB treatment regimen, and provides insights into the experimental methodologies underpinning these results.

Quantitative Efficacy Data

The following tables summarize the key quantitative data from in vitro and in vivo studies, offering a direct comparison of the efficacy of Tbaj-876 with bedaquiline.

Table 1: In Vitro Potency Against Mycobacterium tuberculosis

Compound	Target	Metric	Value	Reference
Tbaj-876	F-ATP Synthase	IC50 (ATP Synthesis)	0.031 - 0.2 nM	[1]
Bedaquiline	F-ATP Synthase	IC50 (ATP Synthesis)	5.3 nM	[1]
Tbaj-876	M. tuberculosis H37Rv	MIC	0.004 µg/mL	[2]
Bedaquiline	M. tuberculosis H37Rv	MIC	0.04 µg/mL	[2]
Tbaj-876	Rv0678 mutant	MIC	10-fold lower than Bedaquiline	[2][3]
Bedaquiline	Rv0678 mutant	MIC	-	[2][3]

Table 2: In Vivo Efficacy in a Murine Tuberculosis Model

Treatment Group	Strain	Efficacy Outcome	Reference
Tbaj-876 (≥6.25 mg/kg)	Wild-type H37Rv & Rv0678 mutant	Greater reduction in lung CFU counts compared to Bedaquiline (25 mg/kg)	[2][3]
Bedaquiline (25 mg/kg)	Wild-type H37Rv & Rv0678 mutant	-	[2][3]
Tbaj-876 (6.25 and 12.5 mg/kg) + Pretomanid (B1679085) + Linezolid (B1675486)	Rv0678 mutant	As effective as BPaL against wild-type H37Rv	[2]
Bedaquiline + Pretomanid + Linezolid (BPaL)	Wild-type H37Rv	-	[2]

Clinical Efficacy

The ongoing pan-Phase 2 clinical trial, NC-009, is evaluating the efficacy and safety of different doses of Tbaj-876 in combination with pretomanid and linezolid (SPaL regimen) against the standard of care (HRZE) and a bedaquiline-containing regimen (BPaL) in adults with drug-sensitive pulmonary tuberculosis.[4][5][6][7][8] Preliminary results indicate that the 100 mg SPaL regimen has greater activity against TB than the standard HRZE regimen, suggesting the potential to shorten treatment duration.[4][6] The SPaL regimen also demonstrated a comparable safety profile to the standard of care.[4][5][6]

Experimental Protocols

A detailed understanding of the methodologies is crucial for interpreting the efficacy data. The following outlines the key experimental protocols used in the cited studies.

In Vitro Assays

• F-ATP Synthase Inhibition Assay: The inhibitory activity of Tbaj-876 and its analogues on ATP synthesis was determined using inverted membrane vesicles from Mycobacterium bovis BCG.[1] The 50% inhibitory concentration (IC50) was calculated to quantify the potency of the compounds in targeting the mycobacterial F-ATP synthase.[1]

• Minimum Inhibitory Concentration (MIC) Determination: The MIC of Tbaj-876 and bedaquiline against M. tuberculosis strains was determined using standard broth microdilution methods. This assay establishes the lowest concentration of a drug that prevents visible growth of the bacteria.

In Vivo Murine Model of Tuberculosis

• Infection Model: BALB/c mice were aerosol-infected with M. tuberculosis H37Rv or an isogenic Rv0678 loss-of-function mutant to establish a pulmonary infection.[2]

• Treatment Regimens: Following infection, mice were treated with various doses of Tbaj-876 or bedaquiline, either as monotherapy or in combination with pretomanid and linezolid.[2]

• Efficacy Evaluation: The primary efficacy endpoint was the bacterial load in the lungs, measured as colony-forming units (CFU), after a defined treatment period.[2]

Clinical Trial (NC-009)

• Study Design: A multi-center, randomized, partially double-blind, pan-Phase 2 trial.[4][9]

• Participants: Adults with newly diagnosed, smear-positive, pulmonary drug-sensitive tuberculosis.[7][8]

• Intervention Arms: The trial evaluates three different dose levels of Tbaj-876 in combination with pretomanid and linezolid, compared to the standard four-drug regimen (HRZE) and a bedaquiline, pretomanid, and linezolid regimen.[7][8]

• Primary Endpoints: The study aims to determine the optimal dose of Tbaj-876 and to compare the bactericidal activity of the different regimens over the initial 8 weeks of treatment.[7][8]

Signaling Pathways and Workflows

The following diagrams illustrate the mechanism of action of Tbaj-876 and the workflow of the comparative efficacy studies.

Caption: Mechanism of action of Tbaj-876 and bedaquiline on Mycobacterium tuberculosis F-ATP synthase.

Caption: Workflow for the comparative efficacy evaluation of Tbaj-876.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phase 2 clinical trial results show potential to shorten TB treatment time | EurekAlert! [eurekalert.org]
• 5. tballiance.org [tballiance.org]
• 6. Phase 2 Clinical Trial Results Show Potential to Shorten TB Treatment Time [prnewswire.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Phase 2 Trial Assessing TBAJ876 or Bedaquiline, with Pretomanid and Linezolid in Adults with Drug-sensitive Pulmonary Tuberculosis | Clinical Research Trial Listing [centerwatch.com]
• 9. tballiance.org [tballiance.org]

Safety & Regulatory Compliance

Navigating the Disposal of Tbaj-876: A Guide for Laboratory Professionals

Understanding Tbaj-876: Key Characteristics

Tbaj-876 is identified as a second-generation diarylquinoline, an analogue of the anti-tuberculosis drug Bedaquiline.[2][3] Its development focuses on improving efficacy and safety in the treatment of drug-susceptible and drug-resistant tuberculosis.[4][5][6] The following table summarizes its key characteristics based on available data.

Property	Description	Source
Chemical Class	Diarylquinoline	[6][7]
CAS Number	2332841-25-3	[2][3]
Molecular Formula	C31H37BrN4O7	[1]
Molecular Weight	657.55	[2]
Primary Use	Anti-tuberculosis (TB) agent (for research use)	[1][2][3]
Known Hazards	As an analogue of Bedaquiline, it may have cardiac liabilities, although it is designed for an improved safety profile. Specific toxicology data is limited.	[6][7]

Step-by-Step Disposal Procedures for Tbaj-876

Given the absence of a specific Safety Data Sheet (SDS) in the public domain, the following procedures are based on general guidelines for the disposal of hazardous chemical and pharmaceutical waste in a laboratory setting.

1. Waste Identification and Segregation:

• Characterize the Waste: All waste containing Tbaj-876, including pure compound, solutions, contaminated personal protective equipment (PPE), and labware (e.g., vials, pipette tips), must be treated as hazardous chemical waste.

• Segregate Waste Streams: Do not mix Tbaj-876 waste with other waste streams, such as biological or radioactive waste, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

2. Containerization and Labeling:

• Use Appropriate Containers: Collect all Tbaj-876 waste in chemically resistant, leak-proof containers with secure lids.

• Label Containers Clearly: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "Tbaj-876," and any known hazard characteristics (e.g., "Toxic"). Include the accumulation start date.

3. Storage:

• Designated Storage Area: Store waste containers in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Secondary Containment: Place waste containers in secondary containment to prevent spills.

4. Consultation and Documentation:

• Contact EHS: Before initiating disposal, contact your institution's EHS office. They will provide specific guidance based on local, state, and federal regulations.[8]

• Maintain Records: Keep a detailed log of all Tbaj-876 waste generated, including quantities and dates of disposal.

5. Disposal:

• Arrange for Pickup: Coordinate with your EHS office for the pickup and disposal of the hazardous waste by a licensed and approved vendor.[8]

• Incineration: The most probable method of disposal for a compound like Tbaj-876 is high-temperature incineration by a specialized waste management facility.[9]

Experimental Protocol: Waste Compatibility Assessment

While no specific experimental protocols for Tbaj-876 disposal were found, a general protocol for assessing waste compatibility is crucial.

Objective: To ensure that Tbaj-876 waste is not mixed with incompatible chemicals that could cause a dangerous reaction.

Methodology:

• Review Chemical Information: Consult any available internal data or literature for Tbaj-876 regarding its reactivity. As a diarylquinoline, consider its potential reactions with strong oxidizing agents, strong acids, and strong bases.

• Consult Incompatibility Charts: Refer to established chemical incompatibility charts provided by safety resources such as the Occupational Safety and Health Administration (OSHA) or the Environmental Protection Agency (EPA).

• Segregate Based on Hazard Class: If detailed reactivity data is unavailable, segregate Tbaj-876 waste from other chemical waste streams as a precautionary measure.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Tbaj-876 in a research environment.

Caption: Workflow for the proper disposal of Tbaj-876.

By adhering to these general yet crucial safety and logistical procedures, researchers can ensure the responsible management of Tbaj-876 waste, thereby building a culture of safety and trust within the scientific community.

References

• 1. Tbaj-876|CAS |DC Chemicals [dcchemicals.com]
• 2. abmole.com [abmole.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. TBAJ-876 | Medicines for All Institute [medicines4all.vcu.edu]
• 7. TBAJ-876 | Working Group for New TB Drugs [newtbdrugs.org]
• 8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 9. 2.5 Waste handling | TB Knowledge Sharing [tbksp.who.int]

Standard Operating Procedure: Handling of Novel Compound Tbaj-876

This document provides essential safety and logistical information for the handling and disposal of the novel compound Tbaj-876. Given the uncharacterized nature of this substance, a high degree of caution is warranted. The following procedures are based on established best practices for managing unknown chemical hazards in a research and development environment.

Risk Assessment and Hazard Communication

Prior to handling Tbaj-876, a thorough risk assessment must be conducted. Assume the substance is hazardous in the absence of definitive data. All personnel must be trained on this SOP and the potential risks associated with handling uncharacterized compounds.

Personal Protective Equipment (PPE)

The selection of PPE is critical to ensure personnel safety. The following table outlines the minimum required PPE for handling Tbaj-876.

Operation	Engineering Controls	Gloves	Eye Protection	Lab Coat/Apron	Respiratory Protection
Weighing and Aliquoting (Solid)	Certified Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile (double-gloved)	Chemical Splash Goggles	Chemical-resistant Lab Coat	N95 Respirator (or higher)
Solution Preparation	Certified Chemical Fume Hood	Nitrile (double-gloved)	Chemical Splash Goggles	Chemical-resistant Lab Coat	Recommended if volatile
In-vitro/In-vivo Administration	Biosafety Cabinet (if applicable) or Fume Hood	Nitrile (double-gloved)	Chemical Splash Goggles with Face Shield	Chemical-resistant Lab Coat	As determined by risk assessment

Experimental Protocol: Preparation of a 10 mM Stock Solution of Tbaj-876

This protocol details the steps for safely preparing a stock solution of Tbaj-876.

Materials:

• Tbaj-876 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Ventilated balance enclosure or chemical fume hood

• Spatula

• Weigh paper or weigh boat

• Appropriate volumetric flask

• Pipettes and sterile, filtered tips

• Vortex mixer

• Amber glass storage vials

Procedure:

• Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume hood or ventilated balance enclosure is functioning correctly.

• Weighing: Tare the analytical balance with the weigh paper. Carefully weigh the desired amount of Tbaj-876. Record the exact weight.

• Solubilization: Transfer the weighed Tbaj-876 to the volumetric flask. Add approximately 80% of the final required volume of DMSO.

• Mixing: Cap the flask and gently vortex until the solid is completely dissolved.

• Final Volume Adjustment: Add DMSO to the final desired volume.

• Aliquoting and Storage: Aliquot the stock solution into amber glass vials. Label each vial clearly with the compound name, concentration, solvent, date of preparation, and preparer's initials. Store at the recommended temperature (-20°C or -80°C), protected from light.

Disposal Plan

All waste contaminated with Tbaj-876 must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh paper, pipette tips, and other disposable materials should be collected in a dedicated, clearly labeled hazardous waste bag within the fume hood.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Sharps: Contaminated needles and syringes must be disposed of in a designated sharps container for hazardous chemical waste.

All waste containers must be sealed and disposed of through the institution's environmental health and safety (EHS) office.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is large or involves a volatile solvent, evacuate the entire laboratory and contact the EHS office. For small spills within a fume hood, use an appropriate chemical spill kit to absorb the material.

Caption: Workflow for preparing a stock solution of Tbaj-876.

Caption: Hypothetical signaling pathway initiated by Tbaj-876.